(S)-C12-200

Core Science & Biosynthesis

An In-Depth Technical Guide to (S)-C12-200: Structure, Properties, and Applications in mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-C12-200 is a stereopure, ionizable cationic lipid that has garnered significant attention in the field of nucleic acid delivery. Its unique chemical structure and physicochemical properties make it a highly effective component of lipid nanoparticles (LNPs) for the delivery of messenger RNA (mRNA) and other nucleic acid-based therapeutics. This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of (S)-C12-200, with a focus on its role in LNP formulation and its interaction with biological systems. Detailed experimental protocols for LNP formulation and in vitro transfection are provided, along with an exploration of the signaling pathways activated by (S)-C12-200-containing LNPs.

Chemical Structure and Physicochemical Properties

(S)-C12-200, with the IUPAC name 1,1′-[[2-[4-[2-[[2-[bis[(2S)-2-hydroxydodecyl]amino]ethyl][(2S)-2-hydroxydodecyl]amino]ethyl]-1-piperazinyl]ethyl]imino]bis-2-dodecanol, is a complex, multi-tailed lipidoid. Its structure is characterized by a central piperazine core and multiple secondary and tertiary amine groups, flanked by five chiral (S)-2-hydroxydodecyl chains. This stereospecificity has been shown to be crucial for its enhanced efficacy in mRNA delivery compared to its racemic or (R)-enantiomeric counterparts.

The presence of multiple amine groups confers a pH-sensitive charge to (S)-C12-200. At acidic pH, these amines become protonated, resulting in a net positive charge that facilitates the encapsulation of negatively charged nucleic acids like mRNA. At physiological pH (around 7.4), the lipid is nearly neutral, which is advantageous for reducing non-specific interactions with biological membranes and improving in vivo tolerability.

A summary of the key chemical and physicochemical properties of (S)-C12-200 is presented in Table 1.

Table 1: Chemical and Physicochemical Properties of (S)-C12-200

Property	Value	Reference(s)
IUPAC Name	1,1′-[[2-[4-[2-[[2-[bis[(2S)-2-hydroxydodecyl]amino]ethyl][(2S)-2-hydroxydodecyl]amino]ethyl]-1-piperazinyl]ethyl]imino]bis-2-dodecanol	[1]
Synonyms	C12-200-S	[1]
CAS Number	1226552-44-8	[1]
Molecular Formula	C₇₀H₁₄₅N₅O₅	[1]
Molecular Weight	1137.0 g/mol	[1]
pKa	7.12	[1]
Solubility	Soluble in Ethanol	[1]
Appearance	Not specified in provided results
Melting Point	Not specified in provided results
Boiling Point	Not specified in provided results

Biological Properties and Mechanism of Action

The primary biological application of (S)-C12-200 is as a key component of LNPs for the delivery of mRNA. The mechanism of action for (S)-C12-200-containing LNPs in mRNA delivery can be summarized in the following steps:

• Encapsulation: In an acidic environment during LNP formulation, the protonated amine groups of (S)-C12-200 electrostatically interact with the negatively charged phosphate backbone of mRNA, leading to efficient encapsulation of the nucleic acid within the lipid core of the nanoparticle.

• Systemic Circulation: Once administered in vivo, the near-neutral surface charge of the LNPs at physiological pH helps to prevent rapid clearance by the reticuloendothelial system, allowing for circulation and distribution to target tissues.

• Cellular Uptake: LNPs are taken up by cells primarily through endocytosis.

• Endosomal Escape: Inside the endosome, the pH drops, leading to the protonation of the amine groups of (S)-C12-200. This positive charge is thought to promote the disruption of the endosomal membrane, facilitating the release of the mRNA cargo into the cytoplasm.

• Translation: Once in the cytoplasm, the mRNA is translated by the cellular machinery to produce the protein of interest.

The general workflow for LNP-mediated mRNA delivery is depicted in the following diagram:

Caption: Workflow of LNP-mediated mRNA delivery.

Experimental Protocols

Enantioselective Synthesis of (S)-C12-200

While a detailed, step-by-step protocol for the synthesis of (S)-C12-200 is not publicly available in the provided search results, the general synthetic strategy involves the reaction of a polyamine core with a chiral epoxide. The synthesis of stereopure C12-200 involves reacting N1-(2-(4-(2-aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine with (S)-2-dodecyloxirane. The resulting product is then purified, typically using silica gel chromatography.

The following diagram illustrates the general synthetic scheme:

Caption: General synthetic scheme for (S)-C12-200.

Formulation of (S)-C12-200-containing LNPs using Microfluidics

Microfluidics is a widely used technique for the reproducible and scalable production of LNPs. The following protocol provides a general guideline for the formulation of (S)-C12-200 LNPs encapsulating mRNA.

Materials:

• (S)-C12-200 in ethanol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) in ethanol

• Cholesterol in ethanol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000) in ethanol

• mRNA in a low pH buffer (e.g., 50 mM sodium acetate, pH 4.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (e.g., 10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Prepare Lipid Stock Solutions: Prepare individual stock solutions of (S)-C12-200, DOPE, cholesterol, and DMG-PEG 2000 in absolute ethanol.

• Prepare Lipid Mixture: Combine the lipid stock solutions in the desired molar ratio. A commonly used molar ratio for C12-200-based LNPs is 35:16:46.5:2.5 ((S)-C12-200:DOPE:Cholesterol:DMG-PEG 2000).[2][3]

• Prepare mRNA Solution: Dilute the mRNA to the desired concentration in the low pH buffer.

• Microfluidic Mixing:

  • Load the lipid mixture into one syringe and the mRNA solution into another syringe.

  • Set the flow rate ratio on the microfluidic device, typically 3:1 (aqueous:ethanolic).[3]

  • Set the total flow rate, which can range from 10 to 25 mL/min.[3]

  • Initiate the mixing process to form the LNPs.

• Dialysis:

  • Immediately after formation, dilute the LNP solution with a neutral buffer like PBS to raise the pH.

  • Transfer the LNP solution to a dialysis cassette and dialyze against PBS (pH 7.4) overnight to remove ethanol and unencapsulated mRNA.

• Characterization:

  • Determine the particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Measure the zeta potential to assess the surface charge.

  • Quantify the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen).

The following diagram illustrates the microfluidic formulation workflow:

Caption: Microfluidic-based LNP formulation workflow.

In Vitro Transfection of mRNA-LNPs

This protocol describes a general procedure for transfecting cells in culture with (S)-C12-200-containing LNPs.

Materials:

• Purified mRNA-LNPs

• Cell culture medium appropriate for the cell line

• 96-well cell culture plates

• Cell line of interest (e.g., HEK293, HeLa)

• Luciferase assay reagent (if using a luciferase reporter mRNA)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in 70-90% confluency at the time of transfection.

• LNP Treatment:

  • Dilute the mRNA-LNPs to the desired concentrations in complete cell culture medium.

  • Remove the old medium from the cells and add the LNP-containing medium.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a CO₂ incubator.

• Assay:

  • If using a reporter gene like luciferase, lyse the cells and measure the reporter activity according to the manufacturer's instructions.

  • For other proteins, the expression can be assessed by methods such as Western blotting, ELISA, or flow cytometry.

Signaling Pathways and Immunostimulatory Properties

(S)-C12-200-containing LNPs have been observed to possess inherent adjuvant properties, meaning they can stimulate the innate immune system. This can be beneficial for vaccine applications but may be an undesired side effect for other therapeutic applications.

The immunostimulatory effects are thought to be mediated, at least in part, through the activation of Toll-like receptors (TLRs). Specifically, ionizable lipids within LNPs have been shown to signal through TLR4, a receptor known to recognize lipopolysaccharide (LPS) from bacteria.[4] This activation can lead to the downstream activation of transcription factors such as NF-κB and IRFs, resulting in the production of pro-inflammatory cytokines and Type I interferons.[4]

Transcriptomic studies have also revealed that LNPs can upregulate cellular pathways related to RNA and protein metabolism.[5][6] This suggests that cells actively respond to the delivery of LNPs and their mRNA cargo by modulating their translational and protein processing machinery.

The following diagram depicts a simplified overview of the potential signaling pathways activated by (S)-C12-200 LNPs:

Caption: Simplified signaling overview for (S)-C12-200 LNPs.

Conclusion

(S)-C12-200 is a highly promising ionizable lipid for the formulation of LNPs for mRNA delivery. Its stereospecific design contributes to its superior performance in vivo. Understanding its physicochemical properties, mechanism of action, and interactions with the immune system is crucial for the rational design of effective and safe nucleic acid therapeutics. The provided protocols offer a starting point for researchers to explore the potential of (S)-C12-200 in their own drug development endeavors. Further research into the detailed signaling pathways and the long-term effects of (S)-C12-200-containing LNPs will continue to advance the field of mRNA-based medicine.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. scholar.usuhs.edu [scholar.usuhs.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

The Mechanism of (S)-C12-200 in mRNA Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) therapeutics has revolutionized modern medicine, with applications ranging from vaccines to protein replacement therapies. The success of these therapies is critically dependent on the development of safe and effective delivery vehicles. Lipid nanoparticles (LNPs) have emerged as the leading platform for in vivo mRNA delivery. At the heart of many potent LNP formulations is the ionizable cationic lipid, which plays a pivotal role in encapsulating the mRNA cargo and facilitating its release into the cytoplasm of target cells. This technical guide provides an in-depth exploration of the mechanism of action of (S)-C12-200, a widely used and highly effective ionizable lipid in mRNA delivery systems.

(S)-C12-200 is a branched-chain ionizable lipidoid that has been extensively utilized in the formulation of LNPs for the delivery of various nucleic acids, including siRNA and mRNA.[1][2] Its structure is characterized by a polyamine headgroup and multiple hydrophobic tails.[3] This unique architecture is crucial for its function in the multi-step process of mRNA delivery. The stereochemistry of C12-200 has been shown to be important, with the (S)-enantiomer demonstrating enhanced mRNA delivery compared to the (R)-enantiomer.[4]

This guide will dissect the mechanism of action of (S)-C12-200, detailing its role in LNP assembly, cellular uptake, and the critical step of endosomal escape. We will present key quantitative data from various studies in structured tables for easy comparison and provide detailed experimental protocols for the formulation and evaluation of (S)-C12-200-containing LNPs. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to provide a clear and comprehensive understanding of the core concepts.

The Core Mechanism: pH-Dependent Protonation and Endosomal Escape

The primary mechanism of action of (S)-C12-200 revolves around its pH-responsive nature. At physiological pH (~7.4), the amine groups in the headgroup of (S)-C12-200 are largely deprotonated and thus, the lipid is near-neutral.[5] This is advantageous for in vivo applications as it minimizes non-specific interactions with blood components and reduces toxicity. However, upon endocytosis into the cell, the LNP is trafficked into the endosomal pathway, where the internal environment becomes progressively more acidic (pH 5.0-6.5).[6]

In this acidic environment, the amine headgroups of (S)-C12-200 become protonated, leading to a net positive charge.[5] This charge switch is the linchpin of its mechanism and triggers a series of events culminating in the release of the mRNA cargo into the cytoplasm:

• Interaction with Endosomal Membrane: The positively charged (S)-C12-200-containing LNPs can then interact electrostatically with the negatively charged lipids of the endosomal membrane.[7]

• Membrane Destabilization: This interaction, coupled with the conical shape of ionizable lipids like C12-200, promotes the formation of non-lamellar hexagonal phases, which destabilizes the endosomal membrane.[3][8]

• Endosomal Escape: The disruption of the endosomal membrane integrity allows the encapsulated mRNA to escape from the endosome and enter the cytoplasm, where it can be translated by the cellular machinery to produce the protein of interest.[6][8]

The pKa of the ionizable lipid, which is the pH at which 50% of the lipid is ionized, is a critical parameter for efficient delivery. For C12-200 containing LNPs, the apparent pKa is typically in the range of 6.3 to 6.9, which is optimal for maintaining neutrality in circulation and becoming charged within the endosome.[9]

Quantitative Data on (S)-C12-200 LNP Formulations

The efficacy of (S)-C12-200 is highly dependent on the overall composition of the LNP. A typical formulation includes the ionizable lipid, a helper lipid (e.g., DOPE or DSPC), cholesterol, and a PEGylated lipid. The molar ratios of these components significantly impact the physicochemical properties and biological activity of the LNPs.

Table 1: Physicochemical Properties of C12-200 LNP Formulations

Ionizable Lipid	Helper Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Apparent pKa	Reference
C12-200	DOPE	35:16:46.5:2.5	102	0.158	43	6.9	[9]
C12-200	DOPE	35:10:53.5:1.5	130.2	0.064	56.5	6.6	[9]
C12-200	DSPC	50:10:38.5:1.5	~85-100	< 0.2	> 90	-	[1]
C12-200	DOPE	48:10:40:2	-	-	-	-

Table 2: In Vivo Efficacy of C12-200 LNP Formulations

LNP Formulation (Ionizable Lipid)	mRNA Cargo	Dose (mg/kg)	Primary Organ of Expression	Relative Luciferase Expression (vs. control)	Reference
C12-200	Firefly Luciferase	0.5	Liver	Significant expression	[10]
306Oi10	Firefly Luciferase	0.5	Liver	Higher than C12-200	[10]
DLin-MC3-DMA	Firefly Luciferase	0.5	Liver	Lower than 306Oi10	[10]
C12-200	Firefly Luciferase	0.1	Liver	Strong bioluminescent signal	[9]

Experimental Protocols

Formulation of (S)-C12-200 LNPs by Microfluidic Mixing

This protocol describes the formulation of (S)-C12-200 LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• (S)-C12-200 in ethanol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) in ethanol

• Cholesterol in ethanol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000) in ethanol

• mRNA in 10 mM citrate buffer, pH 4.0

• Absolute ethanol

• Sterile, RNase-free 1x PBS, pH 7.4

• Microfluidic mixing device (e.g., NanoAssemblr)

• Syringes and tubing for the microfluidic device

• Dialysis cassettes (10 kDa MWCO)

• Sterile, RNase-free microcentrifuge tubes

Procedure:

• Prepare Lipid Stock Solutions: Prepare individual stock solutions of (S)-C12-200, DOPE, cholesterol, and DMG-PEG 2000 in absolute ethanol. Ensure all lipids are fully dissolved, warming gently if necessary.

• Prepare Lipid Mixture: In a sterile, RNase-free tube, combine the lipid stock solutions to achieve the desired molar ratio (e.g., 35:16:46.5:2.5 of (S)-C12-200:DOPE:Cholesterol:DMG-PEG 2000). Dilute the lipid mixture with ethanol to the final desired concentration for one of the input streams of the microfluidic device.

• Prepare mRNA Solution: Dilute the mRNA stock in 10 mM citrate buffer (pH 4.0) to the desired concentration for the other input stream.

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid mixture into one syringe and the mRNA solution into another.

  • Set the flow rate ratio (aqueous:ethanolic) to 3:1 and the total flow rate as recommended by the manufacturer.

  • Initiate mixing and collect the resulting LNP solution.

• Dialysis:

  • Transfer the collected LNP solution to a pre-wetted dialysis cassette.

  • Dialyze against sterile 1x PBS (pH 7.4) at 4°C for at least 12 hours, with at least two buffer changes, to remove ethanol and unencapsulated mRNA.

• Sterilization and Storage:

  • Recover the dialyzed LNP solution.

  • Sterile-filter the LNPs through a 0.22 µm syringe filter into a sterile, RNase-free tube.

  • Store the LNPs at 4°C for short-term use or at -80°C for long-term storage.

In Vitro Transfection of mRNA-LNPs

This protocol describes the transfection of cultured cells with (S)-C12-200 LNPs to assess mRNA expression.

Materials:

• (S)-C12-200 LNPs encapsulating a reporter mRNA (e.g., firefly luciferase or EGFP)

• Mammalian cell line (e.g., HEK293T, HeLa, or HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates (white, clear-bottom for luminescence assays)

• Phosphate-buffered saline (PBS)

• Luciferase assay reagent (if using luciferase reporter)

• Plate reader with luminescence or fluorescence detection capabilities

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density that will result in 50-70% confluency at the time of transfection. Incubate overnight at 37°C and 5% CO2.

• LNP Treatment:

  • On the day of transfection, dilute the (S)-C12-200 LNPs to the desired concentrations in complete cell culture medium.

  • Aspirate the old medium from the cells and replace it with the medium containing the LNPs.

• Incubation: Incubate the cells with the LNPs for 24-48 hours at 37°C and 5% CO2.

• Assessment of mRNA Expression:

  • For Luciferase Reporter:

    • After the incubation period, aspirate the medium and wash the cells once with PBS.

    • Add the luciferase assay reagent to each well according to the manufacturer's instructions.

    • Measure the luminescence using a plate reader.

  • For EGFP Reporter:

    • Visualize EGFP expression using a fluorescence microscope.

    • For quantitative analysis, detach the cells and analyze the percentage of EGFP-positive cells and the mean fluorescence intensity by flow cytometry.

In Vivo mRNA Delivery in Mice

This protocol describes the intravenous administration of (S)-C12-200 LNPs to mice to evaluate in vivo mRNA delivery and expression.

Materials:

• (S)-C12-200 LNPs encapsulating a reporter mRNA (e.g., firefly luciferase)

• C57BL/6 mice (or other appropriate strain)

• Sterile 1x PBS, pH 7.4

• Insulin syringes (or other appropriate syringes for intravenous injection)

• D-luciferin potassium salt solution (for luciferase imaging)

• In vivo imaging system (IVIS) or similar instrument

Procedure:

• LNP Preparation: Dilute the (S)-C12-200 LNP stock solution in sterile 1x PBS to the desired final concentration for injection. The typical injection volume is 100-200 µL per mouse.

• Intravenous Administration: Administer the LNP solution to the mice via tail vein injection.

• In Vivo Imaging:

  • At the desired time point post-injection (e.g., 6, 24, or 48 hours), administer D-luciferin solution to the mice via intraperitoneal injection (typically 150 mg/kg).

  • After approximately 10-15 minutes, anesthetize the mice.

  • Place the anesthetized mice in the in vivo imaging system and acquire bioluminescence images.

• Ex Vivo Organ Imaging (Optional):

  • After in vivo imaging, euthanize the mice.

  • Dissect key organs (liver, spleen, lungs, heart, kidneys).

  • Arrange the organs in a petri dish and image them in the IVIS to determine the biodistribution of mRNA expression.

• Data Analysis: Quantify the bioluminescence signal (in photons/second) from the whole body and individual organs using the analysis software provided with the imaging system.

Visualizing the Mechanism and Workflows

Mechanism of Action of (S)-C12-200 in mRNA Delivery

Caption: The stepwise mechanism of (S)-C12-200 mediated mRNA delivery.

Experimental Workflow for LNP Formulation and In Vitro Evaluation

Caption: A typical workflow for formulating and testing (S)-C12-200 LNPs in vitro.

Conclusion

(S)-C12-200 has established itself as a cornerstone ionizable lipid for the formulation of highly potent mRNA-LNP delivery systems. Its mechanism of action, centered on pH-dependent protonation within the endosome, provides a robust strategy for overcoming the critical barrier of endosomal escape. The efficacy of (S)-C12-200 is intricately linked to the overall composition of the LNP, highlighting the importance of careful formulation optimization. The detailed protocols and quantitative data presented in this guide offer a valuable resource for researchers and drug development professionals working to harness the therapeutic potential of mRNA. As our understanding of the intricate interactions between LNPs and biological systems continues to grow, so too will our ability to design even more effective and targeted mRNA delivery vehicles, with (S)-C12-200 serving as a key benchmark and building block for future innovations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. DOT Language | Graphviz [graphviz.org]
• 5. Magnetic Resonance Imaging‐Based Quantification of Endosomal Escape Using Iron Oxide Nanoparticle‐Loaded Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Insight into nanoparticle cellular uptake and intracellular targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endosomal escape of delivered mRNA from endosomal recycling tubules visualized at the nanoscale - PMC [pmc.ncbi.nlm.nih.gov]
• 10. snu.elsevierpure.com [snu.elsevierpure.com]

Physicochemical Characterization of (S)-C12-200 Lipid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-C12-200 is a stereopure, ionizable cationic lipid that has garnered significant attention in the field of nucleic acid delivery. As a key component of lipid nanoparticles (LNPs), it plays a crucial role in the encapsulation, delivery, and intracellular release of therapeutic payloads such as messenger RNA (mRNA) and small interfering RNA (siRNA). Its unique chemical structure, featuring a polyamine head group and multiple hydrophobic tails, allows for a pH-dependent charge, which is instrumental in both the formulation process and the mechanism of action within the target cell. This technical guide provides a comprehensive overview of the physicochemical properties of (S)-C12-200, detailed experimental protocols for its characterization, and a visualization of its role in cellular delivery.

Core Physicochemical Properties

The fundamental physicochemical characteristics of (S)-C12-200 are summarized in the table below. These properties are critical for understanding its behavior in LNP formulations and its interactions within a biological environment.

Property	Value	Reference
Molecular Formula	C₇₀H₁₄₅N₅O₅	[1][2]
Molecular Weight	1136.96 g/mol	[2]
pKa	7.12	[1][2]
LogP	Not experimentally determined in available literature.
Critical Micelle Concentration (CMC)	Not experimentally determined in available literature.

Lipid Nanoparticle (LNP) Formulation and Characterization

(S)-C12-200 is a primary component in the formulation of LNPs for nucleic acid delivery. These nanoparticles are typically composed of the ionizable lipid, a helper lipid (such as DOPE or DSPC), cholesterol, and a PEGylated lipid to enhance stability and circulation time.[3][4] The molar ratios of these components are a critical parameter that influences the efficacy of the final formulation.[3][5]

A typical formulation of LNPs incorporating C12-200 involves the rapid mixing of an ethanolic solution of the lipids with an acidic aqueous solution (pH 4.0) containing the nucleic acid cargo.[5] This process leads to the self-assembly of the LNPs with the nucleic acid encapsulated within the core.

The resulting LNPs are characterized by several key parameters:

LNP Property	Typical Value Range	Reference
Size (Hydrodynamic Diameter)	70 - 100 nm	[6]
Polydispersity Index (PDI)	< 0.2	[6]
Zeta Potential	Near-neutral at physiological pH
Encapsulation Efficiency	> 90%	[7]

Experimental Protocols

Synthesis of (S)-C12-200

The synthesis of stereopure ionizable lipids like (S)-C12-200 is a multi-step process that requires careful control of stereochemistry. A general approach involves the use of chiral starting materials to introduce the desired stereocenters.

General Workflow for Stereopure Ionizable Lipid Synthesis:

Caption: General workflow for the synthesis of stereopure ionizable lipids.

Detailed Protocol:

A detailed, step-by-step synthesis protocol for novel ionizable lipids often involves proprietary steps. However, a general procedure for the synthesis of similar multi-tailed ionizable lipids can be adapted from the literature. This typically involves:

• Synthesis of Chiral Epoxide: Starting from a commercially available chiral alcohol, a multi-step synthesis is performed to generate the desired chiral epoxide corresponding to the hydrophobic tail.

• Ring-Opening Reaction: The chiral epoxide is then reacted with a protected polyamine core in a ring-opening reaction. This step is crucial for establishing the stereochemistry at the point of attachment of the hydrophobic tails.

• Deprotection and Coupling: Following the attachment of the initial tails, deprotection steps are carried out, followed by further coupling reactions to introduce the remaining lipid tails and the full polyamine head group.

• Purification: The final product is purified using column chromatography to isolate the desired stereopure ionizable lipid.

• Characterization: The structure and purity of the final compound are confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

pKa Determination using TNS Assay

The apparent pKa of an ionizable lipid within an LNP formulation is a critical parameter that governs its interaction with nucleic acids and its ability to facilitate endosomal escape. The 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) assay is a common method for its determination.

Experimental Workflow for TNS Assay:

Caption: Workflow for determining the apparent pKa of LNPs using the TNS assay.

Detailed Protocol:

• Preparation of Reagents:

  • Prepare a series of buffers with pH values ranging from 3 to 10.

  • Prepare a stock solution of TNS in a suitable solvent (e.g., ethanol).

• Sample Preparation:

  • Disperse the (S)-C12-200 containing LNPs in an appropriate buffer.

• Measurement:

  • In a 96-well plate, add a fixed amount of the LNP dispersion to each well containing the different pH buffers and the TNS probe.

  • Incubate the plate for a short period to allow for equilibration.

  • Measure the fluorescence intensity at an excitation wavelength of ~321 nm and an emission wavelength of ~445 nm.

• Data Analysis:

  • Plot the fluorescence intensity as a function of pH.

  • Fit the data to a sigmoidal curve.

  • The apparent pKa is the pH value at which 50% of the maximum fluorescence is observed.

Phase Transition Temperature (Tm) by Differential Scanning Calorimetry (DSC)

The phase transition temperature (Tm) of a lipid is the temperature at which it transitions from a gel-like, ordered state to a fluid, disordered state. This property can influence the stability and release characteristics of LNPs.

Experimental Workflow for DSC:

Caption: General workflow for determining the phase transition temperature of a lipid using DSC.

Detailed Protocol:

• Sample Preparation:

  • A precise amount of the (S)-C12-200 lipid is weighed into a DSC pan.

  • A small amount of aqueous buffer is added to hydrate the lipid, and the pan is hermetically sealed.

• DSC Measurement:

  • The sample pan and a reference pan (containing only buffer) are placed in the DSC instrument.

  • The temperature is ramped up (and often down) at a controlled rate (e.g., 1-5 °C/min).

  • The differential heat flow between the sample and reference is recorded as a function of temperature.

• Data Analysis:

  • The phase transition is observed as an endothermic peak in the heating scan.

  • The Tm is typically taken as the temperature at the peak of the endotherm.

Mechanism of LNP-Mediated mRNA Delivery

The efficacy of (S)-C12-200 in LNP formulations stems from its pH-responsive nature, which facilitates the endosomal escape of the mRNA payload.

LNP Cellular Uptake and Endosomal Escape Pathway:

Caption: The mechanism of LNP-mediated mRNA delivery and endosomal escape.

At physiological pH (~7.4) in the bloodstream, (S)-C12-200 is largely neutral, which minimizes non-specific interactions and enhances circulation time.[4] Following cellular uptake via endocytosis, the LNP is trafficked into an endosome. As the endosome matures, its internal pH drops. This acidic environment triggers the protonation of the amine groups on the (S)-C12-200 headgroup, leading to a net positive charge.[8][9] This charge reversal facilitates the interaction of the LNP with the negatively charged endosomal membrane, leading to membrane destabilization and the eventual release of the mRNA cargo into the cytoplasm, where it can be translated into the desired protein.[8][9][10] Studies have shown that stereopure LNPs, particularly those with the (S) enantiomer of C12-200, can be more effective and better tolerated in vivo compared to their racemic counterparts.[11]

Conclusion

(S)-C12-200 is a highly effective ionizable lipid for the formulation of LNPs for nucleic acid delivery. Its well-defined stereochemistry and pH-responsive character are key to its function. A thorough understanding of its physicochemical properties and the application of standardized characterization protocols are essential for the development of safe and effective LNP-based therapeutics. Further research to experimentally determine properties such as logP and CMC will provide a more complete profile of this important lipid and aid in the rational design of future delivery systems.

References

• 1. C12-200|Ionizable Lipid for LNP [dcchemicals.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. asianpubs.org [asianpubs.org]
• 9. C12-200, 1220890-25-4 | BroadPharm [broadpharm.com]
• 10. youtube.com [youtube.com]
• 11. medkoo.com [medkoo.com]

(S)-C12-200: A Technical Guide to its Solubility in Ethanol and Organic Solvents

(S)-C12-200 is a stereopure, ionizable cationic lipid that has garnered significant attention in the field of drug delivery, particularly for its role in the formation of lipid nanoparticles (LNPs) for mRNA therapeutics. A critical parameter for its application in LNP formulations is its solubility in various organic solvents. This technical guide provides an in-depth overview of the solubility of (S)-C12-200, with a focus on ethanol, and outlines a general protocol for solubility determination.

Physicochemical Properties

(S)-C12-200 is an isomer of C12-200 and is classified as an ionizable cationic lipid with a pKa of 7.12.[1][2] This property is crucial for the encapsulation of nucleic acids at an acidic pH and their subsequent release into the cytoplasm of target cells.

Property	Value	Reference
Chemical Name	1,1'-[[2-[4-[2-[[2-[bis[(2S)-2-hydroxydodecyl]amino]ethyl][(2S)-2-hydroxydodecyl]amino]ethyl]-1-piperazinyl]ethyl]imino]bis-2-dodecanol	[1]
CAS Number	1226552-44-8	[1]
Molecular Formula	C70H145N5O5	[1]
Molecular Weight	1137.0 g/mol	[1]
pKa	7.12	[1][2]

Solubility Data

Available data indicates that (S)-C12-200 is soluble in ethanol. While precise quantitative solubility limits are not extensively published in the public domain, several suppliers provide the compound in an ethanol solution, suggesting good solubility. The racemic mixture, C12-200, is also reported to be soluble in other organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[3]

Compound	Solvent	Reported Concentration/Solubility	Reference
(S)-C12-200	Ethanol	A 50 mg/ml solution is available, indicating solubility up to at least this concentration.	[1]
C12-200 (racemic)	Ethanol	A 100 mg/ml solution is available, indicating solubility up to at least this concentration.	[4]
C12-200 (racemic)	DMSO	90 mg/mL (Sonication recommended)	[5]
C12-200 (racemic)	DMF	Soluble	[3]

It is important to note that the provided concentrations for ethanol solutions are for formulated products and may not represent the maximum solubility (saturation point) of (S)-C12-200 in ethanol. The solubility of lipids can be influenced by factors such as temperature and the presence of co-solvents.

Experimental Protocol for Solubility Determination

For researchers requiring precise solubility data, the following general experimental protocol can be adapted to determine the solubility of (S)-C12-200 in a specific organic solvent.

Objective: To determine the saturation solubility of (S)-C12-200 in a given organic solvent at a specified temperature.

Materials:

• (S)-C12-200

• Selected organic solvent (e.g., Ethanol, 200 proof)

• Analytical balance

• Vortex mixer

• Thermostatic shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., ELSD, CAD, or MS) or another suitable analytical technique.

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of (S)-C12-200 in the chosen solvent to be used for creating a standard curve for quantification.

• Equilibrium Solubility Measurement (Shake-Flask Method): a. Add an excess amount of (S)-C12-200 to a known volume of the solvent in a sealed vial. The excess solid should be clearly visible. b. Place the vial in a thermostatic shaker set to the desired temperature (e.g., 25 °C). c. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. d. After equilibration, allow the suspension to settle. e. Centrifuge the sample to pellet the undissolved solid. f. Carefully withdraw an aliquot of the supernatant and filter it through a syringe filter to remove any remaining solid particles. g. Dilute the filtered supernatant with a known volume of the solvent.

• Quantification: a. Analyze the diluted supernatant using a validated HPLC method or another appropriate analytical technique. b. Create a standard curve by analyzing a series of known concentrations of the (S)-C12-200 stock solution. c. Determine the concentration of (S)-C12-200 in the diluted supernatant by comparing its response to the standard curve.

• Calculation: a. Calculate the concentration of (S)-C12-200 in the original undiluted supernatant, taking into account the dilution factor. This value represents the saturation solubility of (S)-C12-200 in the tested solvent at the specified temperature.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflow for lipid nanoparticle formulation using the solvent-based method, which relies on the solubility of lipids like (S)-C12-200, and the experimental workflow for determining solubility.

Caption: Workflow for Lipid Nanoparticle (LNP) Formulation.

Caption: Experimental Workflow for Solubility Determination.

Conclusion

(S)-C12-200 exhibits good solubility in ethanol, a key characteristic that facilitates its use in the formulation of lipid nanoparticles for nucleic acid delivery. While precise quantitative data is limited in publicly available literature, the provided information and the general experimental protocol will aid researchers and drug development professionals in effectively utilizing this important ionizable lipid. The provided workflows offer a visual guide to the practical application and characterization of (S)-C12-200 in a laboratory setting.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. C12-200, 1220890-25-4 | BroadPharm [broadpharm.com]
• 4. caymanchem.com [caymanchem.com]
• 5. C12-200 | Cationic Lipids | mRNA Delivery | TargetMol [targetmol.com]

The Stereochemical Landscape of C12-200: An In-Depth Guide to Isomeric Impact on mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The ionizable lipid C12-200 has emerged as a potent vehicle for the delivery of RNA therapeutics. However, the influence of its stereochemistry on delivery efficiency and tolerability has been a critical area of investigation. This technical guide provides a comprehensive overview of the stereochemistry of C12-200 isomers, detailing their synthesis, physicochemical properties, and differential biological activities. This document is intended to serve as a core resource for researchers in the field of nucleic acid delivery, offering detailed experimental protocols and a thorough analysis of the available data.

Introduction: The Significance of Chirality in LNP-mediated Delivery

Lipid nanoparticles (LNPs) have revolutionized the field of nucleic acid therapeutics, providing a safe and effective means of delivering delicate mRNA payloads to target cells. The composition of these LNPs, particularly the choice of ionizable lipid, is a key determinant of their efficacy. C12-200 is a well-established ionizable lipid known for its high in vivo potency.[1] However, its synthesis typically results in a racemic mixture of stereoisomers. As with many small molecule drugs, the stereochemistry of the constituent lipids can significantly impact the safety, pharmacokinetics, and pharmacodynamics of the delivery system.[2]

Recent research has demonstrated that the separation and characterization of C12-200 into its stereopure enantiomers, C12-200-S and C12-200-R, reveals significant differences in their biological performance. Notably, LNPs formulated with the S-enantiomer (C12-200-S) have been shown to mediate significantly higher levels of mRNA delivery in vivo compared to both the racemic mixture and the R-enantiomer (C12-200-R).[3][4] Furthermore, the use of stereopure lipids appears to enhance the tolerability of the LNP formulation.[3][4] This guide will delve into the specifics of these findings, providing the necessary data and protocols to understand and leverage the stereochemical properties of C12-200 in the design of next-generation mRNA delivery platforms.

Physicochemical and Biological Properties of C12-200 Isomers

The stereochemistry of C12-200 has a profound impact on its biological activity, while its influence on the fundamental physicochemical properties of the resulting LNPs is less pronounced.

Quantitative Data Summary

The following tables summarize the key quantitative data comparing LNPs formulated with racemic C12-200, C12-200-S, and C12-200-R.

Property	Racemic C12-200	C12-200-S	C12-200-R	Reference
In Vivo mRNA Delivery (Luciferase Expression)	Lower	Up to 2.8-fold higher than racemic	Up to 6.1-fold lower than C12-200-S	[3][4]
Apparent pKa	~6.96	No significant difference	No significant difference	[5]
mRNA Encapsulation Efficiency (%)	>80%	No significant difference	No significant difference	[6]
Hydrodynamic Diameter (nm)	70-100	No significant difference	No significant difference	[6]
Polydispersity Index (PDI)	<0.2	No significant difference	No significant difference	[6]

In Vivo Tolerability	Racemic C12-200	C12-200-S	C12-200-R	Reference
Body Weight Change	Weight loss at high doses	Better tolerated than racemic	Better tolerated than racemic	[3]
Liver Enzyme Levels (AST)	Significantly elevated	Less elevated than racemic	Not specified	[7]

Experimental Protocols

This section provides detailed methodologies for the synthesis of stereopure C12-200 and the subsequent formulation and characterization of C12-200 isomer LNPs.

Synthesis of Stereopure C12-200 Isomers (C12-200-S and C12-200-R)

The synthesis of stereopure C12-200 is achieved through the reaction of a polyamine core with chiral epoxides.

• Materials:

  • N1-(2-(4-(2-aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine[8][9][10][11]

  • (S)-2-(dodecyl)oxirane or (R)-2-(dodecyl)oxirane[12]

  • Anhydrous ethanol

  • Silica gel for column chromatography

• Protocol:

  • Dissolve N1-(2-(4-(2-aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine in anhydrous ethanol.

  • Add a molar excess of either (S)-2-(dodecyl)oxirane for the synthesis of C12-200-S or (R)-2-(dodecyl)oxirane for C12-200-R.

  • Stir the reaction mixture at a controlled temperature (e.g., 60°C) for a specified duration (e.g., 48 hours).

  • Monitor the reaction progress using an appropriate analytical technique, such as thin-layer chromatography (TLC) or mass spectrometry.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the crude product using silica gel column chromatography to obtain the pure stereoisomer of C12-200.[3]

LNP Formulation using Microfluidics

• Materials:

  • C12-200 isomer (racemic, S, or R)

  • 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

  • Cholesterol

  • 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG2000)

  • mRNA (e.g., encoding Luciferase)

  • Ethanol

  • Sodium acetate buffer (pH 4)

  • Phosphate-buffered saline (PBS, pH 7.4)

  • Microfluidic mixing device (e.g., NanoAssemblr)

• Protocol:

  • Prepare a lipid stock solution in ethanol containing the C12-200 isomer, DOPE, cholesterol, and C14-PEG2000 at a desired molar ratio (e.g., 35:16:46.5:2.5).[13]

  • Prepare an aqueous solution of mRNA in sodium acetate buffer (pH 4).[5]

  • Set up the microfluidic device with a specific total flow rate (e.g., 12 mL/min) and flow rate ratio (e.g., 3:1 aqueous to ethanol).[14]

  • Load the lipid-ethanol solution and the mRNA-aqueous solution into their respective syringes.

  • Initiate the microfluidic mixing process to form the LNPs.

  • Dialyze the resulting LNP solution against PBS (pH 7.4) to remove ethanol and unencapsulated mRNA.

LNP Characterization

• Size and Polydispersity Index (PDI):

  • Measure the hydrodynamic diameter and PDI of the LNP suspension using Dynamic Light Scattering (DLS).[15]

• mRNA Encapsulation Efficiency:

  • Quantify the amount of encapsulated mRNA using a RiboGreen assay.

  • Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., Triton X-100). The difference in fluorescence corresponds to the encapsulated mRNA.[16]

• Apparent pKa:

  • Determine the apparent pKa of the LNPs using a 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) fluorescence assay.

  • Measure the fluorescence of TNS in the presence of LNPs across a range of pH values. The pKa is the pH at which 50% of the maximum fluorescence is observed.[17][18]

In Vivo mRNA Delivery and Tolerability Studies

• Animal Model:

  • Female C57BL/6 mice (6-8 weeks old) are typically used.

• Administration:

  • Administer the LNP-mRNA formulations intravenously (i.v.) via tail vein injection at a specified mRNA dose (e.g., 0.5 mg/kg).[13]

• Luciferase Expression:

  • At a designated time point post-injection (e.g., 6 hours), administer D-luciferin intraperitoneally.

  • Measure the bioluminescence in the liver and other organs using an in vivo imaging system (IVIS).[19]

• Tolerability Assessment:

  • Monitor the body weight of the mice daily for a set period.

  • At the end of the study, collect blood samples to measure serum levels of liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), using commercially available assay kits.[7]

Mechanistic Insights and Signaling Pathways

The precise mechanisms by which the stereochemistry of C12-200 influences mRNA delivery are still under investigation. However, it is hypothesized that the spatial arrangement of the lipid tails and the amine headgroup may affect the interaction of the LNP with cellular membranes, leading to differences in cellular uptake and endosomal escape.

Cellular Uptake and Endosomal Escape

The primary mechanism for LNP entry into cells is endocytosis.[20] The subsequent escape of the mRNA payload from the endosome into the cytoplasm is a critical and often rate-limiting step.[21][][23] The protonation of the ionizable lipid's amine groups at the low pH of the endosome is thought to disrupt the endosomal membrane, facilitating mRNA release. It is plausible that the different three-dimensional structures of the C12-200-S and C12-200-R isomers lead to distinct interactions with endosomal lipids, thereby altering the efficiency of membrane fusion and payload release.

Caption: Proposed pathway of LNP uptake and endosomal escape.

Innate Immune Signaling

The introduction of foreign nucleic acids and their lipid carriers can potentially trigger innate immune responses. Toll-like receptors (TLRs) are key pattern recognition receptors that can recognize components of LNPs and their mRNA cargo, leading to the production of pro-inflammatory cytokines.[24][25] While there is no direct evidence yet, it is conceivable that the different stereoisomers of C12-200 could interact differently with TLRs or other innate immune sensors, leading to variations in the immunogenicity of the LNP formulations. Further research is needed to elucidate these potential differences.

Caption: Potential innate immune signaling pathways activated by LNPs.

Conclusion and Future Directions

The stereochemistry of the ionizable lipid C12-200 is a critical parameter in the design of effective and well-tolerated mRNA delivery systems. The available evidence strongly indicates that the S-enantiomer of C12-200 is superior to the R-enantiomer and the racemic mixture in terms of in vivo mRNA delivery. This highlights the importance of stereochemical control in the synthesis of lipid components for LNP formulations.

Future research should focus on elucidating the precise molecular mechanisms that underpin the observed differences in the biological activity of C12-200 stereoisomers. Investigating the differential interactions of these isomers with cellular membranes, their kinetics of endosomal escape, and their potential to trigger distinct innate immune responses will provide valuable insights for the rational design of even more potent and safer LNP-based therapeutics. The detailed protocols and compiled data in this guide provide a solid foundation for researchers to build upon in this exciting and rapidly evolving field.

References

• 1. Insight into mechanisms of cellular uptake of lipid nanoparticles and intracellular release of small RNAs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. Ionizable Lipid Nanoparticles for In Vivo mRNA Delivery to the Placenta during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 31295-54-2|N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine| Ambeed [ambeed.com]
• 9. N1-(2-(4-(2-aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine | 31295-54-2 | FA155608 [biosynth.com]
• 10. 31295-54-2|N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine|BLD Pharm [bldpharm.com]
• 11. N-(2-aminoethyl)piperazine-1,4-diethylamine | C10H25N5 | CID 161703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. GSRS [precision.fda.gov]
• 13. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synergistic lipid compositions for albumin receptor mediated delivery of mRNA to the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 15. ir.lib.uth.gr [ir.lib.uth.gr]
• 16. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 23. researchgate.net [researchgate.net]
• 24. Synergistic Immunostimulation through the Dual Activation of Toll-like Receptor 3/9 with Spherical Nucleic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

The Pivotal Role of (S)-C12-200 in Next-Generation Drug Delivery: A Technical Guide

For Immediate Release

In the rapidly evolving landscape of nucleic acid therapeutics, the development of safe and effective delivery vehicles is paramount. Among the leading candidates, lipid nanoparticles (LNPs) have emerged as a clinically validated platform, largely due to the innovative design of their core components. This technical guide delves into the crucial role of (S)-C12-200, a stereopure ionizable cationic lipid, in the formulation of high-potency LNPs for the delivery of mRNA and siRNA. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of (S)-C12-200's mechanism of action, formulation strategies, and analytical characterization.

Introduction to (S)-C12-200: Structure and Significance

(S)-C12-200 is the stereopure S-isomer of C12-200, a branched-chain ionizable lipidoid that has become a benchmark in the field of RNA delivery.[1][2] Its unique chemical structure, featuring a piperazine core and multiple hydroxylated dodecyl tails, is meticulously designed to facilitate the encapsulation and intracellular delivery of nucleic acid payloads.[3][4] The chirality of (S)-C12-200 has been shown to be a critical factor, with studies indicating that the stereopure S-enantiomer can lead to significantly enhanced mRNA delivery and improved tolerability compared to its racemic mixture or the R-enantiomer.[5]

Mechanism of Action: The pH-Dependent Protonation of (S)-C12-200

The efficacy of (S)-C12-200 as a delivery vehicle hinges on its pH-responsive nature. At physiological pH (around 7.4), the tertiary amines in its structure are largely deprotonated, rendering the lipid near-neutral. This is a critical feature that minimizes non-specific interactions with biological membranes and reduces potential toxicity.

However, upon cellular uptake via endocytosis, the LNP is trafficked into the progressively acidic environment of the endosome. As the pH within the endosome drops, the amine groups of (S)-C12-200 become protonated, leading to a net positive charge. This charge reversal is the linchpin of its function, triggering a cascade of events that culminates in the release of the nucleic acid cargo into the cytoplasm. The proposed mechanism involves the interaction of the now positively charged LNP with the negatively charged lipids of the endosomal membrane, leading to membrane destabilization and the formation of non-bilayer structures that facilitate endosomal escape.

The apparent pKa of an LNP formulation, which is the pH at which 50% of the ionizable lipids are protonated, is a critical parameter that dictates its in vivo performance. For efficient delivery, the pKa is typically engineered to be in the range of 6.0 to 7.0.[6] (S)-C12-200, when formulated into LNPs, exhibits a pKa within this optimal range, ensuring that it remains relatively neutral in circulation but becomes potently cationic within the endosome.[1][2]

Figure 1. Cellular uptake and endosomal escape of (S)-C12-200 LNPs.

Formulation of (S)-C12-200 Lipid Nanoparticles

The formulation of (S)-C12-200 LNPs is a critical process that dictates the physicochemical properties and subsequent biological activity of the nanoparticles. A typical formulation consists of four key components:

• Ionizable Cationic Lipid: (S)-C12-200, which is central to nucleic acid encapsulation and endosomal escape.

• Helper Lipid: Often a phospholipid such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), which contributes to the structural integrity of the LNP and can aid in endosomal escape.[7][8]

• Cholesterol: A structural component that stabilizes the LNP and modulates membrane fluidity.[8]

• PEG-Lipid: A polyethylene glycol-conjugated lipid that provides a hydrophilic corona to the LNP, preventing aggregation and reducing opsonization, thereby prolonging circulation time.[8]

The molar ratios of these components are a critical determinant of LNP performance and must be empirically optimized for a given nucleic acid payload and target application.[7]

Figure 2. LNP formulation workflow using microfluidic mixing.

Quantitative Data and Physicochemical Characterization

The performance of (S)-C12-200 LNPs is closely linked to their physicochemical properties. Rigorous characterization is essential for ensuring batch-to-batch consistency and predicting in vivo behavior. Key parameters include particle size, polydispersity index (PDI), zeta potential, and encapsulation efficiency.

Parameter	Typical Value Range	Significance
Particle Size (Hydrodynamic Diameter)	70 - 100 nm	Influences biodistribution, cellular uptake, and clearance.[9]
Polydispersity Index (PDI)	< 0.2	Indicates a narrow and uniform particle size distribution.[9]
Zeta Potential (at neutral pH)	Near-neutral	Minimizes non-specific interactions and aggregation in circulation.[9]
Encapsulation Efficiency	> 90%	Represents the percentage of nucleic acid successfully encapsulated within the LNP.[9]
Apparent pKa	6.0 - 7.0	Critical for pH-dependent endosomal escape.[6]

Table 1: Key Physicochemical Properties of (S)-C12-200 LNPs

Experimental Protocols

LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of (S)-C12-200 LNPs using a microfluidic mixing device, a method that allows for precise control over nanoparticle formation.

Materials:

• (S)-C12-200 in ethanol

• Helper lipid (e.g., DOPE) in ethanol

• Cholesterol in ethanol

• PEG-lipid in ethanol

• mRNA or siRNA in a low pH buffer (e.g., 50 mM sodium acetate, pH 4.0)

• Absolute ethanol

• Microfluidic mixing device and cartridges

• Syringe pumps

Procedure:

• Prepare Lipid Stock Solution: In a sterile tube, combine the ethanolic solutions of (S)-C12-200, helper lipid, cholesterol, and PEG-lipid at the desired molar ratio. A common starting ratio is 35:16:46.5:2.5 ((S)-C12-200:DOPE:Cholesterol:PEG-lipid).[8]

• Prepare Nucleic Acid Solution: Dilute the mRNA or siRNA stock to the desired concentration in the low pH aqueous buffer.

• Set up the Microfluidic System: Prime the microfluidic device according to the manufacturer's instructions. Load the lipid solution and the nucleic acid solution into separate syringes.

• Mixing: Set the flow rate ratio of the aqueous to the organic phase, typically at 3:1. The total flow rate can be varied to fine-tune particle size. Initiate the flow to mix the two solutions within the microfluidic chip. The rapid mixing of the aqueous and ethanolic phases leads to a change in solvent polarity, triggering the self-assembly of the lipids around the nucleic acid.

• Purification: The resulting LNP solution is typically purified and concentrated through dialysis or tangential flow filtration to remove ethanol and unencapsulated nucleic acids.

Determination of Apparent pKa using the TNS Assay

The 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS) assay is a fluorescence-based method to determine the apparent pKa of LNPs. TNS is a fluorescent probe that exhibits increased fluorescence in a non-polar environment, such as when it binds to the surface of protonated LNPs.

Materials:

• Purified LNP suspension

• TNS stock solution in DMSO

• A series of buffers with a pH range from 4.0 to 9.0

• Black 96-well plate

• Fluorescence plate reader

Procedure:

• Prepare Buffers: Prepare a series of buffers covering a pH range from 4.0 to 9.0.

• Plate Setup: In a 96-well plate, add a fixed volume of each buffer to different wells.

• Add LNPs: Add a small volume of the LNP suspension to each well containing the different pH buffers.

• Add TNS: Add the TNS working solution to each well to a final concentration of approximately 6 µM.

• Incubation: Incubate the plate in the dark for a short period (e.g., 5 minutes).

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~320 nm and an emission wavelength of ~450 nm.

• Data Analysis: Plot the fluorescence intensity as a function of pH. The data is typically fitted to a sigmoidal curve, and the pKa is determined as the pH at which 50% of the maximum fluorescence is observed.

Measurement of mRNA Encapsulation Efficiency using RiboGreen Assay

The RiboGreen assay is a sensitive method for quantifying RNA and is commonly used to determine the encapsulation efficiency of LNPs.

Materials:

• Purified LNP suspension

• RiboGreen reagent

• TE buffer (Tris-EDTA)

• Triton X-100 (or another suitable detergent)

• RNA standards of known concentration

• Black 96-well plate

• Fluorescence plate reader

Procedure:

• Prepare RNA Standard Curve: Prepare a series of RNA standards of known concentrations in TE buffer.

• Sample Preparation: Prepare two sets of LNP dilutions in a 96-well plate.

  • Set 1 (Total RNA): Dilute the LNPs in TE buffer containing a final concentration of 0.5-2% Triton X-100. The detergent lyses the LNPs, exposing the total RNA content.

  • Set 2 (Free RNA): Dilute the LNPs in TE buffer without detergent. This measures only the unencapsulated RNA.

• Add RiboGreen Reagent: Add the diluted RiboGreen reagent to all standard and sample wells.

• Incubation: Incubate the plate in the dark for a few minutes.

• Fluorescence Measurement: Measure the fluorescence intensity at an excitation wavelength of ~480 nm and an emission wavelength of ~520 nm.

• Calculation:

  • Use the standard curve to determine the concentration of RNA in both sets of samples.

  • Encapsulation Efficiency (%) = [(Total RNA - Free RNA) / Total RNA] x 100

Conclusion

(S)-C12-200 stands as a testament to the power of rational lipid design in advancing the field of nucleic acid delivery. Its stereospecific structure and pH-responsive nature are key to the successful formulation of potent and well-tolerated lipid nanoparticles. A thorough understanding of its mechanism of action, coupled with robust formulation and characterization protocols, is essential for harnessing the full therapeutic potential of (S)-C12-200-based delivery systems. As research continues to refine LNP technology, (S)-C12-200 will undoubtedly remain a critical tool for the development of next-generation RNA medicines.

References

• 1. waters.com [waters.com]
• 2. abpbio.com [abpbio.com]
• 3. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

initial investigations into (S)-C12-200 for gene silencing

An In-depth Technical Guide to the Initial Investigations of (S)-C12-200 for Gene Silencing

Introduction

C12-200 is a branched-chain ionizable lipidoid that has become a cornerstone in the development of lipid nanoparticles (LNPs) for the delivery of RNA therapeutics, including small interfering RNA (siRNA) for gene silencing and messenger RNA (mRNA) for protein replacement or vaccination.[1][2][3] It was identified through high-throughput screening of a combinatorial library of epoxide-derived, oligoamine-containing lipid-like materials.[4] C12-200 is particularly noted for its high in vivo potency at low doses, often serving as a benchmark or positive control in studies exploring new ionizable lipids.[3][4]

Structurally, C12-200 is a macromolecule containing multiple tertiary amines and five hydrophobic alkyl chains.[4] The chirality of its stereocenters has been shown to be a critical factor in its efficacy. Specifically, the stereopure (S)-C12-200 isomer has been found to significantly enhance mRNA translation compared to its (R)-configured counterpart, highlighting the importance of stereochemistry in the rational design of lipid-based delivery vehicles.[5][6] This guide provides a technical overview of the initial investigations into C12-200 and its S-isomer for gene silencing applications, detailing its mechanism of action, experimental protocols, and key quantitative findings.

Mechanism of Action: LNP-Mediated Gene Silencing

The efficacy of C12-200 in gene silencing is rooted in its role as an ionizable cationic lipid within an LNP formulation. This mechanism can be broken down into several key stages:

• LNP Formulation and Encapsulation : C12-200 is formulated with helper lipids (such as cholesterol and a phospholipid like DOPE or DSPC) and a PEG-lipid to form LNPs.[7][8] During formulation at an acidic pH, the amine groups of C12-200 become protonated (positively charged), facilitating the encapsulation of negatively charged siRNA molecules.[9][10]

• Systemic Circulation : After formulation and neutralization to physiological pH (7.4), the surface of the LNP becomes nearly neutral.[9][11] This neutral charge is crucial for minimizing nonspecific interactions with blood components and reducing cytotoxicity, thereby enabling a longer circulation half-life.[4]

• Cellular Uptake and Endosomal Escape : LNPs are taken up by target cells, primarily hepatocytes in the liver, through endocytosis.[5][12] Inside the cell, they are trafficked into endosomes, where the environment is naturally acidic (pH 5-6).[4][9] In this acidic milieu, C12-200 becomes fully protonated again.[4][11] The resulting positive charge on the lipidoid is believed to interact with negatively charged anionic lipids in the endosomal membrane, disrupting the membrane and facilitating the release of the siRNA cargo into the cytoplasm.[9] This "endosomal escape" is the critical, rate-limiting step for siRNA delivery.

• RNA Interference (RNAi) Pathway : Once in the cytoplasm, the siRNA engages the RNA-induced Silencing Complex (RISC).[5] The RISC complex unwinds the double-stranded siRNA, retaining the antisense strand, which then guides the complex to the target mRNA molecule through complementary base pairing.[5] This binding event leads to the cleavage and subsequent degradation of the target mRNA, effectively silencing the expression of the corresponding gene and reducing the production of the target protein.[5]

Key Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon initial findings. The following sections describe standard protocols for the formulation and evaluation of C12-200 LNPs for gene silencing.

LNP Formulation Protocol

This protocol outlines a common method for preparing C12-200 LNPs encapsulating siRNA, often involving rapid mixing of a lipid-ethanol solution with an RNA-aqueous buffer solution.

Materials:

• Ionizable Lipidoid: C12-200 (or (S)-C12-200)

• Helper Lipids: Cholesterol, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• PEG-Lipid: C14-PEG2000 or DMG-PEG2000

• RNA: siRNA dissolved in a low pH buffer (e.g., 10 mM citrate buffer, pH 3-5)

• Solvents: Ethanol (100%), Phosphate-buffered saline (PBS, pH 7.4)

Procedure:

• Lipid Stock Preparation : Prepare stock solutions of C12-200, cholesterol, DOPE/DSPC, and the PEG-lipid in 100% ethanol.

• Lipid Mixture : Combine the lipid stock solutions in an ethanol solution at a specific molar ratio. A frequently used ratio is 35% C12-200, 16% DOPE, 46.5% cholesterol, and 2.5% C14-PEG2000.[8] Another common formulation uses a molar ratio of 50% ionizable lipid, 10% DSPC, 38.5% cholesterol, and 1.5% PEG-lipid.[13]

• RNA Solution : Prepare the siRNA solution in an aqueous citrate buffer.

• Nanoparticle Formation : Rapidly mix the ethanol-lipid solution with the aqueous siRNA solution at a 1:3 or 1:1 volume ratio, typically using a microfluidic mixer or by vigorous vortexing.[13][14] The weight ratio of lipidoid to RNA is often kept around 10:1.[13]

• Dialysis and Concentration : Dialyze the resulting nanoparticle suspension against PBS (pH 7.4) for 18-24 hours to remove ethanol and raise the pH. This step neutralizes the LNP surface.

• Characterization : Analyze the final LNP formulation for particle size and polydispersity index (PDI) using dynamic light scattering (DLS), and determine siRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay). The pKa of the LNP can be measured using a TNS assay.[8]

In Vivo Gene Silencing Evaluation in Mice

This protocol describes a typical experiment to assess the gene silencing efficacy of C12-200 LNPs in a mouse model, often targeting a gene expressed in the liver, such as Factor VII (FVII).

Materials:

• Animal Model: C57BL/6 mice (or other appropriate strain)

• LNP Formulation: C12-200 LNPs encapsulating siRNA against the target gene (e.g., FVII)

• Control Groups: LNPs with a non-targeting (scrambled) siRNA, and a PBS-only group.

• Anesthesia and surgical tools for blood collection and tissue harvesting.

Procedure:

• Administration : Administer the LNP-siRNA formulations to mice via intravenous (tail vein) injection. Doses can range significantly, but potent formulations like C12-200 have shown efficacy at doses as low as 0.01 to 0.03 mg siRNA per kg body weight.[4]

• Sample Collection : At predetermined time points (e.g., 24, 48, or 72 hours post-injection), collect blood samples via retro-orbital or submandibular bleed.

• Serum Analysis : Isolate serum from the blood samples. If targeting a secreted protein like FVII, measure its concentration in the serum using an enzyme-linked immunosorbent assay (ELISA) or a chromogenic assay.

• Tissue Analysis (Optional) : At the study endpoint, euthanize the mice and harvest organs of interest (e.g., liver, spleen).[1] The tissue can be homogenized to measure target mRNA levels via quantitative real-time PCR (qRT-PCR) or protein levels via Western blot.

• Data Analysis : Calculate the percentage of gene silencing by comparing the target protein or mRNA levels in the treated group to the control (PBS-treated) group.

Quantitative Data Summary

The following tables summarize key quantitative data from initial investigations into C12-200 based LNP formulations.

Table 1: LNP Composition and Physicochemical Properties

Ionizable Lipid	Helper Lipids	PEG-Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Apparent pKa
C12-200	DOPE, Cholesterol	C14-PEG2000	35:16:46.5:2.5	102	0.158	43%	6.9
C12-200	DOPE, Cholesterol	DMPE-PEG	35:10:53.5:1.5	~130	0.064	56.5%	6.6
C12-200	DOPE, Cholesterol	DMPE-PEG	35:16:46.5:2.5	Not specified	Not specified	Not specified	5.848

Data compiled from references[8] and[15].

Table 2: In Vivo Gene Silencing Efficacy of C12-200 LNPs

Animal Model	Target Gene	siRNA Dose (mg/kg)	Observed Gene Silencing	Reference
Mice	Factor VII	0.01	>80% reduction in serum FVII	[4]
Non-human Primates	Factor VII	0.03	Significant silencing effect	[4]
Mice	Factor VII	0.03	44% (siRNA only) vs. 87% (siRNA co-formulated with mRNA)	[7]

Visualizations

Signaling and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key pathways and processes involved in C12-200 mediated gene silencing.

Caption: LNP-mediated siRNA delivery and gene silencing pathway.

Caption: Experimental workflow for LNP formulation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. C12-200|Ionizable Lipid for LNP [dcchemicals.com]
• 4. Designer Lipids Advance Systemic siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhancing RNA-lipid nanoparticle delivery: Organ- and cell-specificity and barcoding strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Navigating the intricate in-vivo journey of lipid nanoparticles tailored for the targeted delivery of RNA therapeutics: a quality-by-design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipid-based nucleic acid therapeutics with in vivo efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. medkoo.com [medkoo.com]
• 12. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.rsc.org [pubs.rsc.org]
• 15. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]

exploratory studies of (S)-C12-200 in vaccine development

For Researchers, Scientists, and Drug Development Professionals

Introduction

The advent of messenger RNA (mRNA) vaccines has revolutionized the landscape of vaccinology, underscored by the rapid development and deployment of vaccines against COVID-19.[] A critical component in the success of these vaccines is the lipid nanoparticle (LNP) delivery system, which protects the mRNA payload and facilitates its delivery into cells.[] At the heart of these LNPs are ionizable lipids, which play a pivotal role in mRNA encapsulation and endosomal escape. This technical guide provides an in-depth exploration of (S)-C12-200, a stereopure ionizable lipid that has demonstrated significant promise in enhancing mRNA delivery for vaccine applications.

(S)-C12-200 is the (S)-enantiomer of the broader C12-200, a multi-tail ionizable lipid that has been utilized in preclinical studies for the delivery of both siRNA and mRNA.[2][3][4] As will be detailed in this guide, the specific stereochemistry of (S)-C12-200 has been shown to significantly improve mRNA delivery in vivo compared to its racemic and (R)-isomer counterparts, suggesting a superior therapeutic window.[2][4] This document will summarize the quantitative data from exploratory studies, provide detailed experimental protocols for key assays, and visualize the proposed mechanisms of action and experimental workflows.

Data Presentation

Physicochemical Properties of C12-200-Containing LNPs

The physical characteristics of LNPs are critical for their in vivo performance. The table below summarizes the typical properties of LNPs formulated with C12-200.

Parameter	Value	Method of Analysis	Reference
Particle Size (Z-average)	70 - 100 nm	Dynamic Light Scattering (DLS)	[5][6]
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)	[5][6]
Zeta Potential	Near-neutral	Electrophoretic Light Scattering (ELS)	[5]
mRNA Encapsulation Efficiency	> 80%	RiboGreen Assay	[5]

In Vivo mRNA Delivery Efficiency of (S)-C12-200 LNPs

A key study by Da Silva Sanchez et al. highlighted the superior performance of the (S)-isomer of C12-200.

LNP Formulation	Relative mRNA Delivery (fold-change)	Animal Model	Reporter Gene	Reference
(S)-C12-200 LNP	Up to 2.8-fold higher than racemic	Mice	Cre recombinase	[2][4]
(S)-C12-200 LNP	Up to 6.1-fold higher than (R)-C12-200	Mice	Cre recombinase	[2][4][7][8]
Racemic C12-200 LNP	Lower expression than (S)-isomer	Mice	Luciferase	[5][6]

Immunogenicity of C12-200-Containing LNP-mRNA Vaccines

The following table presents data on the T-cell response elicited by C12-200 formulated LNPs encapsulating an mRNA antigen.

LNP Formulation	Cytokine Production (pg/mL)	T-Cell Population	In Vitro Model	Reference
C12-200-cho-10%DOPE	IFN-γ: ~1500, TNF-α: ~3000, IL-2: ~400	OT-I T cells	BMDC co-culture	[9][10]
C12-200-sito-10%DOPE	IFN-γ: ~1200, TNF-α: ~2500, IL-2: ~350	OT-I T cells	BMDC co-culture	[9][10]

Note: "cho" refers to cholesterol and "sito" refers to β-sitosterol as the sterol component in the LNP formulation.

Experimental Protocols

In Vitro Transcription of mRNA

This protocol describes the synthesis of mRNA from a linearized DNA template.

Materials:

• Linearized plasmid DNA template with a T7 promoter

• T7 RNA polymerase

• Ribonucleotide triphosphates (NTPs)

• Cap analog (e.g., CleanCap®)

• DNase I

• Lithium chloride (LiCl) for precipitation

• Nuclease-free water

Procedure:

• Transcription Reaction Setup: In a nuclease-free tube, combine the linearized DNA template, NTPs, cap analog, and T7 RNA polymerase in transcription buffer.

• Incubation: Incubate the reaction mixture at 37°C for 2-4 hours.

• DNase Treatment: Add DNase I to the reaction and incubate for another 15-30 minutes at 37°C to digest the DNA template.

• mRNA Purification: Purify the mRNA using a suitable method, such as LiCl precipitation or a column-based purification kit.

• Quality Control: Assess the integrity and purity of the transcribed mRNA using gel electrophoresis and spectrophotometry (e.g., NanoDrop). A sharp, single band on the gel indicates high-quality mRNA.

LNP Formulation using Microfluidics

This protocol outlines the preparation of (S)-C12-200 containing LNPs using a microfluidic device.

Materials:

• (S)-C12-200 in ethanol

• Helper lipid (e.g., DOPE or DSPC) in ethanol

• Cholesterol in ethanol

• PEG-lipid in ethanol

• mRNA in an aqueous buffer (e.g., citrate buffer, pH 3.0)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Lipid Mixture Preparation: Prepare a stock solution of the lipids ((S)-C12-200, helper lipid, cholesterol, and PEG-lipid) in ethanol at a specific molar ratio (e.g., 35:16:46.5:2.5).[11]

• mRNA Solution Preparation: Dilute the purified mRNA to the desired concentration in the aqueous buffer.

• Microfluidic Mixing: Set up the microfluidic device with the lipid mixture in one inlet and the mRNA solution in another. Set the flow rate ratio (aqueous to ethanol) typically to 3:1.[5]

• LNP Formation: Initiate the flow. The rapid mixing of the two streams will induce the self-assembly of the lipids around the mRNA, forming LNPs.

• Dialysis: Dialyze the resulting LNP solution against phosphate-buffered saline (PBS) to remove ethanol and unencapsulated mRNA.

• Sterilization: Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

LNP Characterization

a. Size and Polydispersity Index (PDI) Measurement:

• Dilute the LNP sample in PBS.

• Analyze the sample using a Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).[12]

• The instrument will provide the Z-average diameter and the PDI, which indicates the size distribution.

b. Zeta Potential Measurement:

• Dilute the LNP sample in a low ionic strength buffer (e.g., 0.1x PBS) to prevent charge screening.[5]

• Analyze the sample using an Electrophoretic Light Scattering (ELS) instrument.

• The zeta potential provides information about the surface charge of the LNPs.

c. Encapsulation Efficiency:

• Use a fluorescent dye that specifically binds to RNA, such as RiboGreen.

• Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., Triton X-100).

• The difference in fluorescence is used to calculate the percentage of encapsulated mRNA.

d. Cryo-Transmission Electron Microscopy (Cryo-TEM):

• Apply a small volume of the LNP suspension to a TEM grid.

• Blot the grid to create a thin film and rapidly plunge-freeze it in liquid ethane to vitrify the sample.[11]

• Image the vitrified sample using a transmission electron microscope at cryogenic temperatures. This allows for the direct visualization of the LNP morphology and internal structure.[2][4]

In Vivo Immunization Protocol (Mouse Model)

Materials:

• LNP-mRNA vaccine formulation

• BALB/c or C57BL/6 mice (6-8 weeks old)

• Sterile syringes and needles

Procedure:

• Acclimatization: Acclimatize the mice to the facility for at least one week before the experiment.

• Vaccination: Administer the LNP-mRNA vaccine via intramuscular (IM) injection into the quadriceps or intradermal (ID) injection. The volume and dose will depend on the specific study design.

• Booster Immunization: Administer a booster dose at a specified time point (e.g., 2-3 weeks after the primary immunization) using the same route and dose.

• Sample Collection: Collect blood samples at various time points (e.g., pre-immunization, post-primary, and post-booster) for antibody analysis. At the end of the study, euthanize the mice and harvest spleens for T-cell analysis.

Enzyme-Linked Immunosorbent Assay (ELISA) for Antibody Titer Determination

This protocol is for measuring antigen-specific IgG antibodies in mouse serum.

Materials:

• Recombinant antigen

• 96-well ELISA plates

• Coating buffer (e.g., PBS)

• Blocking buffer (e.g., PBS with 5% BSA)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Mouse serum samples

• HRP-conjugated anti-mouse IgG antibody

• TMB substrate

• Stop solution (e.g., 2N H₂SO₄)

• Plate reader

Procedure:

• Coating: Coat the wells of the ELISA plate with the recombinant antigen diluted in coating buffer and incubate overnight at 4°C.

• Washing: Wash the plate with wash buffer to remove unbound antigen.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.

• Sample Incubation: Add serially diluted mouse serum samples to the wells and incubate for 2 hours at room temperature.

• Washing: Wash the plate as described in step 2.

• Secondary Antibody Incubation: Add HRP-conjugated anti-mouse IgG antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate as described in step 2.

• Development: Add TMB substrate to each well and incubate in the dark until a color change is observed.

• Stopping the Reaction: Add stop solution to each well.

• Reading: Read the absorbance at 450 nm using a plate reader. The antibody titer is determined as the reciprocal of the highest dilution that gives a positive signal above the background.

ELISpot Assay for Antigen-Specific T-Cell Response

This protocol measures the frequency of cytokine-secreting T-cells.

Materials:

• ELISpot plate pre-coated with anti-cytokine capture antibody (e.g., anti-IFN-γ)

• Splenocytes from immunized mice

• Antigenic peptide or protein

• Biotinylated anti-cytokine detection antibody

• Streptavidin-alkaline phosphatase (ALP)

• BCIP/NBT substrate

• ELISpot reader

Procedure:

• Cell Preparation: Prepare a single-cell suspension of splenocytes from the spleens of immunized mice.

• Cell Plating: Add the splenocytes to the wells of the pre-coated ELISpot plate.

• Stimulation: Add the antigenic peptide or protein to the wells to stimulate the T-cells. Include positive (e.g., mitogen) and negative (medium only) controls.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for 18-24 hours.

• Detection Antibody: Wash the plate and add the biotinylated detection antibody. Incubate for 2 hours at room temperature.

• Enzyme Conjugate: Wash the plate and add streptavidin-ALP. Incubate for 1 hour at room temperature.

• Spot Development: Wash the plate and add the BCIP/NBT substrate. Incubate until spots develop.

• Analysis: Wash the plate with water and allow it to dry. Count the spots using an ELISpot reader. Each spot represents a single cytokine-secreting cell.

Intracellular Cytokine Staining (ICS) for Flow Cytometry

This protocol allows for the characterization of cytokine-producing T-cell subsets.

Materials:

• Splenocytes from immunized mice

• Antigenic peptide or protein

• Brefeldin A or Monensin (protein transport inhibitors)

• Fixable viability dye

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD3, CD4, CD8)

• Fixation/Permeabilization buffer

• Fluorochrome-conjugated antibodies against intracellular cytokines (e.g., IFN-γ, TNF-α, IL-2)

• Flow cytometer

Procedure:

• Cell Stimulation: Stimulate splenocytes with the antigenic peptide or protein in the presence of a protein transport inhibitor for 4-6 hours.

• Surface Staining: Stain the cells with a fixable viability dye and antibodies against surface markers.

• Fixation and Permeabilization: Wash the cells and then fix and permeabilize them using a fixation/permeabilization buffer.

• Intracellular Staining: Stain the permeabilized cells with antibodies against intracellular cytokines.

• Acquisition: Wash the cells and acquire the data on a flow cytometer.

• Analysis: Analyze the data to identify the frequency of different T-cell subsets producing specific cytokines.

Mandatory Visualization

Putative Signaling Pathway for (S)-C12-200 LNP-Mediated Immune Activation

Caption: Putative mechanism of (S)-C12-200 LNP-mRNA vaccine action.

Experimental Workflow for LNP-mRNA Vaccine Development and Evaluation

Caption: Workflow for development and preclinical testing of LNP-mRNA vaccines.

Conclusion

Exploratory studies of (S)-C12-200 have revealed its potential as a highly effective ionizable lipid for mRNA vaccine delivery. The stereospecific design of this lipid contributes to enhanced in vivo performance, likely through improved tolerability. The intrinsic adjuvant properties of LNPs formulated with lipids like C12-200, potentially mediated through innate immune pathways such as STING, further contribute to the robust immune responses observed. The data and protocols presented in this guide offer a comprehensive resource for researchers and developers in the field of mRNA vaccines, providing a foundation for the further investigation and optimization of (S)-C12-200 and other novel delivery systems. Continued research into the precise mechanisms of action and the structure-activity relationships of these components will be crucial for the rational design of next-generation vaccines with improved efficacy and safety profiles.

References

• 2. Lipid Nanoparticle characterization with cryo-TEM | NIS [nanoimagingservices.com]
• 3. Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Nanoparticles - Cryo TEM - LNPs - Drug Delivery - [thermofisher.com]
• 5. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. chemyx.com [chemyx.com]
• 9. Lipid nanoparticle-based mRNA candidates elicit potent T cell responses - Biomaterials Science (RSC Publishing) DOI:10.1039/D2BM01581A [pubs.rsc.org]
• 10. Lipid nanoparticle-based mRNA candidates elicit potent T cell responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-biostructure.com [creative-biostructure.com]
• 12. Zetasizer RNA-LNP DLS Size Protocol | Malvern Panalytical [malvernpanalytical.com]

Protocols & Analytical Methods

Protocol for (S)-C12-200 Lipid Nanoparticle Formulation for Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, including messenger RNA (mRNA) and small interfering RNA (siRNA).[1][2] The ionizable lipid (S)-C12-200 is a branched-chain cationic lipidoid that has been extensively utilized in LNP formulations for potent in vivo delivery of RNA, primarily to the liver.[3] Its pH-dependent ionization is crucial for the efficient encapsulation of nucleic acids and their subsequent release into the cytoplasm following endocytosis. At a low pH during formulation, the lipid is positively charged, facilitating interaction with the negatively charged nucleic acid backbone. Upon entering the acidic environment of the endosome, the protonated lipid promotes endosomal escape, a critical step for the therapeutic efficacy of the payload.

This document provides detailed application notes and protocols for the formulation of (S)-C12-200 lipid nanoparticles, their characterization, and subsequent in vitro and in vivo evaluation.

Data Presentation

Table 1: Physicochemical Properties of C12-200 LNP Formulations

Formulation	Ionizable Lipid	Helper Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
LNP A	C12-200	DOPE	35:16:46.5:2.5	85-100	<0.2	>90	[4][5]
LNP B	C12-200	DSPC	50:10:38.5:1.5	70-100	<0.2	>90	[6]
LNP C	C12-200	DOPE	35:10:53.5:1.5	~80	<0.2	~98	[7]
LNP D	C12-200	DOPE	17.5:8:23.25:1.25 (with DOTAP)	~82	<0.2	~98	[1]

PDI: Polydispersity Index

Experimental Protocols

Protocol 1: (S)-C12-200 LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of (S)-C12-200 LNPs encapsulating mRNA or siRNA using a microfluidic mixing device.

Materials:

• (S)-C12-200 ionizable lipid

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000)

• mRNA or siRNA

• Ethanol (100%, molecular biology grade)

• Sodium Acetate Buffer (50 mM, pH 4.0, RNase-free) or Citrate Buffer (10 mM, pH 3.0, RNase-free)

• Phosphate-Buffered Saline (PBS), pH 7.4 (RNase-free)

• Microfluidic mixing device and cartridges

• Syringes and tubing

• Dialysis cassettes (e.g., 10 kDa MWCO)

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, helper lipid (DOPE or DSPC), cholesterol, and DMG-PEG 2000 in 100% ethanol.

  • Gently warm the solutions at 37°C to ensure complete dissolution of the lipids.

• Preparation of the Ethanolic Lipid Phase:

  • Combine the calculated volumes of the lipid stock solutions in a sterile tube to achieve the desired molar ratio (e.g., 35:16:46.5:2.5 for C12-200:DOPE:Cholesterol:DMG-PEG 2000).[4][5]

  • Dilute the lipid mixture with 100% ethanol to the final desired concentration.

• Preparation of the Aqueous Nucleic Acid Phase:

  • Dilute the mRNA or siRNA in the acidic aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0) to the desired concentration (e.g., ~0.14 mg/mL).[8]

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the ethanolic lipid phase and the aqueous nucleic acid phase into separate syringes.

  • Set the flow rate ratio of the aqueous phase to the ethanolic phase to 3:1.

  • Set the total flow rate (TFR) to a value between 10 and 25 mL/min.[8]

  • Initiate the mixing process. The two solutions will rapidly mix in the microfluidic channels, leading to the self-assembly of LNPs.

  • Collect the resulting LNP solution.

• Purification:

  • Immediately after formation, dilute the LNP solution with a neutral buffer like PBS (pH 7.4) to minimize lipid degradation.

  • Transfer the diluted LNP solution to a dialysis cassette.

  • Perform dialysis against PBS (pH 7.4) overnight at 4°C to remove ethanol and unencapsulated nucleic acids.

• Sterilization and Storage:

  • Sterile filter the dialyzed LNP solution through a 0.22 µm syringe filter.

  • Store the LNPs at 4°C for short-term use (up to one week) or at -80°C with a cryoprotectant for long-term storage.

Protocol 2: Characterization of (S)-C12-200 LNPs

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Method: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute the LNP suspension in PBS (pH 7.4).

  • Measure the hydrodynamic diameter and PDI using a DLS instrument.

  • Perform measurements in triplicate.

2. Zeta Potential Measurement:

• Method: Laser Doppler Electrophoresis

• Procedure:

  • Dilute the LNP suspension in an appropriate buffer (e.g., 1 mM KCl).

  • Measure the zeta potential using a suitable instrument.

  • Perform measurements in triplicate.

3. Encapsulation Efficiency Determination:

• Method: RiboGreen Assay

• Procedure:

  • Prepare a standard curve of the nucleic acid using the RiboGreen reagent.

  • In a 96-well plate, add the LNP solution to two sets of wells.

  • To one set of wells, add Triton X-100 (to a final concentration of 0.5%) to lyse the LNPs and release the encapsulated nucleic acid.

  • Add the RiboGreen reagent to all wells.

  • Measure the fluorescence intensity.

  • Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Total RNA - Free RNA) / Total RNA * 100

Mandatory Visualizations

Caption: Cellular uptake and endosomal escape of C12-200 LNPs.

Caption: Experimental workflow for C12-200 LNP formulation and evaluation.

References

• 1. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endosomal escape: A bottleneck for LNP-mediated therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note & Protocol: Microfluidics-Based Manufacturing of (S)-C12-200 Lipid Nanoparticles for Nucleic Acid Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, including siRNA and mRNA.[1][2] The ionizable lipid (S)-C12-200 is a key component in many LNP formulations, prized for its high transfection efficiency.[3][4] Microfluidic manufacturing techniques offer precise control over LNP properties, enabling the production of nanoparticles with consistent size, low polydispersity, and high encapsulation efficiency, which are critical for therapeutic efficacy and safety.[5][6] This document provides a detailed protocol for the manufacturing of (S)-C12-200 LNPs using a microfluidics-based approach, along with key characterization data and experimental workflows.

The use of microfluidics allows for rapid and reproducible mixing of a lipid-containing organic phase with a nucleic acid-containing aqueous phase.[5] This controlled precipitation results in the self-assembly of LNPs with desirable physicochemical characteristics.[7] Key parameters that can be precisely controlled include the flow rate ratio (FRR) and total flow rate (TFR) of the two phases, which directly influence the final particle size and distribution.[5]

Experimental Protocols

Materials

• (S)-C12-200 (ionizable lipid)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (helper lipid)

• Cholesterol (helper lipid)

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG2000) or similar PEGylated lipid

• Nucleic acid (siRNA or mRNA)

• Ethanol (100%, molecular biology grade)

• Aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0, or 10 mM citrate buffer, pH 4.0)[8][9]

• Phosphate-buffered saline (PBS) , pH 7.4

• Microfluidic mixing device (e.g., staggered herringbone micromixer)[10][11]

• Syringe pumps

• Dialysis cassettes (e.g., 10 kDa MWCO)

• Dynamic Light Scattering (DLS) instrument for size and polydispersity measurement

• Quant-iT RiboGreen RNA Assay Kit or similar for encapsulation efficiency determination

LNP Formulation using Microfluidics

This protocol is adapted from various sources and provides a general framework for (S)-C12-200 LNP formulation.[8][9][12]

1. Preparation of Stock Solutions:

• Prepare individual stock solutions of (S)-C12-200, DSPC, cholesterol, and DMG-PEG2000 in 100% ethanol.[12] Ensure complete dissolution, which may require gentle heating at 37°C.[12]
• Prepare the nucleic acid solution by diluting it in the chosen aqueous buffer (e.g., 10 mM citrate buffer, pH 4.0).[12]

2. Preparation of Lipid Mixture (Organic Phase):

• In a sterile tube, combine the lipid stock solutions to achieve the desired molar ratio. A commonly used molar ratio for C12-200-based LNPs is 50:10:38.5:1.5 ((S)-C12-200:DSPC:Cholesterol:DMG-PEG2000).[6][10]
• Dilute the final lipid mixture with ethanol to the desired final concentration.

3. Microfluidic Mixing:

• Set up the microfluidic system with two syringe pumps, one for the organic phase (lipids in ethanol) and one for the aqueous phase (nucleic acid in buffer).
• Load the respective solutions into sterile syringes.
• Set the flow rate ratio (FRR) between the aqueous and organic phases. A common FRR is 3:1 (Aqueous:Organic).[8][9]
• Set the total flow rate (TFR). TFRs can range from 1.5 mL/min to 20 mL/min depending on the microfluidic device and desired scale.[5][11]
• Initiate the flow from both pumps to allow for mixing within the microfluidic chip.
• Collect the resulting LNP dispersion from the outlet of the microfluidic device.

4. Purification:

• To remove residual ethanol and unencapsulated nucleic acid, purify the LNP dispersion via dialysis against PBS (pH 7.4).[12]
• Transfer the LNP solution to a pre-soaked dialysis cassette and dialyze overnight at 4°C with at least two buffer changes.

5. Sterile Filtration:

• For in vitro or in vivo applications, sterile filter the purified LNP solution through a 0.22 µm syringe filter.

6. Characterization:

• Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS).
• Encapsulation Efficiency (EE): Determine the percentage of nucleic acid encapsulated within the LNPs. This can be measured using a fluorescent dye-based assay like the RiboGreen assay. The formula for EE is: EE (%) = [(Total RNA) - (Free RNA)] / (Total RNA) * 100

Data Presentation

The following tables summarize typical physicochemical properties of (S)-C12-200 LNPs manufactured using microfluidics, as reported in the literature.

Table 1: Physicochemical Properties of (S)-C12-200 LNPs with siRNA Cargo

Ionizable Lipid	Helper Lipids	Molar Ratio	Flow Rate Ratio (A:O)	Total Flow Rate (mL/min)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
C12-200	DSPC, Cholesterol, PEG2000-PE	50:10:38.5:1.5	3:1	Not Specified	82.2 ± 21.4	0.066 ± 0.018	95.4 ± 0.5	[6]
C12-200	DOPE, Cholesterol, C14-PEG2000	Variable	3:1	Not Specified	74.4 - 90.8	0.17 - 0.23	>85% (for 11 of 16 formulations)	[11][13]

Table 2: Physicochemical Properties of (S)-C12-200 LNPs with mRNA Cargo

Ionizable Lipid	Helper Lipids	Molar Ratio	Flow Rate Ratio (A:O)	Total Flow Rate (mL/min)	Particle Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
C12-200	DSPC, Cholesterol, PEG-lipid	50:10:38.5:1.5	3:1	15	70-85	< 0.2	>80%	[8][9]
C12-200	DSPC, Cholesterol, PEG2000-PE	50:10:38.5:1.5	3:1	Not Specified	82.4 ± 24.6	0.089 ± 0.040	81.1 ± 7.3	[6]
C12-200	DOPE, Cholesterol, DMG-PEG	Not Specified	Not Specified	18,400	>140	Low	Not Specified	[2]

Mandatory Visualization

References

• 1. analytik.co.uk [analytik.co.uk]
• 2. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging [thno.org]
• 3. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 11. Use of Microfluidics to Prepare Lipid-Based Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for (S)-C12-200 LNP Formulation for In Vivo mRNA Delivery

Introduction

Lipid nanoparticles (LNPs) have become a leading platform for the in vivo delivery of RNA therapeutics, including messenger RNA (mRNA). Their success is highlighted by their use in the FDA-approved COVID-19 mRNA vaccines.[1][2] Among the various components of LNPs, the ionizable lipid is critical for encapsulating the mRNA cargo and facilitating its release into the cytoplasm of target cells.[1][3] (S)-C12-200 is a well-established, potent ionizable lipid that has been extensively utilized in LNP formulations for the delivery of both siRNA and mRNA in vivo.[4][5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the formulation, characterization, and application of (S)-C12-200-based LNPs for in vivo mRNA delivery. The protocols detailed below are based on established methodologies and offer a starting point for developing optimized LNP formulations for specific research and therapeutic applications.[6][7]

Key Components of (S)-C12-200 LNPs

LNP formulations typically consist of four key components that self-assemble with the mRNA cargo:

• Ionizable Lipid ((S)-C12-200): This lipid has a pKa that allows it to be positively charged at a low pH during formulation, facilitating the encapsulation of negatively charged mRNA.[6][8] At physiological pH, it becomes near-neutral, which reduces toxicity and improves stability in circulation.[3] Inside the acidic environment of the endosome, it becomes protonated again, promoting endosomal escape.[6]

• Phospholipid (e.g., DOPE or DSPC): These "helper lipids" contribute to the structural integrity of the LNP.[8] 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) has been shown to be particularly effective for mRNA delivery as it can promote the disruption of the endosomal membrane.[4][7]

• Cholesterol: This structural lipid enhances the stability of the LNP and can facilitate membrane fusion.[8]

• PEG-Lipid (e.g., DMG-PEG2000 or C14-PEG2000): A polyethylene glycol-conjugated lipid that provides a hydrophilic shell to the LNP, preventing aggregation and reducing opsonization by serum proteins, which in turn increases circulation time.[1][5]

Quantitative Data Summary

The following tables summarize the physicochemical properties and formulation compositions of (S)-C12-200 LNPs from various studies.

Table 1: Exemplary (S)-C12-200 LNP Formulations and Physicochemical Properties

Formulation ID	Ionizable Lipid	Helper Lipid	Cholesterol	PEG-Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Size (nm)	PDI	Encapsulation Efficiency (%)	Apparent pKa	Reference
LNP A10	C12-200	DOPE	Cholesterol	DMPE-PEG2000	35:10:53.5:1.5	130.2	0.064	56.5	6.308	[4][9]
Optimized EPO-mRNA LNP	C12-200	DOPE	Cholesterol	C14-PEG2000	35:16:46.5:2.5	102	0.158	43	6.9	[5][9]
Base Formulation	C12-200	DOPE	Cholesterol	PEG	35:16:46.5:2.5	-	-	-	-	[10]
Standard C12-200	C12-200	DOPE	Cholesterol	DMG-PEG2000	35:16:46.5:2.5	-	-	-	6.96	[6]

Table 2: In Vivo Administration and Efficacy

Animal Model	mRNA Cargo	Dose	Administration Route	Primary Organ(s) of Expression	Outcome	Reference
CD-1 Mice (pregnant)	Luciferase mRNA	0.5 mg/kg	Intravenous (tail vein)	Placenta	High mRNA delivery to the placenta	[4]
Balb/c Mice	fLuciferase mRNA	2.5 µg	Intramuscular	Muscle, Liver, Spleen	Luminescence signal detected in target organs	[11]
Mice	mLuc mRNA	0.5 mg/kg	Intravenous (tail vein)	Liver	Greater protein expression than DLin-MC3-DMA LNPs	[5]
C57BL/6 Mice	Firefly Luciferase mRNA	~0.1 mg/kg (2 µg total)	Intravenous (tail vein)	Liver	Whole-body bioluminescence detected	[12]

Experimental Protocols

Protocol 1: (S)-C12-200 LNP Formulation using Microfluidics

This protocol describes the formulation of mRNA-loaded LNPs using a microfluidic mixing device, which allows for rapid and reproducible self-assembly of the nanoparticles.

Materials:

• (S)-C12-200 ionizable lipid

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG2000) or similar

• mRNA transcript in RNase-free water

• Ethanol (100%, molecular biology grade)

• Citrate buffer (100 mM, pH 3.0) or Acetate buffer (50 mM, pH 4.0)

• Phosphate-buffered saline (PBS), pH 7.4 (sterile, RNase-free)

• Microfluidic mixing device (e.g., NanoAssemblr) and microfluidic cartridge

• Syringes and tubing compatible with the microfluidic device

• Dialysis cassettes (e.g., 30 kDa MWCO)

• Sterile, RNase-free conical tubes and microtubes

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, DOPE, cholesterol, and DMPE-PEG2000 in 100% ethanol.[12]

  • Gently warm the solutions to 37°C to ensure complete dissolution of the lipids.[6]

• Preparation of Ethanolic Lipid Mixture:

  • In a sterile tube, combine the lipid stock solutions to achieve the desired molar ratio (e.g., 35:16:46.5:2.5 of C12-200:DOPE:Cholesterol:PEG-Lipid).[5][10]

  • Dilute the lipid mixture with 100% ethanol to the final concentration required for microfluidic mixing.

• Preparation of Aqueous mRNA Solution:

  • Thaw the mRNA stock solution on ice.

  • Dilute the mRNA to the desired concentration (e.g., ~0.14 mg/mL) in the acidic aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0).[6][13] The acidic pH ensures the ionizable lipid will be protonated.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the ethanolic lipid mixture into one syringe and the aqueous mRNA solution into another.[14]

  • Set the flow rate ratio of the aqueous to the organic phase to 3:1.[13]

  • Initiate the mixing process. The rapid mixing of the two phases causes the lipids to precipitate and self-assemble around the mRNA, forming LNPs.

• Downstream Processing:

  • Immediately after formulation, dilute the LNP solution with a neutral buffer like PBS (pH 7.4) to reduce potential lipid damage from the low pH environment.[6]

  • Transfer the diluted LNP solution to a dialysis cassette.

  • Perform dialysis against sterile PBS (pH 7.4) overnight at 4°C to remove ethanol and unencapsulated mRNA, and to neutralize the buffer.[6]

  • After dialysis, collect the purified LNP solution from the cassette.

  • Sterile filter the LNPs using a 0.22 µm syringe filter into a sterile tube.[14]

  • Store the final LNP formulation at 4°C for short-term use.

Protocol 2: Characterization of (S)-C12-200 LNPs

1. Size and Polydispersity Index (PDI) Measurement:

• Use Dynamic Light Scattering (DLS) to determine the hydrodynamic diameter (Z-average size) and PDI of the LNPs.
• Dilute a small aliquot of the LNP solution in PBS and measure at 25°C. A PDI value < 0.2 indicates a monodisperse population.[9]

2. Zeta Potential Measurement:

• Measure the surface charge of the LNPs using Laser Doppler Velocimetry.
• Dilute the LNPs in PBS. A near-neutral zeta potential at physiological pH is expected.[5]

3. mRNA Encapsulation Efficiency:

• Use a fluorescent dye-based assay (e.g., RiboGreen assay).
• Measure the fluorescence of the LNP sample before and after lysis with a surfactant (e.g., Triton X-100).
• The difference in fluorescence corresponds to the amount of encapsulated mRNA.
• Encapsulation Efficiency (%) = [(Total RNA) - (Free RNA)] / (Total RNA) * 100.

4. Apparent pKa Determination:

• Use a TNS (6-(p-toluidinyl)naphthalene-2-sulfonic acid) assay.
• TNS fluorescence increases upon binding to hydrophobic environments, such as the core of a charged LNP.
• Measure TNS fluorescence across a range of pH values. The pKa is the pH at which 50% of the maximum fluorescence is observed, representing the point where half of the ionizable lipids are protonated.[4]

Protocol 3: In Vitro Transfection

Materials:

• Cultured cells (e.g., HepG2, A549) in appropriate cell culture medium.[6][12]

• 96-well plates (white, clear-bottom for luminescence assays).

• (S)-C12-200 LNPs encapsulating a reporter mRNA (e.g., Firefly Luciferase).

• Lysis buffer and luciferase assay reagent.

• Plate reader capable of measuring luminescence.

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will result in ~80-90% confluency at the time of the assay (e.g., 5,000 HepG2 cells/well).[12]

  • Incubate overnight at 37°C, 5% CO₂.

• Cell Treatment:

  • Prepare serial dilutions of the mRNA-LNPs in complete cell culture medium to achieve the desired final mRNA concentrations (e.g., 5, 10, 20 ng/well).[12]

  • Remove the old medium from the cells and add 100 µL of the LNP-containing medium to each well.

  • Include a negative control group treated with medium only.

  • Incubate for 24 hours.[6][12]

• Luminescence Assay:

  • After incubation, remove the medium from the wells.

  • Add 20 µL of lysis buffer to each well.

  • Add 100 µL of luciferase assay reagent.[12]

  • Measure the bioluminescent signal using a plate reader.

Protocol 4: In Vivo mRNA Delivery in Mice

Materials:

• Animal model (e.g., C57BL/6 or Balb/c mice).

• (S)-C12-200 LNPs encapsulating a reporter mRNA (e.g., Luciferase or Erythropoietin).

• Sterile PBS for dilution.

• Syringes (e.g., 29G insulin syringes for intravenous injection).

• In Vivo Imaging System (IVIS) for bioluminescence imaging.

• D-Luciferin substrate.

Procedure:

• Animal Handling and LNP Preparation:

  • All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

  • Dilute the mRNA-LNP solution in sterile PBS to the final desired dose (e.g., 0.1 - 0.5 mg mRNA/kg body weight) in a total injection volume of 100 µL.[5][12]

• Administration:

  • For systemic delivery, administer the 100 µL LNP solution via intravenous (IV) tail vein injection.[5][14]

  • For localized delivery, intramuscular (IM) injection can be used.[11]

• In Vivo Efficacy Assessment (Bioluminescence Imaging):

  • At a predetermined time point post-injection (e.g., 6 hours), administer D-Luciferin to the mice via intraperitoneal injection.[14]

  • Anesthetize the mice and place them in an in vivo imaging system (IVIS).

  • Acquire bioluminescence images to visualize the location and intensity of protein expression.

  • For more detailed biodistribution, organs can be harvested post-mortem and imaged ex vivo.[11]

Visualizations

Mechanism of LNP-Mediated mRNA Delivery

Caption: LNP-mediated mRNA delivery pathway.

Experimental Workflow for LNP Formulation and Characterization

Caption: Workflow for LNP formulation.

Logical Relationship for In Vivo Study Design

Caption: Logical flow for an in vivo study.

References

• 1. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid Nanoparticle–mRNA Formulations for Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 8. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging [thno.org]
• 9. Navigating the intricate in-vivo journey of lipid nanoparticles tailored for the targeted delivery of RNA therapeutics: a quality-by-design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 3rshub.imperial.ac.uk [3rshub.imperial.ac.uk]
• 12. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 13. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 14. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

Application Notes and Protocols for the Formulation of (S)-C12-200 Lipid Nanoparticles with DOPE and Cholesterol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, such as siRNA and mRNA. The ionizable lipid (S)-C12-200 is a key component in many potent LNP formulations. When combined with helper lipids like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) and cholesterol, (S)-C12-200-based LNPs can efficiently encapsulate and deliver their cargo to target cells.

These application notes provide a detailed guide to the formulation and characterization of (S)-C12-200 LNPs. The inclusion of the fusogenic lipid DOPE is known to enhance transfection efficiency by facilitating endosomal escape, a critical step for the cytoplasmic delivery of nucleic acids.[1][2] Cholesterol plays a crucial role in maintaining the structural integrity and stability of the nanoparticles.[1][3][4] This document outlines the fundamental principles, experimental protocols, and expected outcomes for researchers working on the development of LNP-based drug delivery systems.

Core Components and Their Roles

The successful formulation of (S)-C12-200 LNPs relies on the synergistic interplay of its core components:

• (S)-C12-200: A branched-chain ionizable lipidoid that is positively charged at low pH, enabling the encapsulation of negatively charged nucleic acids.[5][6] At physiological pH, it is near-neutral, which reduces toxicity and interactions with serum proteins.[6][7]

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine): A cone-shaped, unsaturated phospholipid that acts as a "helper lipid."[3] Its structure promotes the formation of non-bilayer lipid phases, which can disrupt the endosomal membrane and facilitate the release of the nucleic acid cargo into the cytoplasm.[1][2] Studies have shown that including DOPE in LNP formulations can significantly enhance transfection efficiency.[8][9]

• Cholesterol: A sterol lipid that modulates membrane fluidity and stability.[3][4] It fills the gaps between the other lipid components, reducing the permeability of the lipid bilayer and preventing drug leakage.[3][4]

• PEG-Lipid: A polyethylene glycol-conjugated lipid is often included in LNP formulations to control particle size during formation and to provide a hydrophilic stealth layer that reduces opsonization and prolongs circulation time in vivo.

Quantitative Data Summary

The following tables summarize typical formulation parameters and physicochemical characteristics of (S)-C12-200/DOPE/Cholesterol LNPs based on published data.

Table 1: Exemplary Molar Ratios of Lipid Components

Ionizable Lipid	Helper Lipid	Cholesterol	PEG-Lipid	Molar Ratio ((S)-C12-200:DOPE:Cholesterol:PEG-Lipid)	Reference
(S)-C12-200	DOPE	Cholesterol	C14-PEG2000	35:16:46.5:2.5	[8][10][11]
(S)-C12-200	DOPE	Cholesterol	DMG-PEG(2000)	35:16:46.5:2.5	[7]
(S)-C12-200	DOPE	Cholesterol	C14-PEG2000	Varying molar ratios studied	[12]

Table 2: Physicochemical Characterization of (S)-C12-200 LNPs

LNP Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Reference
(S)-C12-200/DOPE/Chol/C14-PEG2000	74.42 - 90.77	0.174 - 0.233	>85%	[12]
(S)-C12-200 based LNPs	70 - 85	< 0.2	High	[13]

Experimental Protocols

This section provides a detailed protocol for the formulation of (S)-C12-200/DOPE/Cholesterol LNPs using a microfluidic mixing device.

Materials and Reagents

• (S)-C12-200

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Cholesterol

• DMG-PEG(2000) or other suitable PEG-lipid

• Ethanol (100%, molecular biology grade)

• Sodium Acetate Buffer (50 mM, pH 4.0, RNase-free)

• Phosphate-Buffered Saline (PBS, pH 7.4, RNase-free)

• Nucleic acid cargo (e.g., mRNA, siRNA)

• Microfluidic mixing device and cartridges (e.g., NanoAssemblr™)

• Syringes

• Dialysis cassettes (MWCO 10-14 kDa)

• Dynamic Light Scattering (DLS) instrument for size and PDI measurement

• Ribogreen assay or similar for encapsulation efficiency determination

Protocol for LNP Formulation

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, DOPE, cholesterol, and PEG-lipid in 100% ethanol.[7][14]

  • Gentle heating (e.g., 37°C) and vortexing may be required to ensure complete dissolution.[7][14]

• Preparation of Ethanolic Lipid Mixture:

  • In a sterile tube, combine the lipid stock solutions to achieve the desired molar ratio (e.g., 35:16:46.5:2.5 for (S)-C12-200:DOPE:Cholesterol:PEG-Lipid).[7][10][11]

  • Mix the components thoroughly by pipetting or vortexing.

• Preparation of Aqueous Nucleic Acid Solution:

  • Dilute the nucleic acid cargo in 50 mM sodium acetate buffer (pH 4.0) to the desired concentration.[7] The acidic buffer protonates the (S)-C12-200, facilitating its interaction with the negatively charged nucleic acid.

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the ethanolic lipid mixture into one syringe and the aqueous nucleic acid solution into another.[14]

  • Set the flow rate ratio (FRR) of the aqueous phase to the organic phase, typically at 3:1.[13][14]

  • Set the total flow rate (TFR), for example, between 10 and 25 mL/min.[7][13]

  • Initiate the mixing process. The rapid mixing of the two phases leads to the self-assembly of the LNPs.[15]

• Purification:

  • Collect the resulting LNP dispersion.

  • To remove the ethanol and unencapsulated nucleic acid, dialyze the LNP solution against PBS (pH 7.4) using a dialysis cassette for at least 2 hours, with a buffer change.[14][15]

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the LNPs using Dynamic Light Scattering (DLS).

  • Encapsulation Efficiency: Determine the percentage of nucleic acid encapsulated within the LNPs using a fluorescent dye-based assay (e.g., RiboGreen) before and after lysing the nanoparticles with a detergent like Triton X-100.

Visualizations

LNP Formulation Workflow

Caption: Workflow for LNP formulation using microfluidics.

Mechanism of LNP-mediated Nucleic Acid Delivery

Caption: Cellular uptake and endosomal escape of LNPs.

Conclusion

The formulation of (S)-C12-200 with the helper lipids DOPE and cholesterol provides a robust and efficient platform for nucleic acid delivery. By carefully controlling the molar ratios of the lipid components and utilizing precise manufacturing techniques like microfluidics, researchers can produce LNPs with consistent and desirable physicochemical properties. The protocols and data presented in these application notes serve as a valuable resource for the development of novel LNP-based therapeutics. Further optimization of formulation parameters may be necessary depending on the specific nucleic acid cargo and the intended application.

References

• 1. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cholesterol-rich lipid-mediated nanoparticles boost of transfection efficiency, utilized for gene editing by CRISPR-Cas9 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of lipid components in lipid nanoparticles for vaccines and gene therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Four Lipid Components Of LNPs | Biopharma PEG [biochempeg.com]
• 5. C12-200, 1220890-25-4 | BroadPharm [broadpharm.com]
• 6. Recent Advances in the Lipid Nanoparticle-Mediated Delivery of mRNA Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Use of Microfluidics to Prepare Lipid-Based Nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 14. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 15. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics [mdpi.com]

Molar Ratio Optimization of (S)-C12-200, DSPC, Cholesterol, and PEG for Enhanced Nucleic Acid Delivery

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the field of nucleic acid therapeutics.

Introduction: Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapies, including mRNA and siRNA. The efficacy of these delivery systems is critically dependent on their composition. This document provides a detailed guide to the optimization of molar ratios for LNPs composed of the ionizable lipid (S)-C12-200, the helper lipid 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), cholesterol, and a polyethylene glycol (PEG)-lipid conjugate. Optimizing these ratios is crucial for enhancing encapsulation efficiency, stability, and intracellular delivery of the nucleic acid payload.

Data Presentation: Molar Ratio Comparison

The following tables summarize quantitative data from various studies, illustrating the impact of molar ratio variations on the physicochemical properties and efficacy of (S)-C12-200-based LNPs.

Table 1: Comparison of Helper Lipids in C12-200 Based LNPs

Ionizable Lipid	Helper Lipid	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Size (nm)	PDI	Encapsulation Efficiency (%)	In Vitro/In Vivo Performance	Reference
C12-200	DOPE	35:16:46.5:2.5	~80-100	<0.2	>90%	High transfection efficiency in vitro.[1]	[1]
C12-200	DSPC	Not specified in direct comparison with 35:16:46.5:2.5	-	-	-	Lower luciferase expression compared to DOPE-containing LNPs.[1]	[1]
C12-200	DOPE	50:10:38.5:1.35	-	-	-	Outperformed DSPC-formulated C12-200 LNPs.[2]	[2]
C12-200	DSPC	50:10:38.5:1.35	-	-	-	Lower performance compared to DOPE formulation.[2]	[2]

Table 2: Influence of Cholesterol and PEG-Lipid Molar Ratios in C12-200/DSPC LNPs

Ionizable Lipid	Helper Lipid	Molar Ratio (C12-200:DSPC:Cholesterol:PEG)	Size (nm)	PDI	Key Finding	Reference
C12-200	DSPC	Varied Cholesterol:PEG ratio	~70-100	<0.2	Helper lipid composition influenced accumulation in liver and spleen.[3]	[3]
C12-200	DSPC	40:10:(50-X):X (X=1, 3, or 5 for PEG)	-	-	PEG-lipid molar ratio regulates particle size during self-assembly.[4]	[4]
SM-102	DSPC	50:10:38.5:1.5	~80-120	<0.2	Benchmark formulation for comparison.[5]	[5]
SM-102	DSPC	50:10:0:1.5 to 88.5:10:0:1.5	-	-	Adjuvant activity of LNPs does not solely depend on the ionizable lipid dose.[6]	[6]

*Note: While not C12-200, the SM-102 data provides relevant context for the role of cholesterol and PEG in DSPC-containing LNPs.

Experimental Protocols

Protocol 1: Formulation of (S)-C12-200/DSPC/Cholesterol/PEG LNPs using Microfluidic Mixing

This protocol describes the preparation of LNPs using a microfluidic device, which allows for rapid and reproducible mixing of the lipid and aqueous phases.

Materials:

• (S)-C12-200

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (or other suitable PEG-lipid)

• Ethanol (RNase-free)

• Citrate buffer (50 mM, pH 4.0, RNase-free)

• mRNA or siRNA in citrate buffer

• Microfluidic mixing device (e.g., NanoAssemblr®)

• Dialysis cassette (10 kDa MWCO)

• Phosphate-buffered saline (PBS), pH 7.4 (RNase-free)

Procedure:

• Preparation of Lipid Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, DSPC, cholesterol, and DMG-PEG2000 in ethanol.

  • Ensure complete dissolution of all lipids. Gentle heating may be required.

• Preparation of the Ethanolic Lipid Mixture:

  • Combine the lipid stock solutions in a single tube to achieve the desired molar ratio (e.g., 50:10:38.5:1.5).

  • The total lipid concentration in the ethanolic phase is typically between 10-25 mM.

• Preparation of the Aqueous Phase:

  • Dilute the nucleic acid (mRNA or siRNA) in 50 mM citrate buffer (pH 4.0) to the desired concentration.

• LNP Formulation using Microfluidics:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the ethanolic lipid mixture into one syringe and the aqueous nucleic acid solution into another.

  • Set the flow rate ratio (aqueous:organic) typically to 3:1.

  • Initiate mixing. The rapid mixing of the two phases will induce the self-assembly of the lipids into LNPs, encapsulating the nucleic acid.

• Purification:

  • Collect the formulated LNPs.

  • Dialyze the LNP solution against PBS (pH 7.4) for at least 6 hours, with at least two buffer changes, to remove ethanol and non-encapsulated nucleic acids.

• Characterization and Storage:

  • Characterize the LNPs for size, polydispersity index (PDI), zeta potential, and encapsulation efficiency (see Protocol 2).

  • Store the purified LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: Physicochemical Characterization of LNPs

1. Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS):

• Dilute a small aliquot of the LNP suspension in PBS.

• Measure the hydrodynamic diameter and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Perform measurements in triplicate.

2. Zeta Potential Measurement:

• Dilute the LNP suspension in an appropriate buffer (e.g., 10 mM NaCl).

• Measure the surface charge using the same DLS instrument with a zeta potential cell.

• Perform measurements in triplicate.

3. Encapsulation Efficiency Quantification using a Ribogreen Assay:

• Prepare two sets of LNP samples.

• To one set, add a lysis buffer (e.g., 2% Triton X-100) to disrupt the LNPs and release the encapsulated nucleic acid (total RNA).

• Leave the other set intact to measure the amount of free (unencapsulated) RNA.

• Use a fluorescent nucleic acid stain (e.g., Quant-iT RiboGreen) to quantify the amount of RNA in both sets of samples against a standard curve.

• Calculate the encapsulation efficiency using the following formula:

  • Encapsulation Efficiency (%) = [(Total RNA - Free RNA) / Total RNA] x 100

4. Apparent pKa Determination using a TNS Assay:

• Prepare a series of buffers with a range of pH values (e.g., pH 3 to 9).

• Add the LNP formulation to each buffer.

• Add 6-(p-toluidino)-2-naphthalenesulfonic acid (TNS) solution to each sample. TNS fluorescence increases upon binding to the hydrophobic core of the LNPs, which is exposed as the ionizable lipid becomes protonated at lower pH.

• Measure the fluorescence intensity at each pH.

• Plot the fluorescence intensity against the pH and fit the data to a sigmoidal curve. The pH at which the fluorescence is half-maximal is the apparent pKa.

Mandatory Visualizations

Caption: Workflow for LNP formulation and characterization.

Caption: Logic diagram for molar ratio optimization.

References

• 1. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Helper Lipid Structure Influences Protein Adsorption and Delivery of Lipid Nanoparticles to Spleen and Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. Redefining LNP composition: phospholipid and sterol-driven modulation of mRNA expression and immune outcomes - RSC Pharmaceutics (RSC Publishing) DOI:10.1039/D5PM00150A [pubs.rsc.org]
• 6. The Effect of Cholesterol Content on the Adjuvant Activity of Nucleic-Acid-Free Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-C12-200 Lipid Nanoparticles for CRISPR/Cas9 Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

The CRISPR/Cas9 system has revolutionized the field of gene editing, offering unprecedented precision in modifying the genome. However, the effective and safe in vivo delivery of CRISPR/Cas9 components remains a significant challenge. Lipid nanoparticles (LNPs) have emerged as a leading non-viral platform for the delivery of nucleic acid therapeutics, including the components of the CRISPR/Cas9 system. Among the various ionizable lipids used in LNP formulations, (S)-C12-200 has shown considerable promise due to its efficacy in delivering RNA payloads. This document provides detailed application notes and protocols for the use of (S)-C12-200 lipid nanoparticles for the delivery of CRISPR/Cas9 systems.

Data Presentation

Physicochemical Characteristics of C12-200 LNPs

The physical properties of LNPs are critical for their in vivo performance, influencing their stability, circulation time, and cellular uptake. The following table summarizes the typical physicochemical characteristics of C12-200-based LNPs formulated for CRISPR/Cas9 component delivery.

Formulation Component	Molar Ratio (%)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference
C12-200/DOPE/Chol/PEG-DMG/DOTAP	35:16:46.5:2.5:Variable	100 - 200	< 0.2	-5 to -20	Not Reported	[1][2]
C12-200/DOPE/Chol/DMPE-PEG	Varied (e.g., 25-45/10-22/balance/1.5-3.5)	~85-100	< 0.2	Near Neutral	Not Reported	[3]
Ionizable lipid/DOPE/Chol/PEG-ceramide	26.5:20:52:1.5	~80-100	~0.1	Not Reported	~85% (for end-modified sgRNA)	[4]

Note: The specific characteristics of LNPs can vary depending on the formulation parameters, such as the molar ratios of the lipids, the nature of the cargo (mRNA/sgRNA vs. RNP), and the formulation process.

In Vivo Gene Editing Efficacy and Safety

The ultimate measure of a CRISPR delivery system is its ability to mediate efficient gene editing in the target tissue with minimal off-target effects. The following table presents a summary of in vivo data for LNP-mediated CRISPR/Cas9 delivery, highlighting the potential of C12-200 and similar ionizable lipids.

Target Gene	Delivery System	Animal Model	Target Organ	Gene Editing Efficiency (% Indel)	Off-Target Effects	Reference
Antithrombin (AT)	Optimized LNPs (mentions C12-200 as effective for liver)	Hemophilia A and B mice	Liver	Significant AT protein reduction, leading to improved thrombin generation	No active off-targets detected	[4]
Reporter and clinically relevant genomic targets	Lung-tropic LNP (developed from a C12-200 base)	Mice	Lung	Efficient gene editing in endothelial and epithelial cells	No off-target indel formation in the liver	[5]

Experimental Protocols

Protocol 1: Formulation of (S)-C12-200 LNPs for Cas9 mRNA and sgRNA Delivery

This protocol describes the formulation of (S)-C12-200 LNPs encapsulating Cas9 mRNA and a single-guide RNA (sgRNA) using a microfluidic mixing method.

Materials:

• (S)-C12-200 (ionizable lipid)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (helper lipid)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG) or other PEGylated lipid

• Ethanol, anhydrous

• Citrate buffer (10 mM, pH 3.0)

• Nuclease-free water

• Cas9 mRNA

• sgRNA

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis cassettes (e.g., 3.5 kDa MWCO)

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Prepare Lipid Stock Solution:

  • Dissolve (S)-C12-200, DOPE, cholesterol, and the PEGylated lipid in anhydrous ethanol at a desired molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration should be optimized for your system (e.g., 10-20 mg/mL).

• Prepare RNA Solution:

  • Dilute Cas9 mRNA and sgRNA in 10 mM citrate buffer (pH 3.0) to a desired concentration. The weight ratio of Cas9 mRNA to sgRNA can be varied (e.g., 1:1).

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the lipid-ethanol solution into one syringe and the RNA-buffer solution into another.

  • Set the flow rate ratio of the aqueous to organic phase (e.g., 3:1) and the total flow rate (e.g., 12 mL/min).

  • Initiate the mixing process to form the LNPs.

• Dialysis:

  • Immediately after formulation, dialyze the LNP solution against sterile PBS overnight at 4°C using a dialysis cassette to remove ethanol and exchange the buffer to a physiological pH.

• Characterization:

  • Measure the particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Determine the zeta potential of the LNPs.

  • Quantify the encapsulation efficiency of the RNA cargo using a fluorescent dye-based assay (e.g., RiboGreen).

• Storage:

  • Store the formulated LNPs at 4°C for short-term use or at -80°C for long-term storage.

Protocol 2: In Vitro Transfection and Gene Editing Assessment

This protocol outlines the procedure for transfecting cells in culture with (S)-C12-200 LNPs and assessing the resulting gene editing efficiency.

Materials:

• Target cells (e.g., HEK293T, HepG2)

• Complete cell culture medium

• (S)-C12-200 LNPs encapsulating Cas9 mRNA and sgRNA

• 96-well or 6-well plates

• Genomic DNA extraction kit

• PCR primers flanking the target genomic locus

• DNA polymerase

• Sanger sequencing or Next-Generation Sequencing (NGS) service

• TIDE or ICE analysis software

Procedure:

• Cell Seeding:

  • Seed the target cells in a 96-well or 6-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Dilute the (S)-C12-200 LNPs in a serum-free medium.

  • Add the diluted LNPs to the cells. The final concentration of RNA should be optimized for each cell type.

  • Incubate the cells with the LNPs for a specified period (e.g., 4-24 hours).

  • After incubation, replace the medium with a complete culture medium.

• Genomic DNA Extraction:

  • Harvest the cells 48-72 hours post-transfection.

  • Extract genomic DNA using a commercial kit according to the manufacturer's instructions.

• PCR Amplification:

  • Amplify the genomic region surrounding the target site by PCR using the extracted genomic DNA as a template.

• Gene Editing Analysis:

  • Sanger Sequencing: Purify the PCR product and send it for Sanger sequencing. Analyze the resulting chromatogram using software like TIDE or ICE to quantify the percentage of insertions and deletions (indels).

  • Next-Generation Sequencing (NGS): For a more comprehensive analysis, ligate adapters to the PCR products and perform deep sequencing. This will provide the frequency and sequence of all indel variants.

Protocol 3: In Vivo Delivery and Efficacy Evaluation in Mice

This protocol provides a general framework for the in vivo administration of (S)-C12-200 LNPs to mice and the subsequent evaluation of gene editing in the target organ.

Materials:

• (S)-C12-200 LNPs encapsulating Cas9 mRNA and sgRNA

• Experimental mice (e.g., C57BL/6)

• Anesthetic

• Syringes and needles for intravenous injection

• Tissue harvesting tools

• Genomic DNA extraction kit

• qRT-PCR reagents (for assessing target gene mRNA knockdown)

• ELISA or Western blot reagents (for assessing target protein reduction)

Procedure:

• Animal Dosing:

  • Administer the (S)-C12-200 LNPs to the mice via intravenous (tail vein) injection. The dose will need to be optimized but can range from 0.1 to 1.0 mg/kg of total RNA.

• Tissue Collection:

  • At a predetermined time point after injection (e.g., 3-7 days), euthanize the mice and harvest the target organ (e.g., liver, lungs).

• Genomic DNA and RNA Extraction:

  • Isolate genomic DNA and RNA from a portion of the harvested tissue.

• Gene Editing and Expression Analysis:

  • Indel Analysis: Perform PCR and sequencing (Sanger or NGS) on the genomic DNA to determine the percentage of indels in the target gene, as described in Protocol 2.

  • mRNA Knockdown: Analyze the expression level of the target gene mRNA by qRT-PCR using the extracted RNA.

  • Protein Reduction: Homogenize a portion of the tissue to extract proteins and measure the level of the target protein by ELISA or Western blotting.

• Off-Target Analysis:

  • Predict potential off-target sites using in silico tools.

  • Amplify and sequence these potential off-target loci from the genomic DNA of treated animals to assess for any unintended editing.

Mandatory Visualizations

Caption: Workflow for CRISPR/Cas9 delivery using (S)-C12-200 LNPs.

Caption: Mechanism of (S)-C12-200 LNP-mediated CRISPR/Cas9 delivery and action.

References

• 1. mdpi.com [mdpi.com]
• 2. Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo delivery of CRISPR-Cas9 using lipid nanoparticles enables antithrombin gene editing for sustainable hemophilia A and B therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lipid Nanoparticles for In Vivo Lung Delivery of CRISPR-Cas9 Ribonucleoproteins Allow Gene Editing of Clinical Targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Transfection of HepG2 Cells Using (S)-C12-200 LNPs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, including messenger RNA (mRNA). The ionizable cationic lipid (S)-C12-200 is a key component in LNP formulations, facilitating the encapsulation of mRNA and its efficient release into the cytoplasm of target cells. This document provides a detailed protocol for the in vitro transfection of human hepatocyte carcinoma (HepG2) cells using pre-formulated (S)-C12-200 LNPs encapsulating mRNA. HepG2 cells are a widely used model for liver-related research due to their expression of liver-specific proteins and metabolic enzymes.

These application notes offer comprehensive experimental workflows, from cell culture and LNP handling to transfection and post-transfection analysis. The provided protocols and data are intended to serve as a guide for researchers to achieve efficient and reproducible mRNA delivery in HepG2 cells for various applications, including protein replacement studies, gene function analysis, and drug discovery.

Data Presentation

Table 1: Recommended Parameters for (S)-C12-200 LNP Formulation

Component	Molar Ratio (%)	Purpose
(S)-C12-200	35	Ionizable cationic lipid for mRNA encapsulation and endosomal escape.[1][2]
1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)	16	Helper lipid that aids in membrane fusion and endosomal escape.[1][2][3]
Cholesterol	46.5	Provides stability to the lipid bilayer.[1][2][3]
DMG-PEG(2000)	2.5	PEGylated lipid that controls particle size and reduces aggregation.[1][2][3]

Table 2: Quantitative Parameters for In Vitro Transfection of HepG2 Cells

Parameter	Recommended Value	Reference
Cell Seeding Density (96-well plate)	5,000 - 12,500 cells/well	[4][5]
Cell Seeding Density (24-well plate)	1.1 x 10^5 - 2.5 x 10^5 cells/well	[6][7]
mRNA Dose (96-well plate)	5 - 20 ng/well	[4]
mRNA Dose (24-well plate)	500 ng/well	[7]
Incubation Time	24 - 48 hours	[4][8]
Expected Transfection Efficiency	~90%	[9]
Cell Viability	>90% (at optimal LNP concentrations)	[10]

Experimental Protocols

I. Formulation of (S)-C12-200 LNPs Encapsulating mRNA (Microfluidic Method)

This protocol describes the formulation of (S)-C12-200 LNPs using a microfluidic mixing device, a method known for producing uniform and reproducible nanoparticles.[11][12]

Materials:

• (S)-C12-200 ionizable lipid

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• DMG-PEG(2000)

• mRNA transcript in RNase-free citrate buffer (pH 4.0)

• Absolute ethanol (200 proof, molecular biology grade)

• Microfluidic mixing device and cartridges

• Syringe pumps

• Sterile, RNase-free microcentrifuge tubes and syringes

• Dialysis cassettes (e.g., 10K MWCO)

• Sterile, RNase-free phosphate-buffered saline (PBS)

Procedure:

• Prepare Lipid Stock Solutions: Dissolve each lipid ((S)-C12-200, DOPE, cholesterol, and DMG-PEG(2000)) in absolute ethanol to create individual stock solutions. Gentle heating at 37°C may be required for complete dissolution.[11]

• Prepare Ethanolic Lipid Mixture: Combine the lipid stock solutions in a sterile, RNase-free tube to achieve the desired molar ratios (e.g., 35% C12-200, 16% DOPE, 46.5% cholesterol, 2.5% DMG-PEG(2000)).[1][2] Dilute the final lipid mixture with absolute ethanol.

• Prepare Aqueous mRNA Solution: Dilute the mRNA transcript in RNase-free 50 mM sodium acetate buffer (pH 4.0) to the desired concentration (e.g., 0.14 mg/mL).[1]

• Microfluidic Mixing:

  • Set up the microfluidic device according to the manufacturer's instructions.

  • Load the ethanolic lipid mixture into one syringe and the aqueous mRNA solution into another.

  • Set the flow rate ratio to 3:1 (aqueous:ethanolic) with a total flow rate between 10-25 mL/min.[1]

  • Initiate the flow to mix the two solutions, resulting in the self-assembly of mRNA-loaded LNPs.

• Purification:

  • Collect the LNP solution.

  • Dialyze the LNP solution against sterile, RNase-free PBS for at least 1 hour to remove ethanol and unencapsulated mRNA.[2]

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential of the formulated LNPs using dynamic light scattering (DLS).

  • Quantify the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).

• Storage: Store the purified LNPs at 4°C for short-term use.

II. In Vitro Transfection of HepG2 Cells

This protocol details the steps for transfecting HepG2 cells with the formulated (S)-C12-200 LNPs.

Materials:

• HepG2 cells (low passage number, 5-25)[6]

• Complete growth medium (e.g., DMEM supplemented with 10% FBS and 1% penicillin-streptomycin)[4]

• (S)-C12-200 LNPs encapsulating reporter mRNA (e.g., Luciferase or GFP)

• 96-well or 24-well tissue culture plates (white-walled, clear-bottom for luminescence assays)

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • The day before transfection, detach HepG2 cells using Trypsin-EDTA. It is crucial to achieve a single-cell suspension for accurate counting and even plating.[6][13]

  • Seed the cells in the appropriate tissue culture plates at the desired density (see Table 2). Ensure the cells are 75-80% confluent on the day of transfection.[6]

  • Incubate the cells overnight at 37°C in a 5% CO2 incubator.[4]

• Transfection:

  • On the day of transfection, dilute the (S)-C12-200 LNP-mRNA solution to the desired final concentration in complete cell culture medium.

  • Remove the old medium from the cells.

  • Add the diluted LNP-mRNA complexes to the cells.[4]

  • Gently rock the plate to ensure even distribution.

  • Incubate the cells for 24-48 hours at 37°C in a 5% CO2 incubator.[4][8]

III. Post-Transfection Analysis

A. Transfection Efficiency Assessment (Reporter Gene Expression)

• For Luciferase Reporter:

  • After the incubation period, remove the cell culture medium.

  • Lyse the cells using a lysis buffer.[4]

  • Add a luciferase assay reagent to the cell lysate.[4]

  • Measure the bioluminescence using a plate reader. The signal intensity correlates with the level of protein expression.[4]

• For GFP Reporter:

  • Visualize GFP expression using a fluorescence microscope for a qualitative assessment.[8]

  • For quantitative analysis, detach the cells using Trypsin-EDTA and analyze the percentage of GFP-positive cells and the mean fluorescence intensity by flow cytometry.[6][8]

B. Cell Viability Assessment (MTT Assay)

• After the desired incubation period post-transfection, add MTT reagent to each well.

• Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to untreated control cells.

Mandatory Visualizations

Caption: Experimental workflow for in vitro transfection of HepG2 cells.

Caption: ApoE-mediated endocytosis pathway of LNPs in HepG2 cells.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 5. HepG2 Cell Transfection - HepG2 Transfection [hepg2.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. Optimizing mRNA-Loaded Lipid Nanoparticles as a Potential Tool for Protein-Replacement Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transfecting Plasmid DNA Into HepG2 Cells Using Lipofectamine 3000 Reagent | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Development and Characterization of an In Vitro Cell-Based Assay to Predict Potency of mRNA–LNP-Based Vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multi-step screening of DNA/lipid nanoparticles and co-delivery with siRNA to enhance and prolong gene expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 12. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Transfecting Plasmid DNA Into HepG2 Cells Using Lipofectamine 3000 Reagent | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes &amp; Protocols for In Vivo Testing of (S)-C12-200 LNPs in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid nanoparticles (LNPs) are a leading platform for the in vivo delivery of nucleic acid therapeutics, such as messenger RNA (mRNA) and small interfering RNA (siRNA). The ionizable lipid component is critical for the efficacy of LNPs, facilitating the encapsulation of nucleic acids and their release into the cytoplasm of target cells. (S)-C12-200 is a widely studied ionizable lipid that has been utilized in numerous preclinical studies for both siRNA and mRNA delivery.[1][2] These application notes provide a comprehensive overview and detailed protocols for the in vivo testing of (S)-C12-200-based LNPs in animal models, primarily focusing on mice.

Key Component: (S)-C12-200

(S)-C12-200 is an ionizable cationic lipid that is a key component in the formulation of LNPs for nucleic acid delivery.[1][3] Its structure allows for efficient encapsulation of negatively charged nucleic acids at an acidic pH and facilitates endosomal escape and cytoplasmic release of the cargo following cellular uptake.[3][4] The pKa of the ionizable lipid is a critical parameter, with an optimal range of 6.2-6.5 being suggested for efficient siRNA encapsulation and release.[5]

LNP Formulation

LNPs are typically composed of four main components: an ionizable lipid, a PEGylated lipid, a helper lipid, and cholesterol.[4][5] The molar ratios of these components are adjusted to optimize the therapeutic context.[5]

Table 1: Example (S)-C12-200 LNP Formulations

Ionizable Lipid	Helper Lipid	Other Components	Molar Ratio (Ionizable:Helper:Cholesterol:PEG)	Reference
(S)-C12-200	DOPE	Cholesterol, C14-PEG2000	35:16:46.5:2.5	[6]
(S)-C12-200	DOPE	Cholesterol, DMPE-PEG	35:10:53.5:1.5	[1]

Experimental Protocols

Protocol 1: (S)-C12-200 LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of (S)-C12-200 LNPs encapsulating mRNA using a microfluidic mixing device.

Materials:

• (S)-C12-200 ionizable lipid

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) (helper lipid)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMPE-PEG)

• Firefly luciferase-encoding mRNA

• Ethanol (100%)

• 10 mM citric acid buffer

• Microfluidic mixing device and cartridge

• Syringes (3 mL and 5 mL)

• Dialysis cassettes

• Sterile, RNase-free water and consumables

Procedure:

• Prepare Lipid Stock Solutions: Dissolve (S)-C12-200, DOPE, cholesterol, and DMPE-PEG in 100% ethanol to create individual stock solutions.[7]

• Prepare Organic Phase: Combine the calculated volumes of the lipid stock solutions in a conical tube to achieve the desired molar ratio. Dilute the lipid mixture with 100% ethanol. This will be your organic phase.[7]

• Prepare Aqueous Phase: Thaw the firefly luciferase-encoding mRNA on ice. Dilute the mRNA to the desired concentration in 10 mM citric acid buffer. This will be your aqueous phase.[7]

• Microfluidic Mixing:

  • Set up the microfluidic instrument according to the manufacturer's instructions, ensuring the interior is clean and RNase-free.[7]

  • Load the aqueous phase (mRNA solution) into a 5 mL syringe and the organic phase (lipid solution) into a 3 mL syringe.[7]

  • Insert a new microfluidic cartridge and place sterile conical tubes at the outlet.[7]

  • Pump the two phases through the microfluidic device at a set flow rate ratio (e.g., 3:1 aqueous to organic phase). The rapid mixing will induce LNP self-assembly.

• Dialysis:

  • Transfer the resulting LNP solution into a dialysis cassette.[7]

  • Dialyze against sterile phosphate-buffered saline (PBS) to remove ethanol and non-encapsulated components.[7]

• Characterization:

  • Measure the particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering.

  • Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen).[4]

Protocol 2: In Vivo Administration and Biodistribution in Mice

This protocol outlines the intravenous administration of (S)-C12-200 LNPs to mice and the subsequent analysis of biodistribution.

Animal Models:

• Commonly used mouse strains include C57BL/6 and BALB/c.[8][9]

Materials:

• (S)-C12-200 LNPs encapsulating Cy5-labeled mRNA or luciferase mRNA

• Sterile PBS

• 29-gauge insulin syringes

• In vivo imaging system (IVIS)

• D-Luciferin potassium salt

Procedure:

• Animal Preparation: All animal procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).[1][10]

• Dosing:

  • Dilute the (S)-C12-200 LNP formulation in sterile PBS to the desired final concentration. A typical dose for mRNA delivery is in the range of 0.5 mg/kg to 0.75 mg/kg.[2][8]

  • For biodistribution studies with fluorescently labeled mRNA, a dose of 0.75 mg/kg can be used.[2]

• Administration:

  • Fill a 29-gauge insulin syringe with 100 µL of the LNP solution or PBS (for control).[7]

  • Administer the solution via tail vein injection.[1][7]

• Biodistribution Analysis (Luciferase Reporter):

  • At a predetermined time point post-injection (e.g., 6 hours), prepare a 15 mg/mL stock solution of D-Luciferin in sterile PBS.[2][7]

  • Anesthetize the mice and inject the D-Luciferin.

  • Image the mice using an IVIS to detect bioluminescence.[7]

  • For ex vivo analysis, sacrifice the animals, harvest major organs (liver, spleen, lungs, kidneys, muscle), and image them separately to quantify luciferase activity.[2][11]

• Biodistribution Analysis (Fluorescent Reporter):

  • At the desired time point, sacrifice the animals and harvest the organs.

  • Homogenize the tissues and use fluorescence imaging or spectroscopy to quantify the accumulation of the Cy5-labeled mRNA.

Data Presentation

Table 2: In Vivo Biodistribution of (S)-C12-200 LNPs (Luciferase mRNA)

Organ	Protein Expression (%)	Reference
Liver	87	[2]
Spleen	Variable, lower than liver	[2][11]
Lungs	Minor	[2]
Kidneys	Minor	[2]
Muscle (injection site)	High (for intramuscular injection)	[11]

Data represents protein expression 6 hours after intravenous injection of (S)-C12-200 LNPs carrying luciferase mRNA at a dose of 0.75 mg/kg.[2]

Table 3: Safety Profile of (S)-C12-200 LNPs in Mice

Parameter	Observation	Reference
Serum TNFα	Slight increase	[8]
Serum IL-6	Slight increase	[8]
Serum IgG	No significant increase	[8]
Liver Enzymes (AST)	Significantly higher levels compared to PBS	[12]

Cytokine levels were measured 2-6 hours after a 0.5 mg/kg intravenous dose. IgG levels were measured 3-6 days post-injection.[8]

Visualizations

Experimental Workflow

Caption: Workflow for in vivo testing of (S)-C12-200 LNPs.

Simplified LNP Cellular Uptake and Endosomal Escape Pathway

Caption: Cellular uptake and release mechanism of LNPs.

References

• 1. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 5. Preclinical testing of antiviral siRNA therapeutics delivered in lipid nanoparticles in animal models – a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Navigating the intricate in-vivo journey of lipid nanoparticles tailored for the targeted delivery of RNA therapeutics: a quality-by-design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 8. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. 3rshub.imperial.ac.uk [3rshub.imperial.ac.uk]
• 12. Ionizable Lipid Nanoparticles for In Vivo mRNA Delivery to the Placenta during Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Liver-Targeting (S)-C12-200 Based Lipid Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation, characterization, and application of (S)-C12-200 based Lipid Nanoparticles (LNPs) for targeted delivery of nucleic acid payloads to the liver. The ionizable lipid (S)-C12-200 is a widely utilized component in LNP formulations for its efficiency in encapsulating and delivering siRNA and mRNA to hepatocytes.[1][2]

Overview of (S)-C12-200 Based LNPs for Liver Targeting

(S)-C12-200 is an ionizable cationic lipid that is crucial for the formation and function of LNPs.[3] Its protonation at acidic pH facilitates the encapsulation of negatively charged nucleic acids during formulation and aids in the endosomal escape of the payload into the cytoplasm of target cells.[4][5] When administered intravenously, (S)-C12-200 based LNPs tend to accumulate in the liver.[6][7] This liver tropism is largely mediated by the adsorption of Apolipoprotein E (ApoE) from the bloodstream onto the LNP surface, which then facilitates uptake by hepatocytes via the low-density lipoprotein receptor (LDLR).[2][4][7] This targeted delivery makes these LNPs a powerful tool for treating various liver diseases by enabling gene silencing, protein expression, or gene editing in hepatocytes.[8][9]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies involving (S)-C12-200 based LNPs for liver-targeting applications.

Table 1: In Vivo Biodistribution of (S)-C12-200 LNPs

Payload	Animal Model	Administration Route	Time Point	Liver Accumulation (%)	Other Organs with Notable Accumulation	Reference
Cy5-labeled mRNA	Mice	Intravenous (IV)	-	81%	Pancreas (11%), Kidneys (12%), Lungs	[6]
siRNA	Mice	Intravenous (IV)	48 hours	~20%	Adrenal gland, Spleen, Ovaries	[10]

Table 2: In Vivo Efficacy of (S)-C12-200 LNPs in the Liver

Payload	Target Gene/Protein	Animal Model	Dosage	Efficacy Outcome	Reference
mLuc mRNA	Luciferase	Mice	0.5 mg/kg	Significant luciferase expression almost entirely in the liver.	[6]
Factor VII siRNA	Factor VII	Mice	0.03 mg/kg	Effective Factor VII silencing.	[11]
siRNA	Genes expressed in Hepatic Stellate Cells (HSCs)	Mice	1 mg/kg	Successful gene knockdown in HSCs.	[8]

Table 3: Physicochemical Properties of (S)-C12-200 LNPs for Liver Targeting

Formulation Components (molar ratio)	Payload	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Apparent pKa	Reference
C12-200:DOPE:Cholesterol:C14-PEG2000 (35:16:46.5:2.5)	mRNA	83.55 - 88.09	< 0.2	>90%	6.96	[3][5][12]
C12-200:DOPE:Cholesterol:DMG-PEG (35:56.5:6:2.5)	pDNA	114.7	-	-	-	[3]
C12-200, DSPC, Cholesterol, PEGylated lipid	mRNA	70-85	< 0.2	96-100%	Near neutral	[13][14]

Experimental Protocols

Protocol for Formulation of (S)-C12-200 Based LNPs

This protocol describes the preparation of (S)-C12-200 LNPs encapsulating a nucleic acid payload using a microfluidic mixing method.[14]

Materials:

• (S)-C12-200

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (C14-PEG2000)

• Ethanol (absolute)

• Nucleic acid payload (siRNA or mRNA)

• Sodium acetate buffer (50 mM, pH 4.0), RNase-free

• Phosphate-buffered saline (PBS), pH 7.4, RNase-free

• Microfluidic mixing device (e.g., NanoAssemblr)

• Dialysis tubing (e.g., 30 kDa MWCO)

Procedure:

• Prepare Lipid Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, DOPE, cholesterol, and C14-PEG2000 in absolute ethanol.[5]

  • Ensure all lipids are fully dissolved. Gentle heating at 37°C with intermittent vortexing may be necessary.[5]

• Prepare Ethanolic Lipid Mixture:

  • Combine the lipid stock solutions in a single tube to achieve a final molar ratio of 35:16:46.5:2.5 ((S)-C12-200:DOPE:Cholesterol:C14-PEG2000).[6][15] Mix thoroughly by pipetting.

• Prepare Aqueous Nucleic Acid Solution:

  • Dilute the nucleic acid payload (e.g., mRNA) to a concentration of approximately 0.14 mg/mL in 50 mM sodium acetate buffer (pH 4.0).[5]

• LNP Formation via Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Use a flow rate ratio of 3:1 (aqueous phase:ethanolic phase).[13]

  • The final weight ratio of ionizable lipid to nucleic acid should be approximately 10:1.[6]

  • Inject the ethanolic lipid mixture and the aqueous nucleic acid solution into the respective inlets of the microfluidic chip.

  • Collect the resulting LNP solution from the outlet.

• Purification and Buffer Exchange:

  • Immediately after formation, dilute the LNP solution with an equal volume of PBS (pH 7.4) to neutralize the pH.[5]

  • Dialyze the LNP solution against PBS (pH 7.4) overnight at 4°C using appropriate MWCO tubing to remove ethanol and unencapsulated nucleic acids.[5]

• Sterilization and Storage:

  • Filter-sterilize the final LNP solution using a 0.22 µm filter.[5]

  • Store the LNPs at 4°C for short-term use (up to one week). For long-term storage, add a cryoprotectant (e.g., 8-12% sucrose) and store at -80°C.[5]

Protocol for In Vivo Biodistribution Study

This protocol outlines a typical in vivo study to assess the biodistribution of (S)-C12-200 LNPs in a mouse model.

Materials:

• (S)-C12-200 LNPs encapsulating a fluorescently labeled payload (e.g., Cy5-labeled mRNA).

• 6-8 week old female mice (e.g., BALB/c or C57BL/6).

• Anesthesia (e.g., Isoflurane).

• In vivo imaging system (IVIS).

• Surgical tools for organ excision.

• PBS (pH 7.4).

Procedure:

• Animal Dosing:

  • Administer the LNPs to the mice via intravenous (tail vein) injection at a specified dose (e.g., 0.5 mg/kg of mRNA).[1][6]

• In Vivo Imaging:

  • At predetermined time points (e.g., 6, 24, 48, 72 hours post-injection), anesthetize the mice.[16]

  • Acquire whole-body images using an IVIS to detect the fluorescence signal from the labeled payload.[16]

• Ex Vivo Organ Imaging and Quantification:

  • Following the final in vivo imaging, humanely euthanize the mice.

  • Perfuse the circulatory system with PBS to remove blood from the organs.

  • Excise major organs (liver, spleen, kidneys, lungs, heart, brain, etc.).

  • Image the excised organs using the IVIS to determine the distribution of the fluorescence signal.[6]

  • Quantify the fluorescence intensity in each organ to determine the percentage of the injected dose that has accumulated in each tissue.

Visualizations

Caption: ApoE-mediated uptake of C12-200 LNPs into hepatocytes.

Caption: Experimental workflow for developing and testing C12-200 LNPs.

References

• 1. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Engineered ionizable lipid nanoparticles for targeted delivery of RNA therapeutics into different types of cells in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Delivery of RNAs to Specific Organs by Lipid Nanoparticles for Gene Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Future of Tissue-Targeted Lipid Nanoparticle-Mediated Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Why do lipid nanoparticles target the liver? Understanding of biodistribution and liver-specific tropism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipid nanoparticle technology for therapeutic gene regulation in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biodistribution of RNA-LNP, a review - Inside Therapeutics [insidetx.com]
• 11. The in Vitro – in Vivo Translation of Lipid Nanoparticles for Hepatocellular siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Navigating the intricate in-vivo journey of lipid nanoparticles tailored for the targeted delivery of RNA therapeutics: a quality-by-design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 14. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing (S)-C12-200 LNP Encapsulation Efficiency

Welcome to the technical support center for the formulation of (S)-C12-200 lipid nanoparticles (LNPs). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the encapsulation efficiency of their LNP formulations.

Frequently Asked Questions (FAQs)

Q1: What is a typical encapsulation efficiency I should expect for (S)-C12-200 LNPs?

A1: With an optimized formulation and process, you can generally expect to achieve an encapsulation efficiency of over 80%.[1][2] Some studies have reported efficiencies upwards of 90%.[3] However, suboptimal conditions can lead to significantly lower efficiencies, sometimes as low as 50%.[1]

Q2: What are the key factors that influence the encapsulation efficiency of (S)-C12-200 LNPs?

A2: Several factors critically impact encapsulation efficiency. These include the molar ratios of the lipid components (ionizable lipid, helper lipid, cholesterol, and PEG-lipid), the N/P ratio (the molar ratio of nitrogen in the ionizable lipid to phosphate in the nucleic acid), the manufacturing process (e.g., microfluidic mixing parameters like flow rate ratio and total flow rate), and the properties of the aqueous buffer (e.g., pH).[3][4][5]

Q3: How does the choice of helper lipid affect encapsulation?

A3: The helper lipid plays a crucial role in the structural integrity and fusogenicity of the LNP. For (S)-C12-200 formulations, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) has been shown to yield high transfection efficiency.[6] The choice between different helper lipids like DOPE and 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) can influence the overall performance of the LNP, including delivery efficiency.[6][7]

Q4: What is the role of the aqueous buffer pH during formulation?

A4: The pH of the aqueous buffer is critical for the efficient encapsulation of nucleic acids. A slightly acidic pH (typically around 4.0) is used to protonate the tertiary amine of the (S)-C12-200 lipid.[4][8] This positive charge facilitates the interaction with the negatively charged phosphate backbone of the nucleic acid, driving the encapsulation process.[9]

Troubleshooting Guide

Problem 1: Low Encapsulation Efficiency (<70%)

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal Lipid Ratios	Verify the molar ratios of your lipid components. A commonly used and effective molar ratio for C12-200 LNPs is 35:16:46.5:2.5 (C12-200:DOPE:Cholesterol:PEG-lipid).[7][8]	Improved LNP formation and higher encapsulation efficiency.
Incorrect N/P Ratio	Optimize the N/P ratio. A weight ratio of ionizable lipid to mRNA of 10:1 is a good starting point.[7][8] The optimal N/P ratio can vary depending on the specific nucleic acid cargo and formulation.	Enhanced complexation of the nucleic acid with the ionizable lipid, leading to better encapsulation.
Inappropriate Aqueous Buffer pH	Ensure the pH of your aqueous buffer (e.g., sodium acetate) is acidic, typically around pH 4.0, to ensure protonation of C12-200.[8][10]	Increased electrostatic interaction between the lipid and nucleic acid, improving encapsulation.
Inefficient Mixing	If using microfluidics, optimize the Total Flow Rate (TFR) and Flow Rate Ratio (FRR). An FRR of 3:1 (aqueous:ethanolic) is commonly used.[10][11] For manual mixing, ensure rapid and vigorous mixing.[1]	More uniform and smaller LNPs with higher encapsulation efficiency.
Ethanol Content	Ensure prompt removal of ethanol after LNP formation, for instance, through dialysis or tangential flow filtration. Residual ethanol can destabilize the LNPs.[12][13]	Increased stability of the formulated LNPs and prevention of cargo leakage.

Problem 2: High Polydispersity Index (PDI > 0.2)

Potential Cause	Troubleshooting Step	Expected Outcome
Slow or Inconsistent Mixing	For microfluidic systems, ensure the channels are not clogged and the flow is stable. Increase the TFR to promote more rapid mixing.[3][14] For manual mixing, ensure the injection of the lipid phase into the aqueous phase is rapid and consistent.	Formation of a more homogenous population of LNPs with a lower PDI.
Lipid Aggregation	Ensure all lipid components are fully dissolved in ethanol before mixing. Consider gentle heating if necessary to dissolve cholesterol.	Prevention of lipid aggregates that can lead to a high PDI.
Suboptimal Flow Rate Ratio (FRR)	An FRR of 1:1 can sometimes lead to larger and more polydisperse particles. Increasing the FRR to 3:1 or 5:1 can improve particle characteristics.[14]	Smaller and more uniform LNPs.

Experimental Protocols

Protocol 1: (S)-C12-200 LNP Formulation using Microfluidics

Materials:

• (S)-C12-200

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Cholesterol

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000)

• mRNA or other nucleic acid cargo

• Ethanol (RNase-free)

• Sodium Acetate buffer (50 mM, pH 4.0, RNase-free)

• Phosphate Buffered Saline (PBS, RNase-free)

• Microfluidic mixing device (e.g., NanoAssemblr™)

Procedure:

• Prepare Ethanolic Lipid Solution:

  • Dissolve (S)-C12-200, DOPE, cholesterol, and DMG-PEG 2000 in 100% ethanol at a molar ratio of 35:16:46.5:2.5.[7][15] The final lipid concentration will depend on the desired final LNP concentration.

• Prepare Aqueous Nucleic Acid Solution:

  • Dilute the mRNA cargo in 50 mM sodium acetate buffer (pH 4.0) to the desired concentration.[8] The concentration should be calculated to achieve the target lipid-to-mRNA weight ratio (e.g., 10:1).[7]

• Microfluidic Mixing:

  • Load the ethanolic lipid solution and the aqueous mRNA solution into separate syringes for the microfluidic device.

  • Set the flow rate ratio (FRR) of the aqueous phase to the ethanolic phase, typically at 3:1.[10][11]

  • Set the total flow rate (TFR), for example, between 4 mL/min and 12 mL/min.[11][15]

  • Initiate the mixing process according to the instrument's instructions.

• Purification:

  • Immediately after formulation, dialyze the LNP solution against sterile PBS (pH 7.4) for at least 2 hours using a dialysis cassette (e.g., 3.5 kDa MWCO) to remove ethanol and raise the pH.[1]

Protocol 2: Quantification of Encapsulation Efficiency using RiboGreen Assay

Materials:

• Quant-iT RiboGreen RNA Assay Kit

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• Triton X-100 (2% solution)

• Formulated LNP sample

• RNA standard of known concentration

• 96-well black plate

• Plate reader capable of fluorescence measurement (excitation ~480 nm, emission ~520 nm)

Procedure:

• Prepare RiboGreen Working Solution:

  • Dilute the concentrated RiboGreen reagent in TE buffer as per the manufacturer's instructions. Protect from light.

• Prepare RNA Standard Curve:

  • Prepare a series of dilutions of the RNA standard in TE buffer to create a standard curve (e.g., 0 to 10 ng/µL).[1]

• Sample Preparation:

  • Prepare two sets of dilutions for your LNP sample in TE buffer.

  • Set A (Total RNA): Add Triton X-100 to a final concentration of 0.5-1% to disrupt the LNPs and release the encapsulated RNA.

  • Set B (Free RNA): Do not add Triton X-100. This will measure the amount of unencapsulated RNA.

• Assay:

  • In a 96-well plate, add a small volume (e.g., 5 µL) of each standard and sample (Set A and Set B) in triplicate.[1]

  • Add the RiboGreen working solution to each well and incubate for the recommended time, protected from light.

• Measurement and Calculation:

  • Measure the fluorescence of each well using the plate reader.

  • Subtract the blank (0 ng/µL RNA) fluorescence from all readings.

  • Generate a standard curve by plotting fluorescence versus RNA concentration.

  • Use the standard curve to determine the RNA concentration in your "Total RNA" (Set A) and "Free RNA" (Set B) samples.

  • Calculate the encapsulation efficiency (%EE) using the following formula: %EE = [(Total RNA - Free RNA) / Total RNA] * 100

Visualizations

Caption: Workflow for (S)-C12-200 LNP formulation and characterization.

Caption: Troubleshooting flowchart for low LNP encapsulation efficiency.

References

• 1. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 3. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in Lipid Nanoparticles for Delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of mRNA-LNP structural features and mechanisms for enhanced mRNA vaccine immunogenicity [ouci.dntb.gov.ua]
• 6. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 10. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 11. The mixing method used to formulate lipid nanoparticles affects mRNA delivery efficacy and organ tropism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Effect of Ethanol on Lipid Nanoparticle Stabilization from a Molecular Dynamics Simulation Perspective [ouci.dntb.gov.ua]
• 13. mdpi.com [mdpi.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the In Vitro-In Vivo Gap: A Technical Support Center for (S)-C12-200 LNP Researchers

The translation of promising in vitro results to successful in vivo outcomes for (S)-C12-200 lipid nanoparticle (LNP)-based therapeutics presents a significant challenge for researchers, scientists, and drug development professionals. This technical support center provides troubleshooting guidance and answers to frequently asked questions to address common issues encountered during the experimental process, fostering a better understanding of the complexities of in vitro-in vivo correlation (IVIVC).

Frequently Asked Questions (FAQs)

Q1: Why do my (S)-C12-200 LNPs show high efficacy in vitro but poor performance in vivo?

This is a common challenge in LNP development.[1][2][3] The discrepancy often arises from the significant differences between the simplified in vitro environment and the complex biological milieu in vivo. Several factors contribute to this "in vitro-in vivo gap":

• Protein Corona Formation: In vivo, LNPs are rapidly coated with serum proteins, forming a "protein corona" that can alter their size, surface charge, and cellular interactions.[4] This can lead to different cellular uptake mechanisms and biodistribution compared to what is observed in vitro. For instance, the adsorption of apolipoprotein E (ApoE) can facilitate uptake by hepatocytes via LDL receptors, a phenomenon not always replicated in cell culture.[1]

• Cell Type Specificity: The cell lines commonly used for in vitro screening (e.g., HeLa, HEK293) may not accurately represent the target cells in vivo.[1][5][6][7] These cell lines can have different expression levels of receptors and endocytic machinery, leading to variations in LNP uptake and intracellular trafficking.[1][8]

• Immune System Interactions: The in vivo environment includes a complex immune system that can recognize and clear LNPs, which is absent in most in vitro models. This can significantly impact the bioavailability and efficacy of the LNPs.

• Physicochemical Changes in Biological Fluids: The stability of LNPs can be compromised in biological fluids like plasma and serum, leading to premature release of the nucleic acid payload or aggregation of the nanoparticles.[9][10]

Q2: My (S)-C12-200 LNPs are aggregating after formulation. What are the possible causes and solutions?

LNP aggregation can be a critical issue affecting both in vitro and in vivo experiments. Potential causes include:

• Suboptimal Formulation Parameters: The molar ratio of the lipid components (ionizable lipid, helper lipid, cholesterol, and PEG-lipid) is crucial for LNP stability.[11] An incorrect ratio can lead to an unstable formulation.

• Inadequate Mixing during Formulation: The method and speed of mixing the lipid and aqueous phases can significantly impact LNP formation and stability.[12] Microfluidic mixing is often preferred for producing uniform and stable LNPs.[1][2][3]

• pH of the Formulation Buffer: The pH of the aqueous buffer during formulation is critical for the proper ionization of (S)-C12-200 and encapsulation of the nucleic acid cargo.[13] Deviations from the optimal pH can result in poor encapsulation and aggregation.

• Storage Conditions: Improper storage temperature or the absence of cryoprotectants for frozen LNPs can lead to aggregation.[14][15]

Solutions:

• Optimize the molar ratios of your lipid components.

• Utilize a controlled and reproducible mixing method like microfluidics.

• Ensure the pH of your formulation buffer is optimal for (S)-C12-200.

• Store LNPs at the recommended temperature (typically 4°C for short-term and -80°C with cryoprotectants for long-term storage).[14]

Q3: How does the choice of in vitro cell line impact the correlation with in vivo results for (S)-C12-200 LNPs?

The choice of cell line is a critical factor influencing the predictive value of in vitro studies.[1][7] Different cell lines exhibit varying responses to LNP treatment. For instance, studies have shown that SM-102 containing LNPs induced significantly higher protein expression in both immortalized and immune cells in vitro compared to C12-200 LNPs.[1][2] However, in vivo, the differences in expression levels between different LNP formulations can be less pronounced or even inverted.[1] This highlights that a single in vitro cell line may not be sufficient to predict in vivo performance across different tissues and cell types. It is advisable to screen LNPs in a panel of cell lines, including primary cells that are more representative of the in vivo target, to gain a more comprehensive understanding of their potential performance.

Troubleshooting Guides

Problem: Low Transfection Efficiency In Vitro

Potential Cause	Troubleshooting Step
Suboptimal LNP Formulation	- Verify the molar ratios of all lipid components.[11]- Ensure the quality and purity of the lipids.
Poor Nucleic Acid Encapsulation	- Optimize the pH of the aqueous buffer used during formulation.[13]- Confirm the N/P ratio is appropriate.
Incorrect LNP Size or Polydispersity	- Adjust the flow rate ratio and total flow rate during microfluidic mixing.[12]- Characterize LNP size and PDI using Dynamic Light Scattering (DLS).
Cell Line Not Responsive	- Test a different, potentially more relevant, cell line.[7]- Ensure cells are healthy and in the exponential growth phase.
Incorrect Dosing	- Perform a dose-response study to determine the optimal LNP concentration.

Problem: Inconsistent In Vivo Results

Potential Cause	Troubleshooting Step
LNP Instability in Circulation	- Assess LNP stability in serum or plasma using techniques like SEC-MALS.[9]- Consider modifying the PEG-lipid component to enhance stability.[10]
Rapid Clearance by the Immune System	- Evaluate the surface charge (zeta potential) of the LNPs. Near-neutral charge is often preferred for in vivo applications.[1][2]
Poor Targeting to the Desired Tissue/Organ	- Investigate the biodistribution of the LNPs using in vivo imaging techniques.- Consider incorporating targeting ligands into the LNP formulation.
Variability in Animal Models	- Ensure consistency in animal age, sex, and health status.- Increase the number of animals per group to improve statistical power.

Data Presentation

Table 1: Physicochemical Properties of LNP Formulations with Different Ionizable Lipids

Ionizable Lipid	Size (nm)	PDI	Zeta Potential (mV)	mRNA Encapsulation (%)
(S)-C12-200	70-85	< 0.2	Near-neutral	> 80%
SM-102	85-100	< 0.2	Near-neutral	> 80%
ALC-0315	85-100	< 0.2	Near-neutral	> 80%
MC3	85-100	< 0.2	Near-neutral	> 80%

Data compiled from studies showing comparable physicochemical properties for LNPs formulated with different ionizable lipids using microfluidics.[1][2][3][7]

Experimental Protocols

Protocol 1: LNP Formulation using Microfluidics

This protocol describes the preparation of (S)-C12-200 LNPs using a microfluidic mixing device.

Materials:

• (S)-C12-200

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000)

• mRNA or siRNA

• Ethanol

• Sodium Acetate Buffer (50 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS)

• Microfluidic mixing device (e.g., NanoAssemblr)

Procedure:

• Prepare a lipid stock solution in ethanol containing (S)-C12-200, DSPC, cholesterol, and DMG-PEG 2000 at a desired molar ratio (e.g., 50:10:38.5:1.5).

• Prepare the nucleic acid solution in sodium acetate buffer (pH 4.0).

• Set up the microfluidic device with a flow rate ratio of 3:1 (aqueous:ethanolic phase) and a total flow rate of 15 mL/min.[1][7]

• Inject the lipid solution and the nucleic acid solution into their respective inlets on the microfluidic chip.

• Collect the resulting LNP dispersion from the outlet.

• Dialyze the LNP solution against PBS to remove ethanol and unencapsulated nucleic acid.

• Sterile-filter the final LNP solution through a 0.22 µm filter.

• Characterize the LNPs for size, PDI, and encapsulation efficiency.

Protocol 2: In Vitro Transfection Efficiency Assay

This protocol outlines a method to assess the transfection efficiency of (S)-C12-200 LNPs in a cell line.

Materials:

• (S)-C12-200 LNPs encapsulating a reporter gene (e.g., Luciferase or GFP mRNA)

• Cell line of choice (e.g., HeLa, HEK293)

• Cell culture medium

• 96-well plates

• Luciferase assay reagent or fluorescence microscope/plate reader

Procedure:

• Seed cells in a 96-well plate at a density that will result in 80-90% confluency at the time of transfection.

• Incubate the cells overnight to allow for attachment.

• Prepare serial dilutions of the LNP formulation in cell culture medium.

• Remove the old medium from the cells and add the LNP-containing medium.

• Incubate the cells for a predetermined time (e.g., 24 or 48 hours).

• For luciferase-expressing LNPs, lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.[16]

• For GFP-expressing LNPs, visualize GFP expression using a fluorescence microscope or quantify it using a fluorescence plate reader or flow cytometry.

Visualizations

Caption: Workflow illustrating the disconnect between in vitro and in vivo LNP performance.

References

• 1. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro-In Vivo Correlation Gap - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A direct comparison of in vitro and in vivo nucleic acid delivery mediated by hundreds of nanoparticles reveals a weak correlation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Direct Comparison of in Vitro and in Vivo Nucleic Acid Delivery Mediated by Hundreds of Nanoparticles Reveals a Weak Correlation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. Quantitative analysis of mRNA-lipid nanoparticle stability in human plasma and serum by size-exclusion chromatography coupled with dual-angle light scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. kinampark.com [kinampark.com]
• 11. Navigating the intricate in-vivo journey of lipid nanoparticles tailored for the targeted delivery of RNA therapeutics: a quality-by-design approach - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Impact of Formulation Conditions on Lipid Nanoparticle Characteristics and Functional Delivery of CRISPR RNP for Gene Knock-Out and Correction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. researchgate.net [researchgate.net]
• 16. pnas.org [pnas.org]

optimizing lipid-to-mRNA weight ratio for (S)-C12-200 formulations

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of lipid-to-mRNA weight ratios for (S)-C12-200 lipid nanoparticle (LNP) formulations.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and characterization of (S)-C12-200 LNPs, with a focus on problems related to the lipid-to-mRNA ratio.

Question: My LNP formulation has low mRNA encapsulation efficiency (<80%). What are the potential causes and solutions?

Answer:

Low encapsulation efficiency is a frequent challenge. The primary reasons often revolve around the lipid-to-mRNA ratio and the formulation process itself.

Potential Causes & Troubleshooting Steps:

• Suboptimal Lipid-to-mRNA Weight Ratio: The ratio of the ionizable lipid ((S)-C12-200) to mRNA is critical for efficient encapsulation. An insufficient amount of cationic lipid at the formulation pH may not effectively complex with the negatively charged mRNA.

  • Solution: Systematically vary the lipid-to-mRNA weight ratio. Start with a commonly used ratio, such as 10:1 (ionizable lipid to mRNA), and test higher ratios (e.g., 15:1, 20:1, or 25:1).[1][2] It has been observed that increased lipid:RNA weight ratios can be a crucial factor in determining LNP efficacy.[3]

• Incorrect N:P Ratio: The N:P ratio, which is the molar ratio of protonatable nitrogens in the ionizable lipid to the phosphate groups in the mRNA, is a key parameter. A typical starting N:P ratio for C12-200 formulations is around 6 to 8.[4]

  • Solution: Calculate and optimize the N:P ratio. If you are experiencing low encapsulation, consider increasing the N:P ratio to provide more positive charges for mRNA complexation.

• pH of Aqueous Buffer: The ionizable lipid (S)-C12-200 requires an acidic environment (typically pH 3-4) to be sufficiently protonated and positively charged to interact with mRNA.[5]

  • Solution: Ensure your aqueous buffer (e.g., sodium acetate or citrate buffer) is at the correct pH.[4][5][6] Verify the pH of your buffer before each experiment.

• Inefficient Mixing: The rapid and homogenous mixing of the lipid-ethanol solution with the aqueous mRNA solution is crucial for LNP self-assembly and efficient encapsulation.

  • Solution: If using manual mixing, ensure rapid and consistent pipetting or vortexing.[1][7] For more reproducible results, consider using a microfluidic mixing device which offers precise control over mixing parameters.[2][8]

• Poor Quality of mRNA: Degraded or impure mRNA can lead to poor encapsulation.

  • Solution: Verify the integrity of your mRNA using a method like gel electrophoresis or a Bioanalyzer. Ensure it is free of contaminants from the in vitro transcription process.

Question: The polydispersity index (PDI) of my LNPs is high (>0.2), indicating a heterogeneous population. How can I improve the uniformity of my LNP formulation?

Answer:

A high PDI suggests a wide distribution of particle sizes, which can affect the in vivo performance and reproducibility of your experiments.

Potential Causes & Troubleshooting Steps:

• Inconsistent Mixing: Non-uniform mixing can lead to the formation of LNPs with varying sizes.

  • Solution: Standardize your mixing protocol. For manual methods, use a consistent technique and timing. For superior homogeneity, microfluidic mixing is recommended as it provides controlled and rapid mixing.[9][10]

• Suboptimal Flow Rates in Microfluidics: When using a microfluidic system, the total flow rate (TFR) and flow rate ratio (FRR) of the aqueous and ethanol phases significantly impact LNP size and PDI.

  • Solution: Optimize the TFR and FRR. Generally, higher TFRs lead to smaller and more uniform LNPs. A common FRR is 3:1 (aqueous:ethanol).[4]

• Lipid Aggregation: Lipids may not be fully dissolved or could be aggregating before mixing.

  • Solution: Ensure all lipid components, especially cholesterol, are fully dissolved in ethanol. Gentle heating (e.g., to 37°C or 60-65°C) may be necessary.[5][11] Always bring lipid solutions to room temperature before use.

• Inappropriate Lipid Molar Ratios: The proportion of each lipid component (ionizable lipid, helper lipid, cholesterol, PEG-lipid) affects the stability and uniformity of the LNPs.

  • Solution: While keeping the lipid-to-mRNA ratio constant, you can fine-tune the molar ratios of the other lipid components. A common molar ratio for C12-200 formulations is C12-200:DOPE:Cholesterol:DMG-PEG at 35:16:46.5:2.5.[5]

Question: I have successfully encapsulated my mRNA, but the in vitro/in vivo transfection efficiency is low. What factors related to the lipid-to-mRNA ratio could be at play?

Answer:

Low transfection efficiency, despite good encapsulation, often points to issues with the LNP's ability to be taken up by cells and release its mRNA cargo into the cytoplasm.

Potential Causes & Troubleshooting Steps:

• Lipid-to-mRNA Ratio is Too High: While a higher ratio can improve encapsulation, an excessive amount of lipid can sometimes negatively impact transfection efficiency or lead to cytotoxicity.

  • Solution: Test a range of lipid-to-mRNA weight ratios to find the optimal balance between encapsulation and biological activity. A ratio that is too high may result in a larger proportion of empty LNPs.

• LNP Surface Properties: The surface charge and PEGylation of the LNPs are critical for cellular interaction and uptake.

  • Solution: The apparent pKa of the LNP, which is influenced by the lipid composition and ratios, is a key determinant of endosomal escape.[12] Reducing the molar amount of PEG-lipid can increase the apparent pKa, which has been shown to improve delivery efficiency in some cases.[12]

• Choice of Helper Lipid: The helper lipid can significantly influence the fusogenicity of the LNP and its ability to escape the endosome.

  • Solution: For C12-200 formulations, using 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) as the helper lipid has been shown to result in higher transfection efficiency compared to other phospholipids like DSPC.[3][12]

Frequently Asked Questions (FAQs)

Q1: What is a typical starting lipid-to-mRNA weight ratio for (S)-C12-200 formulations?

A1: A common starting point for the ionizable lipid ((S)-C12-200) to mRNA weight ratio is 10:1.[2][5][7] However, this should be optimized for your specific mRNA and application, with ranges from 10:1 to 30:1 being reported.[13]

Q2: How does the lipid-to-mRNA ratio affect the final LNP characteristics?

A2: The lipid-to-mRNA ratio, often considered in conjunction with the N:P ratio, significantly impacts several key LNP attributes:

• Encapsulation Efficiency: Generally, a higher ratio leads to better encapsulation, up to a certain point.

• Particle Size: The effect on size can vary. In some cases, higher mRNA loading (lower lipid-to-mRNA ratio) can result in larger particles.

• Transfection Potency: This is a critical parameter that needs to be empirically determined. While sufficient lipid is needed for encapsulation and delivery, an excessive amount may not necessarily lead to higher protein expression and could even be detrimental.[3]

Q3: What is the N:P ratio and how do I calculate it?

A3: The N:P ratio is the molar ratio of the protonatable amine groups (N) in the ionizable lipid to the phosphate groups (P) in the mRNA backbone.[14] It's a critical parameter for ensuring efficient complexation of the positively charged lipid with the negatively charged mRNA. To calculate it, you need to know the number of protonatable amines in your (S)-C12-200 molecule, the molecular weight of (S)-C12-200, the concentration of your lipid solution, the length of your mRNA in nucleotides, and the concentration of your mRNA solution. Clinically relevant LNP formulations often have an N:P ratio between 3 and 6.[9]

Q4: Can I use the racemic mixture of C12-200 instead of the stereopure (S)-C12-200?

A4: While the racemic mixture of C12-200 has been used effectively, studies have shown that using stereopure isomers can impact delivery efficiency. Specifically, LNPs formulated with the (S)-isomer of C12-200 have demonstrated significantly higher mRNA delivery in vivo compared to the racemic mixture or the (R)-isomer.

Q5: What are the key components of an (S)-C12-200 LNP formulation?

A5: A typical (S)-C12-200 LNP formulation consists of four main components:

• Ionizable Cationic Lipid: (S)-C12-200, which encapsulates the mRNA and facilitates its release into the cytoplasm.

• Helper Lipid: A phospholipid like DOPE or DSPC that provides structural stability.[3][12]

• Cholesterol: A structural lipid that helps stabilize the LNP and modulate membrane fluidity.

• PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., DMG-PEG 2000) that helps control particle size and provides a hydrophilic shield to reduce aggregation and opsonization in vivo.[5]

Quantitative Data Summary

Table 1: Effect of Lipid Composition on LNP Characteristics and Transfection Efficiency

Ionizable Lipid	Helper Lipid	Molar Ratio (Ionizable:Helper:Chol:PEG)	Apparent pKa	Luciferase Expression (Fold change vs. PBS)	Reference
C12-200	DOPE	35:10:53.5:1.5	6.308	~190,000	[12]
C12-200	DOPE	35:16:46.5:2.5	5.848	High	[12]

Table 2: Physicochemical Properties of LNPs with Different Ionizable Lipids

Ionizable Lipid	Average Size (nm)	PDI	Encapsulation Efficiency (%)	Reference
C12-200	>130	<0.2	~66%	[15]
MC3	~80-90	<0.2	~98%	[15]
SM-102	>130	<0.2	~54%	[15]
C12-200	70-85	<0.2	>80%	[16]

Experimental Protocols

Protocol 1: Preparation of (S)-C12-200 LNPs with Varying Lipid-to-mRNA Ratios using Manual Mixing

This protocol describes a standard method for preparing (S)-C12-200 LNPs by rapid manual mixing, which is suitable for initial screening experiments.

Materials:

• (S)-C12-200 in ethanol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) in ethanol

• Cholesterol in ethanol

• 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG 2000) in ethanol

• mRNA in an RNase-free aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0)[5]

• Absolute ethanol (RNase-free)

• Phosphate-buffered saline (PBS), pH 7.4 (RNase-free)

• Dialysis device (e.g., Slide-A-Lyzer, 30 kDa MWCO)

Procedure:

• Prepare Lipid Stock Solution:

  • In an RNase-free microcentrifuge tube, combine (S)-C12-200, DOPE, cholesterol, and DMG-PEG 2000 at a desired molar ratio (e.g., 35:16:46.5:2.5).[5]

  • Add absolute ethanol to achieve a final total lipid concentration (e.g., 10 mM).

  • Vortex thoroughly to ensure all lipids are completely dissolved. Gentle warming may be required.

• Prepare mRNA Solution:

  • Dilute the mRNA stock in the aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0) to the desired concentration. The final concentration will depend on the target lipid-to-mRNA weight ratio and the volumes being mixed.

• LNP Formulation (Rapid Mixing):

  • This step is critical and must be performed quickly and consistently.

  • Set up your experiment to test different lipid-to-mRNA weight ratios (e.g., 5:1, 10:1, 15:1, 20:1). This is achieved by varying the amount of lipid stock solution added to a fixed amount of mRNA solution.

  • For a 3:1 aqueous to ethanol volume ratio, rapidly add 1 volume of the lipid-ethanol mixture to 3 volumes of the mRNA-aqueous buffer mixture.[5][12]

  • Immediately and vigorously mix by pipetting up and down for 15-30 seconds or by brief vortexing.[7] The solution should turn cloudy, indicating LNP formation.

  • Incubate the mixture at room temperature for 15-30 minutes to allow the LNPs to stabilize.

• Buffer Exchange and Purification:

  • To remove the ethanol and raise the pH to a physiological level, dialyze the LNP formulation against PBS (pH 7.4).

  • Transfer the LNP solution to a pre-wetted dialysis cassette.

  • Perform dialysis against a large volume of PBS (e.g., 1000x the sample volume) at 4°C for at least 4 hours, with at least one buffer change. Overnight dialysis is also common.[5][6]

• Characterization:

  • After dialysis, recover the LNP sample.

  • Measure the particle size (Z-average diameter) and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Determine the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g., RiboGreen assay).[17]

  • Measure the zeta potential to assess the surface charge of the LNPs at neutral pH.

Protocol 2: LNP Characterization - mRNA Encapsulation Efficiency using RiboGreen Assay

This protocol outlines the steps to determine the percentage of mRNA encapsulated within the LNPs.

Procedure:

• Prepare RiboGreen Working Solution: Dilute the concentrated RiboGreen reagent in TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5) as per the manufacturer's instructions. Protect from light.

• Prepare mRNA Standard Curve: Create a series of known mRNA concentrations in TE buffer to generate a standard curve.

• Sample Preparation:

  • Total mRNA: In a microplate well, dilute a small aliquot of your LNP formulation in TE buffer containing a surfactant like 2% Triton X-100. The surfactant will lyse the LNPs, releasing all the mRNA.

  • Free (Unencapsulated) mRNA: In a separate well, dilute the same amount of your LNP formulation in TE buffer without the surfactant.

• Assay:

  • Add the RiboGreen working solution to all standard curve wells and sample wells.

  • Incubate for 5 minutes at room temperature, protected from light.

  • Measure the fluorescence using a microplate reader (excitation ~480 nm, emission ~520 nm).

• Calculation:

  • Use the standard curve to determine the concentration of mRNA in your "Total mRNA" and "Free mRNA" samples.

  • Calculate the encapsulation efficiency using the following formula:

    • Encapsulation Efficiency (%) = ((Total mRNA - Free mRNA) / Total mRNA) * 100

Visualizations

Caption: Workflow for (S)-C12-200 LNP formulation and characterization.

Caption: Troubleshooting logic for low mRNA encapsulation efficiency.

References

• 1. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 3. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thno.org [thno.org]
• 9. beckman.com [beckman.com]
• 10. media.beckman.com [media.beckman.com]
• 11. Lipid Nanoparticles - Echelon Biosciences [echelon-inc.com]
• 12. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biomol.com [biomol.com]
• 14. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 15. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Transition Temperature-Guided Design of Lipid Nanoparticles for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (S)-C12-200 Nanoparticle Stability &amp; Aggregation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common stability issues and aggregation of (S)-C12-200 lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of (S)-C12-200 LNPs?

A1: The stability of (S)-C12-200 LNPs is a multifactorial issue. Key factors include the storage temperature, the pH of the buffer, the specific lipid composition of the nanoparticles, and the physical state of the formulation (aqueous vs. lyophilized).[1][2][3][4] Careful control over these parameters is crucial for maintaining the integrity and therapeutic efficacy of the LNPs.[1]

Q2: My (S)-C12-200 LNPs are aggregating. What are the common causes?

A2: Aggregation of (S)-C12-200 LNPs can be triggered by several factors. One of the most common is improper storage temperature, particularly freeze-thaw cycles without a cryoprotectant, which can lead to significant increases in particle size.[2][4] Other causes can include suboptimal pH of the storage buffer, inappropriate lipid composition, or high nanoparticle concentration.[3][5] The interaction between nanoparticles and their environment is complex, and changes in ionic strength or the presence of certain salts can also promote aggregation.[3]

Q3: What is the recommended storage temperature for (S)-C12-200 LNP formulations?

A3: For aqueous solutions, refrigeration at 2-8°C is often recommended for short to medium-term storage (up to several weeks or months).[2][4] One study showed that C12-200 based LNPs maintained their in-vitro activity for 11 weeks at both 2-8°C and 25°C.[6] For long-term storage, freezing at -20°C to -80°C is typical, but this must be done in the presence of cryoprotectants to prevent aggregation upon thawing.[1][2][4] Lyophilization (freeze-drying) is another excellent option for long-term stability.[2][3][4]

Q4: How does the lipid composition affect the stability of (S)-C12-200 LNPs?

A4: The lipid composition is fundamental to LNP stability.[1][3] The formulation typically includes the ionizable lipid ((S)-C12-200), a helper phospholipid (like DOPE or DSPC), cholesterol, and a PEGylated lipid.[1][7] The ratio of these components is critical. For instance, the combination of C12-200 and the phospholipid DOPE has been shown to be crucial for potent mRNA delivery.[8][9] The PEG-lipid content also influences stability and can prevent aggregation.[5] Optimizing the molar ratios of these lipids is a key step in developing a stable formulation.[8]

Q5: Can I freeze my (S)-C12-200 LNP suspension? What precautions should I take?

A5: Yes, you can freeze your LNP suspension, but it is critical to use cryoprotectants to prevent aggregation during freeze-thaw cycles.[2][4] Sugars such as trehalose and sucrose at concentrations around 20% (w/v) have been shown to be effective cryoprotectants for LNPs, preserving their size and efficacy after freezing and thawing.[2][4] Without cryoprotectants, freezing can lead to a significant increase in nanoparticle size and a loss of therapeutic activity.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Increased Particle Size & PDI	Nanoparticle aggregation.	Storage Conditions: Ensure storage at the correct temperature (2-8°C for short-term, -20°C to -80°C with cryoprotectants for long-term).[2][4] Avoid repeated freeze-thaw cycles.[4] Formulation: Re-evaluate the lipid molar ratios. The percentage of PEG-lipid can be critical in preventing aggregation.[5] Buffer: Check the pH and ionic strength of your storage buffer. Storing at a physiological pH of 7.4 is often recommended.[2][4]
Loss of In Vitro / In Vivo Activity	Degradation of nucleic acid payload or compromised LNP structure.	Storage: Confirm that storage conditions have been consistently maintained. Temperature fluctuations can compromise LNP integrity.[1] Formulation: The encapsulation efficiency may be low. Re-assess the formulation protocol, particularly the mixing process and lipid-to-payload ratio.[8] Handling: Minimize exposure to harsh conditions like vigorous vortexing or extreme pH during processing.
Inconsistent Batch-to-Batch Results	Variability in the formulation process.	Mixing: Utilize a reproducible mixing method like microfluidics for consistent particle formation.[7][10] Manual mixing methods can introduce significant variability.[7] Lipid Preparation: Ensure all lipid stock solutions are fully dissolved before use. Gentle heating may be necessary.[11] Prepare fresh lipid mixtures for each batch if possible.
Low Encapsulation Efficiency	Suboptimal formulation parameters.	pH of Aqueous Buffer: The aqueous buffer containing the nucleic acid should be acidic (e.g., pH 4.0) to ensure the ionizable lipid (C12-200) is positively charged for effective complexation with the negatively charged payload.[10] Lipid:Nucleic Acid Ratio: This ratio is a critical parameter that may require optimization for your specific payload and application.[11]

Experimental Protocols

Protocol 1: Formulation of (S)-C12-200 LNPs using Microfluidics

This protocol provides a general guideline for formulating (S)-C12-200 LNPs for mRNA delivery.

• Preparation of Stock Solutions:

  • Prepare individual stock solutions of (S)-C12-200, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), cholesterol, and DMG-PEG(2000) in absolute ethanol.[11] A common molar ratio to start with is 35:16:46.5:2.5 ((S)-C12-200:DOPE:Cholesterol:DMG-PEG(2000)).[8][11]

  • Prepare your mRNA cargo in an acidic aqueous buffer (e.g., 50 mM sodium acetate, pH 4.0).[11]

• Microfluidic Mixing:

  • Load the ethanolic lipid mixture and the aqueous mRNA solution into separate syringes for the microfluidic system.

  • Set the flow rate ratio (FRR) of the aqueous to the organic phase, typically starting at 3:1.[10]

  • Set the total flow rate (TFR), often between 10 and 25 ml/min.[11]

  • Initiate the mixing process. The rapid mixing will induce the self-assembly of the LNPs.

• Purification and Buffer Exchange:

  • Immediately after formation, dilute the LNP solution with a neutral buffer (e.g., PBS, pH 7.4) to stabilize the particles.[10]

  • Perform dialysis or tangential flow filtration (TFF) against PBS (pH 7.4) to remove ethanol and unencapsulated mRNA.[10][11]

• Characterization:

  • Measure the particle size (z-average diameter) and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Determine the encapsulation efficiency using an assay like the RiboGreen assay.[4]

  • Measure the zeta potential to assess surface charge.

Protocol 2: Assessment of LNP Stability under Freeze-Thaw Stress

• Sample Preparation:

  • Divide your (S)-C12-200 LNP formulation into several aliquots.

  • To half of the aliquots, add a cryoprotectant such as sucrose or trehalose to a final concentration of 20% (w/v).[2][4]

• Freeze-Thaw Cycling:

  • Freeze all aliquots at -80°C overnight.[4]

  • Thaw the samples at room temperature. This constitutes one freeze-thaw cycle.

  • Repeat for a desired number of cycles (e.g., 1, 3, 5 cycles).

• Analysis:

  • After each cycle, take a sample from each aliquot for analysis.

  • Measure the particle size and PDI using DLS.[4]

  • Compare the results of the samples with and without cryoprotectant to a control sample that was not frozen.

  • If applicable, assess the biological activity of the LNPs (e.g., in vitro transfection efficiency) to determine if functionality was retained.[4]

Visual Guides

Caption: Experimental workflow for (S)-C12-200 LNP formulation and stabilization.

Caption: Troubleshooting decision tree for LNP aggregation issues.

References

• 1. helixbiotech.com [helixbiotech.com]
• 2. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analyzing Lipid Nanoparticle Stability in Variable Environments [eureka.patsnap.com]
• 4. dovepress.com [dovepress.com]
• 5. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 6. Investigations into mRNA Lipid Nanoparticles Shelf-Life Stability under Nonfrozen Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Standardizing a Protocol for Streamlined Synthesis and Characterization of Lipid Nanoparticles to Enable Preclinical Research and Education - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 10. benchchem.com [benchchem.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

impact of helper lipid choice on (S)-C12-200 LNP performance

Welcome to the technical support center for (S)-C12-200 lipid nanoparticle (LNP) formulations. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to address common challenges related to the impact of helper lipid choice on LNP performance.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of helper lipids in an LNP formulation?

A1: Helper lipids, such as phospholipids and cholesterol, are crucial components that contribute to the structural integrity and stability of the LNP.[1] They work synergistically with the ionizable lipid (e.g., C12-200) to ensure efficient nucleic acid encapsulation, facilitate endosomal escape, and influence the overall biodistribution and efficacy of the formulation.[2][] Cholesterol, specifically, enhances particle stability by modulating membrane integrity and rigidity.[1]

Q2: How does the choice between DSPC and DOPE affect the organ targeting of C12-200 LNPs?

A2: The selection of DSPC or DOPE as the helper phospholipid can significantly alter the organ tropism of C12-200 LNPs. Studies have shown that LNPs formulated with DSPC tend to accumulate preferentially in the spleen, while formulations containing DOPE show higher accumulation in the liver.[4][5] This is partly attributed to differences in how the LNP surface interacts with plasma proteins, such as Apolipoprotein E (ApoE), which is a key factor in liver uptake.[4][5]

Q3: Which helper lipid, DSPC or DOPE, generally leads to higher transfection efficiency with C12-200 LNPs?

A3: For C12-200 LNPs, formulations containing DOPE have been shown to outperform those with DSPC in terms of in vitro mRNA delivery and expression.[6][7] The fusogenic properties of DOPE, a cone-shaped lipid, are thought to promote the destabilization of the endosomal membrane, leading to more efficient release of the mRNA cargo into the cytoplasm.[6] The combination of C12-200 and DOPE has been identified as a key driver for high transfection efficiency.[8]

Q4: What are typical physicochemical properties for C12-200 LNPs?

A4: Well-formulated C12-200 LNPs typically exhibit a hydrodynamic diameter in the range of 70-100 nm, a low polydispersity index (PDI) of less than 0.2 (indicating a uniform size distribution), and a near-neutral surface charge (zeta potential) at physiological pH.[9] Encapsulation efficiencies for mRNA are generally high, often exceeding 80-90%.[6][9]

Q5: Can the molar ratio of helper lipids impact LNP performance?

A5: Yes, the molar ratio of all lipid components is a critical parameter. For instance, the ratio of the PEG-lipid to other components can influence particle size and the apparent pKa of the LNP.[8] Reducing the molar amount of the PEG-lipid in C12-200/DOPE formulations has been shown to increase the apparent pKa, which can correlate with improved in vitro delivery efficiency.[8] A sufficient amount of cholesterol and helper phospholipid is necessary to form a stable lipid envelope that protects the nucleic acid cargo.[10]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Transfection Efficiency In Vitro	1. Suboptimal helper lipid choice for the target cell line. 2. Inefficient endosomal escape. 3. Poor LNP stability in culture media.[11]	1. For C12-200, test DOPE as the helper lipid, as it has been shown to enhance in vitro performance over DSPC.[6] 2. Ensure the molar ratios are optimized; for C12-200, a common starting point with DOPE is a 35:16:46.5:2.5 molar ratio (C12-200:DOPE:Cholesterol:PEG-lipid).[12] 3. Consider using serum-free or reduced-serum media during the initial incubation period.[11]
High Polydispersity Index (PDI > 0.2)	1. Inefficient mixing during formulation. 2. Suboptimal lipid composition or ratios. 3. Aggregation during storage.	1. If using a microfluidic system, ensure consistent flow rates and check for channel obstructions. For manual mixing, ensure the process is rapid and reproducible.[13] 2. Verify the quality and concentration of all lipid stock solutions. 3. Ensure proper storage conditions (typically 4°C for short-term) and consider sterile filtering with a 0.22 µm filter post-dialysis.[13]
Low Encapsulation Efficiency (<80%)	1. Incorrect pH of the aqueous buffer. 2. Suboptimal ionizable lipid to nucleic acid ratio (N:P ratio). 3. Poor quality or degradation of lipids or nucleic acid.	1. Ensure the aqueous buffer (e.g., sodium acetate or citrate) is at the correct acidic pH (typically pH 3-4) to protonate the C12-200 amine for complexation with RNA.[9][13] 2. Optimize the N:P ratio or the weight ratio of ionizable lipid to mRNA. A 10:1 weight ratio is a common starting point for C12-200.[14] 3. Use high-quality lipids and ensure the integrity of your mRNA before formulation.
Unexpected In Vivo Biodistribution (e.g., low liver uptake)	1. Helper lipid choice is directing LNPs to other organs. 2. PEG-lipid shielding is preventing clearance and uptake.	1. For liver targeting with C12-200, DOPE is the recommended helper lipid.[4] If spleen targeting is desired, DSPC is more effective.[4][5] 2. Evaluate the acyl chain length of the PEG-lipid, as this affects how long it is retained on the LNP surface in circulation.
Poor LNP Stability During Storage	1. Imbalance in lipid ratios leading to structural instability. 2. Chemical degradation of lipid components. 3. Aggregation over time.	1. Replacing a portion of the helper lipid (e.g., DSPC) with a charged lipid like DOTAP has been shown to enhance structural stability.[15] 2. Store LNPs in a stable buffer at 4°C for short-term or consider lyophilization for long-term storage.[16] 3. Ensure a sufficient amount of PEG-lipid is used to provide a steric barrier against aggregation.[2]

Data Summary Tables

Table 1: Physicochemical Properties of C12-200 LNPs with Different Helper Lipids

Helper Lipid	Molar Ratio (Ionizable:Helper:Chol:PEG)	Size (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)	Reference(s)
DOPE	35:16:46.5:2.5	~100	< 0.2	-2 to -4	> 80%	[6][12]
DSPC	50:10:38.5:1.5	70 - 85	< 0.2	Near-neutral	> 90%	[9]
DOPE	35:10:53.5:1.5	~85	~0.1	~ -1	> 95%	[8]
DOPE	50:10:38.5:1.35	~100	< 0.2	-2 to -4	> 80%	[6]

Table 2: Biological Performance of C12-200 LNPs with DSPC vs. DOPE

Helper Lipid	Key Performance Metric	Outcome	Reference(s)
DOPE	In Vitro Transfection	Outperforms DSPC-containing C12-200 LNPs.	[6]
DOPE	In Vivo Organ Delivery	Preferentially accumulates in the liver (two-fold higher vs. DSPC).	[4]
DOPE	In Vivo Liver Transfection	Results in three-fold higher liver transfection compared to DSPC.	[4]
DSPC	In Vivo Organ Delivery	Preferentially accumulates in the spleen (two-fold higher vs. DOPE).	[4][5]
DSPC	In Vivo mRNA Delivery (Spleen)	Results in five-fold higher mRNA delivery to the spleen compared to DOPE.	[4]
DOPE	Spleen Expression (modified mRNA)	Use of m1ψ-modified mRNA can increase spleen expression by over 50-fold compared to unmodified mRNA.	[12]

Visualized Workflows and Relationships

Caption: Experimental workflow for comparing helper lipids in C12-200 LNP formulations.

Caption: Logical diagram of helper lipid impact on C12-200 LNP biodistribution.

Experimental Protocols

Protocol 1: Microfluidic Formulation of C12-200 LNPs

This protocol is adapted for the formulation of C12-200 LNPs encapsulating mRNA using a microfluidic mixing device.[12][14][17]

1. Preparation of Solutions:

• Aqueous Phase: Prepare a 10 mM sodium citrate buffer and adjust the pH to 3.0.[12] Alternatively, a 50 mM sodium acetate buffer at pH 4.0 can be used.[13] Thaw firefly luciferase-encoding mRNA on ice and dilute it in the acidic buffer to the desired concentration (e.g., to achieve a final lipid:mRNA weight ratio of 10:1).[14]

• Organic Phase: Prepare individual stock solutions of (S)-C12-200, your chosen helper lipid (e.g., DOPE or DSPC), cholesterol, and a PEG-lipid (e.g., C14-PEG2000) in 100% ethanol. Gently warm the solutions to 37°C to ensure complete dissolution.[17]

• Combine the individual lipid stocks in a single tube to achieve the desired molar ratio (e.g., 35:16:46.5:2.5 for C12-200:DOPE:Cholesterol:C14-PEG2000).[12] Dilute the final lipid mixture with 100% ethanol as needed for the microfluidic system.

2. Microfluidic Mixing:

• Set up the microfluidic device according to the manufacturer's instructions. Prime the system with ethanol and then with the aqueous buffer.

• Load the aqueous mRNA solution and the organic lipid solution into separate syringes.

• Set the flow rate ratio to 3:1 (Aqueous:Organic).

• Set the total flow rate (TFR) to a value between 10-12 mL/min.[12][13]

• Initiate the pumps to mix the two phases. The rapid mixing within the microfluidic channels will induce LNP self-assembly.

• Collect the resulting milky-white LNP solution from the outlet into a sterile tube.

3. Purification and Sterilization:

• Immediately after formulation, dialyze the LNP solution against 1x PBS (pH 7.4) for at least 18 hours using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.[13][17]

• After dialysis, recover the LNP solution and sterile-filter it through a 0.22 µm syringe filter into a new sterile tube.[17]

• Store the final LNP formulation at 4°C for short-term use (up to one week).[13]

Protocol 2: In Vitro Transfection Efficiency Assay

This protocol describes how to assess the potency of different C12-200 LNP formulations in vitro.[14][17]

1. Cell Seeding:

• One day prior to transfection, seed a relevant cell line (e.g., HepG2 human liver cells) into a white, clear-bottom 96-well plate at a density of 5,000 cells per well.

• Incubate the cells overnight at 37°C and 5% CO₂ to allow for adherence.

2. LNP Treatment:

• On the day of the experiment, dilute the characterized LNP formulations in complete cell culture medium to achieve the desired final mRNA concentrations (e.g., prepare serial dilutions for doses of 5 ng, 10 ng, and 20 ng of mRNA per well).

• Carefully remove the old medium from the cells and add 100 µL of the LNP-containing medium to each well.

3. Incubation and Analysis:

• Incubate the treated cells for 24 hours at 37°C and 5% CO₂.

• After incubation, remove the medium. Lyse the cells by adding 20 µL of 1x lysis buffer to each well.

• To measure luciferase expression, add 100 µL of a luciferase assay reagent to each well and immediately measure the luminescence using a plate reader.

• Analyze the data by comparing the luminescence signal generated by LNPs formulated with different helper lipids.

References

• 1. The Role of Helper Lipids in Lipid Nanoparticles - Huateng Pharmaceutical CO Ltd [us.huatengsci.com]
• 2. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 4. Helper Lipid Structure Influences Protein Adsorption and Delivery of Lipid Nanoparticles to Spleen and Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Helper lipid structure influences protein adsorption and delivery of lipid nanoparticles to spleen and liver - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 6. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transition Temperature-Guided Design of Lipid Nanoparticles for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 10. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iscaconsortium.org [iscaconsortium.org]
• 12. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]
• 17. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]

troubleshooting inconsistent results with (S)-C12-200 formulations

Welcome to the technical support center for (S)-C12-200 formulations. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and ensuring consistent, reproducible results in their experiments involving (S)-C12-200-based lipid nanoparticles (LNPs).

Frequently Asked Questions (FAQs)

Q1: What is (S)-C12-200 and why is it used in LNP formulations?

(S)-C12-200 is a branched-chain ionizable amino lipid. It is a key component in the formation of lipid nanoparticles (LNPs) for the delivery of nucleic acids like mRNA and siRNA.[1] Its ionizable nature is crucial for both the encapsulation of negatively charged nucleic acids during formulation at an acidic pH and for the subsequent release of the payload into the cytoplasm of target cells. At physiological pH, (S)-C12-200 is near-neutral, which is thought to reduce toxicity, and becomes protonated in the acidic environment of the endosome, facilitating endosomal escape.[1]

Q2: What are the other key components of a typical (S)-C12-200 LNP formulation?

A standard (S)-C12-200 LNP formulation typically consists of four main components:

• Ionizable Lipid: (S)-C12-200, which is essential for encapsulating the nucleic acid payload and facilitating its release.

• Phospholipid: Often a helper lipid like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), which aids in the fusogenicity of the LNP and can enhance transfection efficiency.[2][3]

• Cholesterol: A structural component that affects LNP membrane rigidity, which can increase the encapsulation of nucleic acids and reduce their leakage.

• PEG-Lipid: A polyethylene glycol-conjugated lipid (e.g., DMG-PEG 2000) that helps control the particle size during formulation and provides a hydrophilic shield to increase LNP stability and circulation time in vivo.[4]

Troubleshooting Inconsistent Results

Inconsistent experimental outcomes with (S)-C12-200 formulations can arise from variability in the physicochemical properties of the LNPs. This section provides guidance on addressing common challenges.

Issue 1: High Variability in Transfection Efficiency

Q: My in vitro/in vivo transfection efficiency is inconsistent between batches, even when I follow the same protocol. What could be the cause?

A: Inconsistent transfection efficiency is a common issue and can be traced back to several factors. The key is to systematically evaluate your formulation and process.

Troubleshooting Steps:

• Verify Lipid Molar Ratios: The molar ratio of the four lipid components is a critical determinant of LNP efficacy.[2] Even small variations can significantly impact transfection. Studies have shown that the inclusion of DOPE as the phospholipid and optimizing the PEG molar amount can significantly increase mRNA transfection.[2]

• Assess Lipid Quality: The chemical integrity of your lipids, particularly the ionizable lipid (S)-C12-200, is paramount. Degradation products or impurities, such as lipid peroxides, can negatively impact mRNA translation efficiency.[5][6] Ensure you are using high-purity lipids and consider performing quality control checks on new batches.

• Control the Mixing Process: The method of mixing the aqueous and ethanol phases during LNP formation is crucial for creating homogenous particles. Microfluidic mixing is highly recommended for achieving consistent LNP properties due to its precise control over mixing parameters.[7][8] If using manual mixing, ensure the speed and method of addition are as consistent as possible.[9]

• Check the Apparent pKa: The apparent pKa of the LNP influences its ability to escape the endosome. A reduction in the PEG molar amount has been shown to increase the apparent pKa, which can correlate with improved delivery efficiency.[2]

• Evaluate In Vitro vs. In Vivo Performance: Be aware of the potential for in vitro-in vivo correlation gaps.[10] High in vitro expression does not always translate to high in vivo efficacy. For example, some studies have shown that while certain LNP formulations perform well in cell culture, others may show superior protein expression in animal models.[10]

Troubleshooting Workflow for Inconsistent Transfection Efficiency

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 4. Formulation-Driven Optimization of PEG-Lipid Content in Lipid Nanoparticles for Enhanced mRNA Delivery In Vitro and In Vivo [mdpi.com]
• 5. Spotlighting the criticality of lipid quality control through a mechanistic investigation of mRNA activity loss in lipid nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spotlighting the criticality of lipid quality control through a mechanistic investigation of mRNA activity loss in lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 8. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of phospholipid chemistry for improved lipid nanoparticle (LNP) delivery of messenger RNA (mRNA) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]

refining (S)-C12-200 LNP formulation for different nucleic acid payloads

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining (S)-C12-200 lipid nanoparticle (LNP) formulations for various nucleic acid payloads.

Frequently Asked Questions (FAQs)

Q1: What is (S)-C12-200 and why is its stereochemistry important?

A1: (S)-C12-200 is a branched-chain ionizable lipidoid that is a critical component of lipid nanoparticles for the delivery of nucleic acids like mRNA and siRNA.[1] The "(S)" designation refers to the specific stereoisomer of the C12-200 molecule. Research has suggested that the stereochemistry of C12-200 can significantly influence the translation of mRNA payloads, making the use of a specific isomer like (S)-C12-200 potentially advantageous for maximizing protein expression.

Q2: What are the key components of an (S)-C12-200 LNP formulation?

A2: A typical (S)-C12-200 LNP formulation consists of four main components:

• Ionizable Cationic Lipid: (S)-C12-200, which is near-neutral at physiological pH and becomes positively charged in the acidic environment of the endosome, facilitating nucleic acid encapsulation and release.

• Helper Phospholipid: Often 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), which aids in the formation of the lipid bilayer and can influence the fusogenicity of the LNP.[2][3]

• Cholesterol: A structural component that helps to stabilize the lipid bilayer and can aid in membrane fusion and endosomal escape.[4]

• PEGylated Lipid: A lipid conjugated to polyethylene glycol (PEG), such as DMG-PEG(2000), which helps to control particle size during formation and prevents aggregation.[4][5][6]

Q3: How do formulation parameters differ for mRNA and siRNA payloads?

A3: Due to considerable differences in size, stability, and charge between siRNA and mRNA, formulation parameters often require optimization for the specific payload.[3] For instance, formulations optimized for mRNA may utilize different lipid-to-RNA weight ratios and helper phospholipids compared to those designed for siRNA.[3] Studies have shown that for C12-200 LNPs, increased lipid:RNA weight ratios and the use of DOPE as the helper lipid were crucial for enhancing mRNA delivery efficiency.[3]

Q4: What is the significance of the N:P ratio?

A4: The N:P ratio represents the molar ratio of protonatable nitrogen atoms in the ionizable lipid ((S)-C12-200) to the phosphate groups in the nucleic acid backbone. This ratio is a critical parameter that influences the encapsulation efficiency, particle stability, and transfection efficiency of the LNP formulation. An optimal N:P ratio ensures efficient complexation of the negatively charged nucleic acid with the ionizable lipid. For C12-200 LNPs, an N/P ratio of 8 has been used in some studies.[7][8]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency (<80%)

Q: My encapsulation efficiency as determined by the RiboGreen assay is consistently low. What are the potential causes and how can I improve it?

A: Low encapsulation efficiency is a common issue in LNP formulation. Here are several potential causes and corresponding troubleshooting steps:

• Suboptimal N:P Ratio: An insufficient amount of the ionizable lipid ((S)-C12-200) relative to the nucleic acid can lead to incomplete complexation and encapsulation.

  • Solution: Systematically vary the N:P ratio to find the optimal balance for your specific nucleic acid payload. You can try increasing the N:P ratio to see if encapsulation improves.

• Incorrect pH of Aqueous Buffer: The ionizable lipid requires an acidic environment (typically pH 4.0-5.0) to be sufficiently protonated to interact with the negatively charged nucleic acid.

  • Solution: Ensure the pH of your aqueous buffer (e.g., sodium acetate) is accurately adjusted and stable throughout the formulation process.[5][7][8]

• Inefficient Mixing: The rapid mixing of the lipid-ethanol phase with the aqueous nucleic acid phase is crucial for the self-assembly of LNPs and efficient encapsulation.

  • Solution: If using a microfluidic system, ensure the total flow rate (TFR) and flow rate ratio (FRR) are optimized.[7][8][9] Higher TFRs and an FRR of 3:1 (aqueous:ethanolic) are commonly used.[5][7][8] If mixing manually, ensure the process is rapid and reproducible.

• Degraded Nucleic Acid or Lipids: The quality of your starting materials is critical.

  • Solution: Verify the integrity of your nucleic acid payload using an appropriate method (e.g., gel electrophoresis). Ensure that the lipids, particularly the ionizable and PEGylated lipids, have not degraded. Store all stock solutions under appropriate conditions.

Issue 2: Large Particle Size (>150 nm) or High Polydispersity Index (PDI > 0.2)

Q: My LNPs are larger than the desired range or have a high PDI, indicating a non-uniform population. What factors influence particle size and how can I control them?

A: Controlling particle size and achieving a narrow size distribution are critical for consistent in vivo performance. Here are key factors and solutions:

• Mixing Parameters: The speed and efficiency of mixing are paramount in controlling LNP size.

  • Solution: In microfluidic systems, increasing the total flow rate (TFR) generally leads to the formation of smaller LNPs.[6] The flow rate ratio (FRR) also plays a role; a 3:1 aqueous to organic phase ratio is a common starting point.[10]

• PEG-Lipid Concentration: The concentration of the PEGylated lipid influences the final particle size.

  • Solution: A higher concentration of PEG-lipid can lead to smaller and more uniform LNPs by preventing aggregation during formation.[6] However, excessive PEG can hinder cellular uptake. It is important to optimize the molar percentage of the PEG-lipid in your formulation.

• Lipid Concentration: The overall concentration of lipids in the organic phase can impact particle size.

  • Solution: Higher lipid concentrations can sometimes lead to larger particles.[6] Experiment with a range of lipid concentrations to find the optimal condition for your desired size.

• Post-Formulation Processing: The method used for buffer exchange and removal of ethanol (e.g., dialysis, tangential flow filtration) can sometimes lead to particle aggregation if not performed correctly.

  • Solution: Ensure that the dialysis or filtration process is gentle and that the final formulation buffer is compatible with the LNPs.

Data Presentation

Table 1: Example (S)-C12-200 LNP Formulation Parameters for Different Nucleic Acid Payloads

Parameter	mRNA Formulation Example	siRNA Formulation Example
Ionizable Lipid	(S)-C12-200	(S)-C12-200
Helper Lipid	DOPE	DSPC
Cholesterol	Included	Included
PEG-Lipid	DMG-PEG(2000)	DMG-PEG(2000)
Molar Ratio (C12-200:Helper:Chol:PEG)	35:16:46.5:2.5[11]	50:10:38.5:1.5
Lipid:Nucleic Acid (w/w) Ratio	10:1[5]	5:1
Aqueous Buffer	50 mM Sodium Acetate, pH 4.0[5]	50 mM Sodium Acetate, pH 4.0
N:P Ratio	~6-8	~6-8

Table 2: Key Analytical Techniques for (S)-C12-200 LNP Characterization

Critical Quality Attribute	Analytical Technique	Principle
Particle Size & Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures fluctuations in scattered light intensity due to Brownian motion to determine hydrodynamic diameter and size distribution.[12]
Encapsulation Efficiency	RiboGreen Assay	A fluorescent dye (RiboGreen) binds to nucleic acids. Fluorescence is measured before and after lysing the LNPs with a detergent to determine the amount of encapsulated vs. free nucleic acid.[13][14][15]
Lipid Composition and Purity	HPLC with Charged Aerosol Detection (HPLC-CAD)	Separates lipid components by reverse-phase chromatography, and the CAD provides a near-universal response for non-volatile analytes, allowing for quantification of each lipid.[16][17][18][19][20]
Zeta Potential	Electrophoretic Light Scattering (ELS)	Measures the velocity of LNPs in an applied electric field to determine their surface charge.
Apparent pKa	TNS Assay	A fluorescent probe (TNS) changes its emission spectrum based on the protonation state of the ionizable lipid, allowing for the determination of the pKa.[2]

Experimental Protocols

Protocol 1: Determination of Encapsulation Efficiency using RiboGreen Assay

Objective: To quantify the percentage of nucleic acid encapsulated within the LNPs.

Materials:

• (S)-C12-200 LNP sample

• Quant-iT RiboGreen RNA Assay Kit (or similar)

• TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5)

• 2% Triton X-100 in TE buffer

• Nuclease-free water

• Black 96-well plate

• Fluorescence microplate reader (Excitation: ~480 nm, Emission: ~520 nm)

• Nucleic acid standards of known concentration

Procedure:

• Prepare Nucleic Acid Standards: Create a standard curve by performing serial dilutions of the nucleic acid standard in TE buffer. The concentration range should encompass the expected concentration of your LNP samples.

• Prepare LNP Samples: Dilute your LNP sample in TE buffer to a concentration that falls within the range of your standard curve.

• Plate Preparation:

  • In triplicate wells, add 50 µL of each nucleic acid standard.

  • In another set of triplicate wells, add 50 µL of your diluted LNP sample. This will be used to measure the amount of free (unencapsulated) nucleic acid .

  • In a third set of triplicate wells, add 50 µL of your diluted LNP sample. This will be used to measure the total nucleic acid .

• LNP Lysis: To the wells for total nucleic acid measurement, add 50 µL of 2% Triton X-100 solution to lyse the LNPs. To all other wells (standards and free nucleic acid), add 50 µL of TE buffer.

• Incubation: Incubate the plate at 37°C for 10 minutes to ensure complete lysis of the LNPs in the Triton X-100 treated wells.[14]

• RiboGreen Reagent Addition: Prepare the RiboGreen working solution according to the manufacturer's instructions (typically a 1:200 dilution in TE buffer). Add 100 µL of the RiboGreen working solution to all wells.

• Fluorescence Measurement: Read the fluorescence intensity on a microplate reader.

• Calculation:

  • Use the standard curve to determine the concentration of free nucleic acid and total nucleic acid in your samples.

  • Encapsulation Efficiency (%) = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100.[15]

Protocol 2: LNP Size and PDI Measurement by Dynamic Light Scattering (DLS)

Objective: To determine the mean hydrodynamic diameter and polydispersity index of the LNP formulation.

Materials:

• (S)-C12-200 LNP sample

• DLS instrument (e.g., Malvern Zetasizer)

• Disposable or reusable cuvettes

• Phosphate-buffered saline (PBS) or other suitable dispersant

Procedure:

• Instrument Setup: Turn on the DLS instrument and allow it to warm up according to the manufacturer's instructions.

• Sample Preparation: Dilute the LNP sample in filtered PBS to an appropriate concentration. The optimal concentration will depend on the instrument and should be within the manufacturer's recommended range to avoid multiple scattering effects.

• Measurement:

  • Transfer the diluted sample to a clean, dust-free cuvette.

  • Place the cuvette in the instrument's sample holder.

  • Set the measurement parameters, including the dispersant properties (viscosity and refractive index of PBS), temperature, and measurement angle (typically 173° backscatter).

  • Perform the measurement. Most instruments will automatically perform multiple runs and average the results.

• Data Analysis:

  • The instrument software will generate a report containing the Z-average diameter (an intensity-weighted mean hydrodynamic size) and the Polydispersity Index (PDI).

  • The PDI is a dimensionless measure of the broadness of the size distribution. A PDI value below 0.2 is generally considered acceptable for LNP formulations.

Visualizations

Caption: A flowchart illustrating the key steps in the formulation and characterization of (S)-C12-200 LNPs.

References

• 1. researchgate.net [researchgate.net]
• 2. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 4. Optimization of Lipid Nanoformulations for Effective mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. What are the factors that influence the lipid nanoparticle size? | AAT Bioquest [aatbio.com]
• 7. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 8. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Tailoring lipid nanoparticle dimensions through manufacturing processes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. rivm.nl [rivm.nl]
• 13. abpbio.com [abpbio.com]
• 14. static.igem.wiki [static.igem.wiki]
• 15. A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient - PMC [pmc.ncbi.nlm.nih.gov]
• 16. RP-HPLC-CAD method for the rapid analysis of lipids used in lipid nanoparticles derived from dual centrifugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines [ouci.dntb.gov.ua]
• 20. Lipid Nanoparticle Compositional Analysis By UHPLC-CAD [cellandgene.com]

Technical Support Center: Enhancing Endosomal Escape of (S)-C12-200 LNPs

Welcome to the technical support center for optimizing the endosomal escape of (S)-C12-200 lipid nanoparticles (LNPs). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation.

Troubleshooting Guides

This section provides solutions to specific issues you may encounter when working with (S)-C12-200 LNPs.

Issue	Potential Cause	Recommended Solution
Low mRNA/siRNA activity despite efficient cellular uptake.	Poor endosomal escape of the LNP cargo.	1. Optimize Helper Lipid: Replace DSPC with DOPE in your formulation. DOPE's conical shape promotes the formation of non-bilayer structures, facilitating fusion with the endosomal membrane. 2. Incorporate Cholesterol Analogs: Substitute cholesterol with β-sitosterol or other phytosterols. These can alter LNP morphology and improve intracellular trafficking and release. 3. Adjust PEG-Lipid Concentration: A high PEG-lipid concentration can hinder endosomal escape. Titrate the PEG-lipid molar ratio to find the optimal balance between stability and payload release.
High cytotoxicity observed after LNP treatment.	The LNP formulation is not well-tolerated by the cells.	1. Lower LNP Dose: Reduce the concentration of LNPs used for transfection. 2. Optimize Ionizable Lipid to Payload Ratio: An incorrect ratio can lead to increased toxicity. Perform a dose-response curve to determine the optimal ratio for your specific payload and cell type. 3. Serum Conditions: Transfecting in serum-free media can sometimes increase cytotoxicity. Consider performing transfections in the presence of serum or using a reduced-serum media.
Inconsistent transfection efficiency between experiments.	Variability in LNP formulation or experimental procedure.	1. Standardize LNP Formulation: Use a consistent method for LNP preparation, such as microfluidic mixing, to ensure batch-to-batch reproducibility in size and polydispersity. 2. Control Cell Conditions: Ensure cells are in a logarithmic growth phase and at an optimal density at the time of transfection. 3. Consistent Incubation Times: Use standardized incubation times for LNP treatment.
Low signal or high background in Galectin-9 puncta assay.	Suboptimal immunofluorescence staining protocol.	1. Optimize Antibody Concentrations: Titrate both primary and secondary antibody concentrations to find the optimal signal-to-noise ratio. 2. Proper Blocking: Use an appropriate blocking buffer (e.g., normal serum from the secondary antibody's host species) to minimize non-specific binding. 3. Check Fixation and Permeabilization: Ensure the chosen fixation and permeabilization method is compatible with the Galectin-9 antibody and does not damage the puncta.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which (S)-C12-200 LNPs escape the endosome?

A1: The primary mechanism of endosomal escape for LNPs containing ionizable lipids like (S)-C12-200 is the "proton sponge" effect and membrane destabilization. In the acidic environment of the endosome, the ionizable lipid becomes protonated (positively charged). This positive charge facilitates interaction with negatively charged lipids in the endosomal membrane, leading to the disruption of the membrane and the release of the LNP's cargo into the cytoplasm.[1][2]

Q2: How does the choice of helper lipid influence endosomal escape?

A2: The structure of the helper lipid plays a crucial role. Phospholipids with smaller headgroups and unsaturated acyl chains, like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), have a conical shape that promotes the formation of non-lamellar lipid phases (e.g., hexagonal HII phase).[3] This structural preference can induce membrane curvature and facilitate the fusion of the LNP with the endosomal membrane, thereby enhancing the escape of the cargo.[3] In contrast, cylindrical lipids like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) tend to form stable bilayers, which can be less fusogenic.

Q3: Can modifying the cholesterol component improve endosomal escape?

A3: Yes, replacing cholesterol with certain analogs, such as phytosterols (e.g., β-sitosterol), has been shown to enhance the intracellular delivery of mRNA.[4][5] These analogs can alter the physical properties of the LNP, including its shape and membrane fluidity, which may lead to more efficient trafficking and release from endosomes.

Q4: What is the role of PEGylation in endosomal escape, and how can it be optimized?

A4: Polyethylene glycol (PEG)-lipids are included in LNP formulations to provide stability and increase circulation time in vivo. However, a dense PEG layer on the LNP surface can sterically hinder the interaction of the LNP with the endosomal membrane, thereby inhibiting endosomal escape.[6][7] To optimize for endosomal escape, it is crucial to find a balance. Reducing the molar percentage of the PEG-lipid can lead to improved transfection efficiency in vitro.[8][9][10] Using PEG-lipids with shorter lipid anchors can also lead to faster shedding of the PEG layer, potentially improving endosomal release.

Q5: How can I quantify the endosomal escape of my (S)-C12-200 LNPs?

A5: A common method to quantify endosomal escape is the Galectin-9 puncta assay. Galectin-9 is a cytosolic protein that binds to glycans exposed on the inner leaflet of damaged endosomal membranes.[11] An increase in the number of Galectin-9 puncta within a cell, visualized by immunofluorescence microscopy, indicates a higher frequency of endosomal rupture and, consequently, greater endosomal escape of the LNPs.

Data Presentation

Table 1: Impact of Helper Lipid on In Vitro mRNA Delivery by C12-200 LNPs

Helper Lipid	Cell Line	Transfection Efficiency (Relative Luciferase Units)	Reference
DOPE	HeLa	~4-fold higher than DSPC	[3]
DSPC	HeLa	Baseline	[3]

Table 2: Effect of Cholesterol Analogs on LNP-mediated mRNA Transfection

Cholesterol Analog	Cell Line	Transfection Efficiency (Relative to Cholesterol)	Reference
β-Sitosterol	Jurkat	~1.5-fold increase	[4]
7α-hydroxycholesterol (25% substitution)	Primary Human T-cells	1.8-fold increase	[12]
7α-hydroxycholesterol (50% substitution)	Primary Human T-cells	2.0-fold increase	[12]
MMG-1 (100% substitution)	RAW 264.7	Comparable to Cholesterol	[13]

Table 3: Influence of PEG-Lipid Molar Ratio on In Vitro Transfection Efficiency

PEG-Lipid (DMG-PEG2000) Molar Ratio	Cell Line	Relative Transfection Efficiency	Reference
1.5%	HeLa	Optimal	[8]
5%	HeLa	Reduced compared to 1.5%	[8]
10%	HeLa	Lowest	[8]
0.5%	RPE	Highest	[9]
1.5%	RPE	Lower than 0.5%	[9]
3%	RPE	Lower than 1.5%	[9]
5%	RPE	Lowest	[9]

Experimental Protocols

Protocol 1: Galectin-9 Puncta Assay for Quantifying Endosomal Escape

This protocol outlines the steps for performing an immunofluorescence-based assay to detect Galectin-9 puncta, which serve as an indicator of endosomal membrane damage and subsequent LNP escape.

Materials:

• Cells cultured on glass coverslips or in imaging-compatible plates

• (S)-C12-200 LNPs encapsulating your payload

• Phosphate-Buffered Saline (PBS)

• Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization Buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% normal goat serum and 0.3% Triton X-100 in PBS)

• Primary Antibody: Anti-Galectin-9 antibody

• Secondary Antibody: Fluorophore-conjugated secondary antibody against the host species of the primary antibody

• Nuclear Stain (e.g., DAPI)

• Antifade Mounting Medium

• Fluorescence Microscope

Procedure:

• Cell Seeding: Seed cells on sterile glass coverslips in a multi-well plate at a density that will result in 50-70% confluency at the time of the experiment. Allow cells to adhere and grow overnight.

• LNP Treatment: Treat the cells with your (S)-C12-200 LNPs at the desired concentration and for the desired incubation time. Include a negative control (untreated cells) and a positive control (e.g., a known endosomolytic agent).

• Fixation:

  • Aspirate the culture medium.

  • Gently wash the cells three times with PBS.

  • Add Fixation Buffer and incubate for 10-20 minutes at room temperature.

  • Aspirate the Fixation Buffer and wash the cells three times with PBS for 5 minutes each.

• Permeabilization:

  • Add Permeabilization Buffer and incubate for 10-15 minutes at room temperature.

  • Aspirate the Permeabilization Buffer and wash the cells three times with PBS for 5 minutes each.

• Blocking:

  • Add Blocking Buffer and incubate for 1 hour at room temperature to block non-specific antibody binding.

• Primary Antibody Incubation:

  • Dilute the anti-Galectin-9 primary antibody in Blocking Buffer to its optimal concentration (this may require titration).

  • Aspirate the Blocking Buffer and add the diluted primary antibody solution.

  • Incubate overnight at 4°C or for 1-2 hours at room temperature in a humidified chamber.

• Secondary Antibody Incubation:

  • Wash the cells three times with PBS containing 0.1% Triton X-100 for 5 minutes each.

  • Dilute the fluorophore-conjugated secondary antibody in Blocking Buffer.

  • Add the diluted secondary antibody solution and incubate for 1 hour at room temperature in the dark.

• Counterstaining:

  • Wash the cells three times with PBS containing 0.1% Triton X-100 for 5 minutes each.

  • Incubate with a nuclear stain like DAPI for 5 minutes at room temperature in the dark.

  • Wash the cells twice with PBS.

• Mounting:

  • Carefully mount the coverslip onto a microscope slide using a drop of antifade mounting medium.

  • Seal the edges of the coverslip with nail polish to prevent drying.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope with the appropriate filters for the chosen fluorophore and DAPI.

  • Capture images of multiple fields of view for each condition.

  • Quantify the number of Galectin-9 puncta per cell using image analysis software. An increase in the average number of puncta per cell in LNP-treated samples compared to the negative control indicates endosomal escape.

Visualizations

Caption: Intracellular trafficking pathway of (S)-C12-200 LNPs leading to endosomal escape.

Caption: Troubleshooting workflow for low transfection efficiency of (S)-C12-200 LNPs.

Caption: Logical relationship of events in the Galectin-9 puncta assay for endosomal escape.

References

• 1. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 2. static.fn-test.com [static.fn-test.com]
• 3. hycultbiotech.com [hycultbiotech.com]
• 4. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. Immunofluorescence Troubleshooting Tips [elabscience.com]
• 9. Naturally-occurring cholesterol analogues in lipid nanoparticles induce polymorphic shape and enhance intracellular delivery of mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ptglab.com [ptglab.com]
• 11. resources.amsbio.com [resources.amsbio.com]
• 12. flowcyt.rutgers.edu [flowcyt.rutgers.edu]
• 13. IF Troubleshooting | Proteintech Group [ptglab.com]

Reference Data & Comparative Studies

Stereopure vs. Racemic C12-200: A Comparative Guide to Efficacy and Tolerability in Lipid Nanoparticle Formulations

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of stereopure C12-200 and its racemic mixture in lipid nanoparticle (LNP) formulations for mRNA delivery, supported by experimental data and detailed protocols.

The ionizable lipid C12-200 is a potent vehicle for the in vivo delivery of RNA therapeutics using lipid nanoparticles (LNPs).[1][2][3] However, its clinical application has been hampered by concerns regarding its tolerability.[1] C12-200 is a chiral molecule, traditionally synthesized and utilized as a racemic mixture containing equal amounts of its stereoisomers. Recent research has demonstrated that separating these stereoisomers and formulating LNPs with stereopure enantiomers can significantly impact both the efficacy and tolerability of mRNA delivery, offering a promising strategy to enhance the therapeutic window of LNP-based medicines.[1]

This guide provides a detailed comparison of the performance of LNPs formulated with stereopure C12-200 (specifically the S-enantiomer) versus the conventional racemic mixture, presenting key experimental data, detailed methodologies, and visual workflows to inform future research and development.

Data Presentation: Efficacy and Physicochemical Properties

The stereochemistry of the C12-200 lipid has a profound effect on the in vivo efficacy of mRNA delivery, while having a negligible impact on the fundamental physicochemical characteristics of the resulting lipid nanoparticles.

Table 1: In Vivo Efficacy of C12-200 LNP Formulations

LNP Formulation	Cargo	Animal Model	Key Finding	Reference
Stereopure C12-200-S	Cre mRNA	Ai14 Mice	2.8-fold higher mRNA delivery vs. Racemic C12-200	[1]
Stereopure C12-200-S	Cre mRNA	Ai14 Mice	6.1-fold higher mRNA delivery vs. Stereopure C12-200-R	[1]
Racemic C12-200	Cre mRNA	Ai14 Mice	Baseline for comparison	[1]

Table 2: Physicochemical Characterization of C12-200 LNP Formulations

LNP Formulation	Ionizable Lipid	Helper Lipid	Cholesterol	PEG-Lipid	Size (Diameter, nm)	Polydispersity Index (PDI)
Stereopure C12-200-S	C12-200 (S-enantiomer)	DOPE	Cholesterol	C14-PEG2000	~70-100	< 0.2
Racemic C12-200	C12-200 (Racemic)	DOPE	Cholesterol	C14-PEG2000	~70-100	< 0.2

Note: Data synthesized from typical C12-200 formulations. Studies report that biophysical traits like particle size and PDI do not significantly change with stereochemistry.[1]

Key Findings on Tolerability

Experimental Protocols

The following are detailed methodologies for the key experiments involved in comparing the efficacy and tolerability of different LNP formulations.

LNP Formulation via Microfluidic Mixing

This protocol describes the standard method for formulating C12-200 LNPs encapsulating mRNA.

• Materials:

  • Ionizable Lipid: C12-200 (Stereopure-S, Stereopure-R, or Racemic Mixture) stock in absolute ethanol.

  • Helper Lipid: 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) stock in ethanol.[4]

  • Structural Lipid: Cholesterol stock in ethanol.

  • PEG-Lipid: C14-PEG2000 or DMG-PEG2000 stock in ethanol.

  • Aqueous Buffer: 10-50 mM Sodium Acetate or Sodium Citrate buffer, pH 3.0-4.0.

  • mRNA Cargo: Reporter mRNA (e.g., Firefly Luciferase or Cre recombinase) diluted in the aqueous buffer.

  • Microfluidic mixing device (e.g., NanoAssemblr).

• Procedure:

  • Lipid Mixture Preparation: Combine the ionizable lipid, DOPE, cholesterol, and PEG-lipid in an ethanol solution at a desired molar ratio (e.g., 35:16:46.5:2.5).[4][5]

  • Aqueous Phase Preparation: Dilute the mRNA cargo to the target concentration in the chilled aqueous buffer.

  • Microfluidic Mixing: Load the lipid-ethanol mixture and the mRNA-aqueous mixture into separate syringes. Set the microfluidic device to a flow rate ratio of 3:1 (aqueous:organic) and a total flow rate between 10-15 mL/min.[6]

  • Nanoparticle Formation: Initiate the mixing process. The rapid mixing of the two phases causes the lipids to self-assemble into LNPs, encapsulating the mRNA.

  • Purification and Buffer Exchange: The resulting LNP solution is dialyzed against sterile phosphate-buffered saline (PBS, pH 7.4) for at least 18 hours to remove ethanol and non-encapsulated mRNA.

  • Characterization: The final LNP product is characterized for particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS), and mRNA encapsulation efficiency is determined using a RiboGreen assay.

In Vivo Efficacy Assessment in Mice

This protocol details the procedure for evaluating the functional delivery of mRNA to target tissues.

• Animal Model:

  • Ai14 transgenic mice (for Cre mRNA delivery), which express tdTomato protein upon successful Cre-mediated recombination.

  • C57BL/6 mice (for Luciferase mRNA delivery).

• Procedure:

  • Dosing: Dilute the LNP formulations in sterile PBS to the desired final concentration (e.g., 0.05 - 1.0 mg/kg mRNA).

  • Administration: Administer a defined volume (e.g., 100 µL) of the LNP solution to each mouse via intravenous (IV) tail vein injection.

  • Efficacy Measurement (Cre mRNA): At a predetermined time point (e.g., 3 days post-injection), euthanize the mice and harvest organs of interest (primarily the liver and spleen). Prepare single-cell suspensions from the tissues. Use flow cytometry to quantify the percentage of tdTomato-positive cells, indicating successful mRNA delivery and protein translation.

  • Efficacy Measurement (Luciferase mRNA): At 6 hours post-injection, administer D-luciferin substrate via intraperitoneal (IP) injection. After 10 minutes, perform whole-body bioluminescence imaging using an In Vivo Imaging System (IVIS). Quantify the luminescent flux in regions of interest (e.g., the liver) to measure protein expression.[7]

In Vivo Tolerability Assessment

This protocol outlines methods to evaluate the safety and tolerability of the LNP formulations.

• Animal Model: C57BL/6 mice.

• Procedure:

  • Administration: Administer a high dose of the LNP formulations (e.g., 1 mg/kg) via IV tail vein injection. A PBS-treated group serves as the negative control, and a lipopolysaccharide (LPS)-treated group can serve as a positive control for inflammation.

  • Monitoring: Monitor the mice for changes in body weight and general health for 24-72 hours post-injection.

  • Blood Collection and Analysis: At a specified time point (e.g., 6 or 24 hours), collect blood samples via cardiac puncture.

  • Cytokine Analysis: Isolate serum and measure the levels of pro-inflammatory cytokines and chemokines (e.g., IL-6, TNF-α, MCP-1, IP-10) using a multiplex immunoassay (e.g., Luminex) or ELISA.[8][9]

  • Liver Enzyme Analysis: Use the serum to measure levels of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) as indicators of potential liver toxicity.[7]

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows described in this guide.

Caption: Experimental workflow for comparing stereopure and racemic C12-200 LNPs.

Caption: Stereoisomers can have different biological interactions and outcomes.

References

• 1. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid nanoparticles for delivery of RNA therapeutics: Current status and the role of in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. C12-200|Ionizable Lipid for LNP [dcchemicals.com]
• 4. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 7. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 8. researchgate.net [researchgate.net]
• 9. Lipid Nanoparticles Elicit Reactogenicity and Sickness Behavior in Mice via Toll-Like Receptor 4 and Myeloid Differentiation Protein 88 Axis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (S)-C12-200 and DLin-MC3-DMA Lipid Nanoparticles for RNA Delivery

For researchers, scientists, and drug development professionals, the selection of an optimal delivery vehicle is paramount to the success of RNA-based therapeutics. Among the leading non-viral vectors, lipid nanoparticles (LNPs) have emerged as a clinically validated and versatile platform. This guide provides a detailed comparative study of two prominent ionizable lipids used in LNP formulations: (S)-C12-200 and DLin-MC3-DMA.

This comparison delves into their performance across critical parameters including in vivo efficacy, in vitro transfection efficiency, and immunogenicity, supported by experimental data. Detailed protocols for key experiments are also provided to aid in the replication and further investigation of these findings.

Performance Comparison: (S)-C12-200 vs. DLin-MC3-DMA

The efficacy of LNP formulations is critically dependent on the choice of the ionizable lipid, which plays a pivotal role in RNA encapsulation, cellular uptake, and endosomal escape. Both (S)-C12-200 and DLin-MC3-DMA have been extensively utilized in preclinical and clinical studies, demonstrating their potential in delivering RNA payloads.

In Vivo Efficacy

A key metric for evaluating LNP performance is their ability to deliver functional mRNA in vivo, often assessed by measuring the expression of a reporter protein like firefly luciferase. Studies directly comparing (S)-C12-200 and DLin-MC3-DMA LNPs have shown that while both facilitate significant protein expression, their relative performance can vary.

In one study, mice were intravenously injected with LNPs carrying firefly luciferase mRNA, and the total luciferase signal in harvested organs was quantified 6 hours post-injection. The results indicated that while both lipids mediated strong expression primarily in the liver, there were discernible differences in their potency.[1] Another study also highlighted that in vivo protein expression levels can differ between LNP formulations, with both MC3- and C12-200-based LNPs showing lower expression compared to newer lipids like ALC-0315 and SM-102 in some contexts.[2]

Parameter	(S)-C12-200 LNP	DLin-MC3-DMA LNP	Reference
In Vivo Luciferase Expression (Total Flux)	Lower expression compared to a novel branched-tail lipid.	Over 20-fold lower expression than the novel lipid, and lower than another benchmark lipid, 306Oi10.	[1]
In Vivo Protein Expression (General)	Generally lower expression levels compared to SM-102 and ALC-0315 based LNPs.	Generally lower expression levels compared to SM-102 and ALC-0315 based LNPs.	[2]

In Vitro Transfection Efficiency

The ability of LNPs to transfect cells in culture is a crucial preliminary assessment of their delivery potential. Comparative studies in various cell lines, such as human embryonic kidney (HEK293), cervical cancer (HeLa), and hepatocellular carcinoma (HepG2), have demonstrated that transfection efficiency is cell-type dependent.

One study found that in ovarian cancer cell monolayers, both SM-102 and (S)-C12-200 LNPs showed the best performance for mRNA transfection across three different cell lines, outperforming DLin-MC3-DMA in this specific context.[3] Another investigation reported that while SM-102 LNPs consistently yielded the highest expression across HEK293, HeLa, and THP-1 cell lines, both DLin-MC3-DMA and C12-200 LNPs exhibited lower, yet significant, transfection levels.[2][4]

Parameter	(S)-C12-200 LNP	DLin-MC3-DMA LNP	Cell Lines	Reference
mRNA Transfection	Demonstrated superior performance.	Lower performance compared to (S)-C12-200 and SM-102.	Ovarian cancer cell lines (PA-1, SK-OV-3, Caov-3)	[3]
mRNA Expression	Lower expression compared to SM-102 and ALC-0315.	Lower expression compared to SM-102 and ALC-0315.	HEK293, HeLa, THP-1	[2][4]
mRNA Delivery	Top-performing formulations for trophoblast delivery were comprised of C12-200.	No LNPs prepared with DLin-MC3-DMA yielded high luciferase expression in trophoblasts.	Trophoblasts	[5]

Immunogenicity

The immunogenic potential of LNPs is a critical safety consideration. The ionizable lipid component can influence the innate immune response, leading to the production of pro-inflammatory cytokines.

One study that compared a novel branched-tail lipid to (S)-C12-200 and DLin-MC3-DMA observed that the latter two induced dark clusters of cells in the liver, indicative of necrosis and acute toxicity, at an mRNA dose of 0.5 mg/kg.[1] The induction of cytokines such as TNF-α and IL-6 is a key indicator of an acute inflammatory response.[1] Formulations containing C12-200 have also been shown to induce robust T cell proliferation and enhance the expression of IFN-γ, TNF-α, and IL-2, which can be beneficial for vaccine applications.[6]

Parameter	(S)-C12-200 LNP	DLin-MC3-DMA LNP	Reference
In Vivo Toxicity	Observed dark clusters of cells in the liver, indicating potential necrosis and acute toxicity at 0.5 mg/kg mRNA dose.	Observed dark clusters of cells in the liver, indicating potential necrosis and acute toxicity at 0.5 mg/kg mRNA dose.	[1]
T-Cell Response	Formulations induced robust T cell proliferation and enhanced IFN-γ, TNF-α, and IL-2 expression.	Not directly compared in this study.	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are summaries of typical protocols for LNP formulation and evaluation.

LNP Formulation

The formulation of LNPs typically involves the rapid mixing of a lipid mixture in an organic solvent (e.g., ethanol) with an aqueous solution of RNA at a low pH. This process leads to the self-assembly of the LNPs with the RNA encapsulated within the core.

Typical Molar Ratios:

• DLin-MC3-DMA LNPs: A common molar ratio for the lipid components is 50% DLin-MC3-DMA, 10% 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), 38.5% Cholesterol, and 1.5% 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG).[7][8][9]

• (S)-C12-200 LNPs: A frequently used molar ratio for (S)-C12-200 formulations is 35% C12-200, 16% 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), 46.5% Cholesterol, and 2.5% C14-PEG2000.[10]

DOT Diagram: LNP Formulation Workflow

References

• 1. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 4. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 5. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of MC3 Lipid Nanoparticles for RNA delivery [tocris.com]
• 8. Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Guide to Ionizable Lipids: (S)-C12-200 vs. SM-102 vs. ALC-0315 for mRNA Delivery

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics and vaccines has spotlighted the critical role of delivery systems, with lipid nanoparticles (LNPs) emerging as the clinical frontrunners. At the heart of these LNPs are ionizable lipids, which are pivotal for encapsulating and facilitating the intracellular delivery of mRNA. This guide provides an objective comparison of the performance of three key ionizable lipids: (S)-C12-200, SM-102, and ALC-0315, supported by experimental data to inform the selection of lipids for specific research and development applications.

Performance Comparison at a Glance

The selection of an ionizable lipid significantly impacts the efficacy, safety, and stability of mRNA-LNP formulations. While SM-102 (utilized in the Moderna COVID-19 vaccine) and ALC-0315 (a component of the Pfizer-BioNTech COVID-19 vaccine) have been extensively validated in clinical settings, (S)-C12-200 represents a widely studied and potent alternative for in vivo gene delivery.

Key Performance Metrics

Extensive research has demonstrated that while all three lipids can effectively formulate LNPs with high mRNA encapsulation efficiency, their in vivo performance profiles exhibit notable differences.

Performance Metric	(S)-C12-200	SM-102	ALC-0315
mRNA Encapsulation Efficiency	>75%[1]	>90%[1]	>95%[2]
In Vitro Protein Expression	Lower than SM-102 and ALC-0315 in some cell lines[3][4]	Generally the highest among the three in various cell lines[3][4]	High, but often lower than SM-102 in direct comparisons[3][4]
In Vivo Protein Expression (Intramuscular)	Lower than SM-102 and ALC-0315 in a direct comparison[4]	Moderately higher than ALC-0315[2]	High, but slightly lower than SM-102 in some studies[2]
In Vivo Protein Expression (Intravenous)	Potent liver-targeted delivery[5]	Significant expression in the liver[6]	Significant expression in the liver[6]
Immunogenicity	Can induce inflammatory responses[5]	Elicits a robust immune response, comparable to ALC-0315[2]	Elicits a robust immune response, comparable to SM-102[2]
Antibody Production	Data not directly compared with SM-102 and ALC-0315	Higher antibody production compared to ALC-0315 in a preclinical study[2]	Effective in eliciting antibody responses
LNP Stability	Good stability	Higher stability at 4°C compared to ALC-0315[7]	Good stability, but may be lower than SM-102 at 4°C[7]

In-Depth Performance Analysis

mRNA Encapsulation and LNP Characteristics

All three lipids consistently enable the formation of LNPs with desirable physicochemical properties, including particle sizes in the range of 70-100 nm, low polydispersity indices (PDI < 0.2), and near-neutral zeta potentials at physiological pH.[4] The encapsulation efficiency for all is generally high, often exceeding 80-95%, ensuring a significant portion of the mRNA cargo is protected within the nanoparticle.[2][4]

In Vivo Efficacy: A Head-to-Head Battle

Direct comparative studies in mice have provided valuable insights into the in vivo performance of these lipids. Following intramuscular injection, LNPs formulated with SM-102 have been shown to mediate approximately 60% higher luciferase protein expression compared to those with ALC-0315.[2] Another study comparing all three found that both SM-102 and ALC-0315-based LNPs achieved significantly higher protein expression in vivo than those formulated with C12-200.[4]

When administered intravenously, all three lipids primarily target the liver for gene expression.[5][6] (S)-C12-200 has been noted for its potent, liver-tropic delivery of mRNA.[5]

Immunogenicity and Adjuvant Effect

The immunogenicity of LNPs is a double-edged sword. While it can contribute to the adjuvant effect crucial for vaccines, excessive inflammation can lead to adverse effects. Both SM-102 and ALC-0315 have been shown to elicit comparable inflammatory responses, which are essential for their function in vaccines.[2] Studies suggest that these ionizable lipids can activate innate immune pathways, including Toll-like receptors (TLRs) and the NLRP3 inflammasome.[8][9][10] In a direct comparison, SM-102 was found to induce higher antibody production in mice than ALC-0315.[2]

Experimental Methodologies

To facilitate the replication and validation of these findings, detailed experimental protocols are outlined below.

LNP Formulation via Microfluidic Mixing

A reproducible method for formulating mRNA-LNPs involves microfluidic mixing, which allows for precise control over particle size and distribution.

Workflow for LNP Formulation

References

• 1. Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of mRNA-LNP components of two globally-marketed COVID-19 vaccines on efficacy and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Exploring the Challenges of Lipid Nanoparticle Development: The In Vitro–In Vivo Correlation Gap - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Expression Kinetics and Immunogenicity of Lipid Nanoparticles Delivering Plasmid DNA and mRNA in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Navigating the Immunogenicity of Lipid Nanoparticles - Insights into IgE and IgM Dynamics - Creative Biolabs [non-igg-ab.creative-biolabs.com]
• 9. researchgate.net [researchgate.net]
• 10. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Gene Silencing Efficiency of (S)-C12-200 siRNA LNPs

For researchers, scientists, and drug development professionals, the effective delivery of small interfering RNA (siRNA) is paramount for therapeutic success. Lipid nanoparticles (LNPs) have emerged as a leading platform for siRNA delivery, with the ionizable lipid component being a critical determinant of potency. This guide provides an objective comparison of LNPs formulated with the multi-tail ionizable lipidoid (S)-C12-200 against other prominent siRNA delivery systems. We present supporting experimental data, detailed protocols for validation, and visual workflows to clarify complex processes.

The lipidoid C12-200, a polycationic lipidoid stabilized by a piperazine ring with five nondegradable amino alcohol lipid tails, has been identified as a highly potent vehicle for siRNA delivery.[1] Studies have shown that LNPs formulated with C12-200 can be up to 100 times more efficient for in vivo gene silencing than earlier benchmark lipidoids like 98N12-5.[1][2] Furthermore, the stereochemistry of C12-200 is critical, with the S-configured enantiomer ((S)-C12-200) demonstrating significantly enhanced mRNA translation compared to its R-configured counterpart, suggesting superior delivery and endosomal escape properties.[1]

Comparative Performance of siRNA Delivery Platforms

The selection of a delivery vehicle is critical and depends on the target tissue, desired duration of effect, and route of administration. While (S)-C12-200 LNPs show exceptional potency, particularly for hepatic gene silencing, other systems offer distinct advantages.

Delivery Platform	Key Ionizable Lipid / Moiety	Primary Target	Key Advantages	Noted Limitations
(S)-C12-200 LNP	(S)-C12-200	Liver, Endothelial Cells, Bone Marrow[3][4]	High in vivo potency; 100x more efficient than early benchmarks (98N12-5)[1][2]; S-enantiomer enhances efficacy.[1]	Can have lower potency than some newer lipids (e.g., cKK-E12)[1]; non-degradable tails may raise long-term safety considerations.[3]
MC3 LNP (Onpattro®)	DLin-MC3-DMA	Liver (Hepatocytes)	Clinically validated (FDA-approved)[5]; well-characterized safety and efficacy profile.[5]	Primarily restricted to liver targeting; ester-containing lipids may have different degradation profiles.[1]
cKK-E12 LNP	cKK-E12	Liver (Hepatocytes)	More efficient in vivo siRNA gene silencing compared to C12-200[1]; utilizes ApoE-facilitated uptake.[1]	Primarily liver-tropic.
7C1 LNP	7C1	Endothelial Cells (especially Lung)	Preferentially transfects endothelial cells over hepatocytes[3]; achieved ~80% endothelial gene knockdown in non-human primates.[3]	Specificity may limit applications for other tissue targets.
GalNAc Conjugates	N-acetylgalactosamine	Liver (Hepatocytes)	High specificity for ASGPR-expressing liver cells; allows for subcutaneous administration; chemically defined and scalable.[]	Limited to liver targeting; endosomal escape efficiency is lower than LNPs (20-30%).[]

Quantitative Data Summary: In Vivo Gene Silencing

The most common preclinical metric for in vivo LNP performance is the dose required to achieve 50% target gene knockdown (ED50), often assessed by measuring serum levels of a target protein like Factor VII in mice.

LNP Formulation	Target Gene	Animal Model	ED50 / Silencing Efficiency
C12-200 LNP	Factor VII	Mouse	>85% silencing at 5 mg/kg.[2]
C12-200 LNP (co-formulated w/ mRNA)	Factor VII	Mouse	87% silencing at 0.03 mg/kg siRNA dose.[7]
DLin-MC3-DMA LNP	Factor VIII / FVII	Mouse	Moderate FVII silencing compared to novel XP-LNPs.[8][9]
DLinKC2-DMA LNP	GAPDH	Mouse (APCs)	Significant GAPDH silencing in spleen and peritoneal macrophages.[10]
Various Ionizable Lipids	Factor VII	Mouse	ED50 values ranging from 0.02 to 0.25 mg/kg.[11]

Experimental Protocols for Validation

Validating the gene silencing efficiency of a novel siRNA LNP formulation requires a multi-step approach, beginning with in vitro characterization and proceeding to in vivo confirmation.

Diagram: General Workflow for siRNA LNP Validation

Caption: A stepwise workflow for the formulation, characterization, and validation of siRNA LNPs.

In Vitro Transfection Protocol

This protocol outlines the delivery of siRNA LNPs to cultured cells to assess initial silencing efficiency.

• Cell Seeding: Plate cells (e.g., HeLa or HepG2) in 96-well or 24-well plates to achieve 70-80% confluency on the day of transfection.[12] Allow cells to adhere overnight in a CO2 incubator at 37°C.[12]

• LNP Preparation: Dilute the stock (S)-C12-200 siRNA LNP formulation in a complete cell culture medium to achieve the desired final siRNA concentration (e.g., 10-50 nM).

• Transfection: Remove the existing medium from the cells and add the LNP-containing medium.[12] Include a negative control (cells treated with medium alone or LNPs containing a non-targeting control siRNA) and a positive control (e.g., a commercial transfection reagent like Lipofectamine RNAiMAX).[13]

• Incubation: Incubate the cells for 24-72 hours at 37°C. The optimal time depends on the target mRNA and protein turnover rate.[14]

Quantitative Real-Time PCR (qRT-PCR) for mRNA Knockdown

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme (e.g., SuperScript II) and oligo(dT) or random hexamer primers.[14][17]

• Thermal Cycling: Run the plate in a real-time PCR machine. The machine will monitor fluorescence in real-time as the DNA is amplified.[17]

• Data Analysis: Determine the threshold cycle (Cq) for both the target and housekeeping genes in all samples.[18] Calculate the relative gene expression using the ΔΔCq method to determine the percentage of mRNA knockdown compared to the negative control.[18]

Western Blot for Protein Knockdown

Western blotting validates that the reduction in mRNA levels translates to a decrease in the target protein.[19]

• Protein Extraction & Quantification: Lyse cells with RIPA buffer containing protease inhibitors.[16] Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.[16][20]

• Gel Electrophoresis: Denature an equal amount of protein (e.g., 30-50 µg) from each sample by boiling in SDS sample buffer.[20] Separate the proteins by size using SDS-PAGE.[16][21]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[16][19]

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour to prevent non-specific antibody binding.[16][20]

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.[16] Following washes with TBST, incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[16][20]

• Detection & Quantification: Add an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager.[16] Quantify band intensities using image analysis software, normalizing to a loading control (e.g., α-Tubulin or GAPDH) to confirm protein knockdown.[10]

Signaling Pathways and Mechanisms

Diagram: Intracellular Delivery Pathway of siRNA LNPs

Caption: Mechanism of LNP-mediated siRNA delivery from circulation to target mRNA cleavage.

The efficacy of an ionizable lipid like (S)-C12-200 is rooted in its ability to navigate the intracellular delivery pathway. LNPs in circulation are typically coated with proteins like Apolipoprotein E (ApoE), which facilitates receptor-mediated endocytosis into target cells, particularly hepatocytes.[22] Once inside the cell, the LNP is trafficked into an endosome.[23] As the endosome matures, its internal pH drops from ~6.5 to ~5.0.[] The ionizable lipid, which is neutral at physiological pH, becomes protonated and thus positively charged in this acidic environment.[] This charge switch promotes interaction with the negatively charged endosomal membrane, leading to its destabilization and the release of the siRNA payload into the cytoplasm.[][23] The freed siRNA can then be loaded into the RNA-induced silencing complex (RISC), which guides it to cleave the complementary target mRNA, resulting in gene silencing.[24]

References

• 1. Enhancing RNA-lipid nanoparticle delivery: Organ- and cell-specificity and barcoding strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 4. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Systematic development of ionizable lipid nanoparticles for placental mRNA delivery using a design of experiments approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. In Vivo Endothelial Cell Gene Silencing by siRNA-LNPs Tuned with Lipoamino Bundle Chemical and Ligand Targeting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. liposomes.ca [liposomes.ca]
• 11. researchgate.net [researchgate.net]
• 12. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 13. Development of Lipidoid Nanoparticles for siRNA Delivery to Neural Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. qiagen.com [qiagen.com]
• 15. siRNA-induced Gene Silencing | Thermo Fisher Scientific - SG [thermofisher.com]
• 16. benchchem.com [benchchem.com]
• 17. stackscientific.nd.edu [stackscientific.nd.edu]
• 18. Considerations for setting up RT-qPCR experiments for gene expression studies [horizondiscovery.com]
• 19. Knockout/Knockdown Target Confirmation by Western Blot Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 20. ptglab.com [ptglab.com]
• 21. Western blot protocol | Abcam [abcam.com]
• 22. Lipid Nanoparticle Delivery of siRNA to Silence Neuronal Gene Expression in the Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Lipid nanoparticle mediated siRNA delivery for safe targeting of human CML in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Quantitative evaluation of siRNA delivery in vivo - PMC [pmc.ncbi.nlm.nih.gov]

head-to-head comparison of different C12-200 LNP formulation methods

The delivery of nucleic acid therapeutics, such as mRNA and siRNA, has been significantly advanced by the development of lipid nanoparticle (LNP) technology. Among the various ionizable lipids used in LNP formulations, C12-200 has been widely recognized for its efficacy in mediating potent gene silencing and protein expression, particularly in hepatocytes.[1][2] The method used to formulate these LNPs is a critical determinant of their physicochemical properties and, consequently, their in vivo performance. This guide provides a head-to-head comparison of common C12-200 LNP formulation methods, supported by experimental data and detailed protocols for researchers in the field of drug delivery.

LNP Formulation Methods: An Overview

The formation of LNPs involves the controlled mixing of a lipid mixture dissolved in an organic solvent (typically ethanol) with a nucleic acid cargo in an acidic aqueous buffer.[3] The rapid change in solvent polarity triggers the self-assembly of the lipids around the nucleic acid, forming the core LNP structure.[4] The two most prevalent methods for achieving this rapid mixing at a laboratory scale are microfluidic mixing and manual ethanol injection (also referred to as hand mixing).

• Microfluidic Mixing: This technique utilizes microfluidic devices with channels designed to ensure rapid and highly controlled, reproducible mixing of the lipid and aqueous phases.[3] By manipulating parameters such as the total flow rate (TFR) and the flow rate ratio (FRR) of the aqueous to organic phase, researchers can precisely control the final particle size and polydispersity.[5][6]

• Manual Ethanol Injection: This method involves the rapid injection of the ethanolic lipid solution into the aqueous nucleic acid solution with vigorous mixing, often using a pipette.[5] While being a simpler and more accessible method that does not require specialized equipment, it is generally considered to be less controlled than microfluidic mixing, potentially leading to greater variability in LNP characteristics.

Head-to-Head Performance Comparison

The choice of formulation method directly impacts the critical quality attributes (CQAs) of C12-200 LNPs, including particle size, polydispersity index (PDI), and encapsulation efficiency (EE). The following table summarizes typical data for C12-200 LNPs formulated using microfluidics, which is the most commonly reported method in recent literature due to its reproducibility. Data for manual mixing is less commonly published with the same level of detail but is understood to be a viable, albeit more variable, alternative.

Formulation Parameter	Microfluidic Mixing	Manual Ethanol Injection
Particle Size (Z-average)	70 - 100 nm[7]	Generally larger and more variable
Polydispersity Index (PDI)	< 0.2[7][8]	Generally higher, > 0.2
Encapsulation Efficiency (%)	> 90%[7][9]	Can be high, but more variable
Reproducibility	High[3]	Low to Medium
Scalability	High[3]	Low
Equipment	Microfluidic device required[5]	Basic laboratory pipettes

Experimental Protocols

Detailed methodologies are crucial for the successful formulation and characterization of LNPs. Below are representative protocols for C12-200 LNP formulation and characterization.

Protocol 1: C12-200 LNP Formulation via Microfluidic Mixing

This protocol is adapted from standard procedures for formulating LNPs using a microfluidic device.[9][10]

• Preparation of Solutions:

  • Ethanolic Lipid Solution: Prepare a stock solution of C12-200, 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000) in absolute ethanol. A common molar ratio is 35:16:46.5:2.5 (C12-200:DOPE:Cholesterol:PEG-lipid).[5][10]

  • Aqueous Nucleic Acid Solution: Dilute the mRNA or siRNA cargo in a low pH buffer, such as 10 mM sodium citrate buffer (pH 3.0) or 50 mM sodium acetate (pH 4.0).[5][10]

• Microfluidic Mixing:

  • Set up the microfluidic mixing device according to the manufacturer's instructions.

  • Load the ethanolic lipid solution and the aqueous nucleic acid solution into separate syringes.

  • Pump the two solutions through the microfluidic chip at a defined flow rate ratio (FRR), typically 3:1 (Aqueous:Ethanol), and a total flow rate (TFR) between 10 and 25 mL/min.[5]

• Purification and Concentration:

  • Immediately after formulation, dilute the LNP solution with a neutral buffer (e.g., PBS, pH 7.4) to reduce ethanol concentration.[5]

  • Dialyze the LNP solution against PBS overnight using appropriate molecular weight cut-off (MWCO) tubing (e.g., 30 kDa) to remove ethanol and unencapsulated nucleic acid.[5]

  • The LNPs can be concentrated if necessary using centrifugal filter units.[5]

  • For sterile applications, filter the final LNP solution through a 0.22 µm filter.[9]

Protocol 2: C12-200 LNP Formulation via Manual Ethanol Injection

This protocol describes a simplified manual mixing approach.[5]

• Preparation of Solutions:

  • Prepare the ethanolic lipid and aqueous nucleic acid solutions as described in Protocol 1.

• Manual Mixing:

  • Place the aqueous nucleic acid solution in a suitable vial.

  • Rapidly inject the ethanolic lipid mixture into the aqueous solution while vigorously vortexing or pipetting up and down to ensure rapid mixing. The volume ratio is typically maintained at 3:1 (Aqueous:Ethanol).[5]

• Purification and Concentration:

  • Follow the same purification, concentration, and sterilization steps as outlined in Protocol 1.

Protocol 3: LNP Characterization

• Particle Size and Polydispersity Index (PDI) Measurement:

  • Dilute the final LNP formulation in PBS.

  • Measure the hydrodynamic diameter (Z-average) and PDI using Dynamic Light Scattering (DLS).[5]

• Encapsulation Efficiency (EE) Measurement:

  • Use a fluorescent dye that specifically binds to nucleic acids, such as RiboGreen.[11]

  • Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g., 1% Triton X-100). The detergent disrupts the LNPs, exposing the total nucleic acid content.[11]

  • The encapsulation efficiency is calculated using the formula: EE (%) = (Total Fluorescence - Free Fluorescence) / Total Fluorescence * 100

Visualizing the Process and Pathway

To better understand the experimental process and the biological fate of the LNPs, the following diagrams illustrate the key steps.

References

• 1. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Lipid nanoparticle formulation optimization for in vivo mrna Delivery with design of experiment methodologies [internal-frontiersin.org]
• 3. Manufacturing Considerations for the Development of Lipid Nanoparticles Using Microfluidics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 8. academic.oup.com [academic.oup.com]
• 9. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 10. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]

Navigating the Cellular Landscape: A Comparative Guide to the Tissue Distribution and Tropism of (S)-C12-200 LNPs

For researchers, scientists, and drug development professionals, the precise delivery of therapeutic payloads to target tissues is a paramount challenge. Lipid nanoparticles (LNPs) have emerged as a leading platform for nucleic acid delivery, with the ionizable lipid component playing a critical role in determining their in vivo fate. This guide provides a comparative analysis of the tissue distribution and tropism of LNPs formulated with (S)-C12-200, a stereopure ionizable lipid, against other commonly used alternatives, supported by experimental data.

The journey of an LNP through the body, from administration to cellular uptake, is a complex process influenced by a multitude of factors including its size, surface charge, and the specific lipids used in its formulation. Understanding the inherent tissue tropism of different LNP formulations is crucial for designing effective and safe therapies. This guide focuses on (S)-C12-200, a derivative of the well-known C12-200 lipidoid, and contextualizes its performance by comparison with other prominent ionizable lipids such as DLin-MC3-DMA, SM-102, and ALC-0315.

Quantitative Comparison of In Vivo Performance

The in vivo efficacy of LNP formulations is often assessed by measuring the expression of a reporter protein (e.g., luciferase) in various organs following systemic administration. This protein expression serves as a surrogate for the successful delivery and functional translation of the mRNA cargo.

Table 1: Comparison of Luciferase Expression in Liver Mediated by Different LNPs

Ionizable Lipid	Relative Luciferase Expression in Liver (vs. C12-200)	Primary Organ Tropism	Reference
C12-200 (racemic)	1x	Liver, Spleen	[1]
306Oi10	>20x	Liver	[1]
DLin-MC3-DMA	~6.7x	Liver	[1]

Data is derived from a study where mice were intravenously injected with LNPs carrying 0.5 mg/kg of firefly luciferase mRNA. Expression was quantified and compared.[1]

Table 2: In Vivo Protein Expression at Injection Site and Liver for Various LNPs

Ionizable Lipid	Relative Luciferase Expression (Injection Site)	Relative Luciferase Expression (Liver)	Reference
SM-102	High	Moderate	[2]
ALC-0315	High	High	[2]
DLin-MC3-DMA (MC3)	Low	Low	[2]
C12-200 (racemic)	Low	Low	[2]

This table summarizes findings from a study comparing LNP formulations after intramuscular injection. "High" and "Low" are relative comparisons within this specific study.[2]

The Significance of Stereochemistry: (S)-C12-200 vs. Racemic and (R)-C12-200

Recent research has highlighted the critical role of stereochemistry in the efficacy of ionizable lipids. A study specifically investigating the stereoisomers of C12-200 revealed that the (S) enantiomer offers superior performance.

Table 3: In Vivo mRNA Delivery Efficacy of C12-200 Stereoisomers

C12-200 Isomer	In Vivo mRNA Delivery Improvement	Key Findings	Reference
(S)-C12-200	Up to 6.1-fold higher than (R)-C12-200	Significantly enhanced mRNA delivery compared to racemic and (R)-isomers. Showed tropism for hepatocytes and other liver cells, with some delivery to splenic macrophages and endothelial cells.	[3]
(R)-C12-200	Baseline	-	[3]
Racemic C12-200	(S)-isomer is up to 2.8-fold more effective	-	[3]

These findings underscore that while racemic C12-200 shows a predominant tropism for the liver, the stereopure (S)-C12-200 variant can achieve this with significantly greater efficiency.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summarized protocols for key experiments cited in this guide.

LNP Formulation

Lipid nanoparticles are typically prepared using a microfluidic mixing technique.

• Lipid Stock Preparation: The ionizable lipid (e.g., C12-200), helper lipid (e.g., DOPE or DSPC), cholesterol, and PEG-lipid are dissolved in ethanol to create a lipid stock solution.[1][2]

• mRNA Solution Preparation: The mRNA cargo is diluted in an acidic aqueous buffer (e.g., sodium citrate or sodium acetate buffer, pH 4.0).[2][4]

• Microfluidic Mixing: The lipid-ethanol solution and the mRNA-aqueous solution are rapidly mixed using a microfluidic device (e.g., NanoAssemblr). The rapid change in solvent polarity causes the lipids to self-assemble into nanoparticles, encapsulating the mRNA.[2][4]

• Purification: The resulting LNP solution is dialyzed against phosphate-buffered saline (PBS) to remove ethanol and unencapsulated mRNA.[4]

LNP Formulation Workflow

In Vivo Biodistribution Study

Animal models, typically mice, are used to assess the tissue distribution of LNPs.

• Administration: A defined dose of the LNP formulation (e.g., 0.5 mg/kg mRNA) is administered to the animals, commonly via intravenous (tail vein) or intramuscular injection.[1][2]

• Bioluminescence Imaging: For LNPs carrying luciferase mRNA, mice are injected with a luciferin substrate at a specific time point post-LNP administration (e.g., 6 hours). The resulting bioluminescence is captured and quantified using an in vivo imaging system (IVIS). This provides a measure of protein expression in different organs.[1]

• Organ Harvest and Analysis: After imaging, animals are euthanized, and major organs (liver, spleen, lungs, kidneys, heart, etc.) are harvested.

• Ex Vivo Analysis: The harvested organs can be imaged again ex vivo to get a more precise localization of the signal. Alternatively, tissues can be homogenized, and luciferase activity can be measured using a luminometer to provide quantitative data.[1]

Mechanism of LNP Uptake and Tropism

The tissue tropism of LNPs is largely dictated by their interaction with serum proteins, particularly Apolipoprotein E (ApoE), upon entering the bloodstream.

• ApoE Binding: In circulation, ApoE binds to the surface of LNPs.

• Receptor-Mediated Endocytosis: The LNP-ApoE complex is recognized by LDL receptors (LDLR), which are highly expressed on the surface of hepatocytes. This interaction mediates the uptake of the LNPs into liver cells via endocytosis.

• Endosomal Escape: Once inside the endosome, the acidic environment (pH 5.0-6.5) causes the ionizable lipid (like C12-200) to become protonated (positively charged).

• Membrane Destabilization: The positively charged ionizable lipid interacts with the negatively charged lipids of the endosomal membrane, leading to its disruption.

• mRNA Release: This disruption allows the encapsulated mRNA to escape into the cytoplasm, where it can be translated by the cell's machinery to produce the therapeutic protein.

General LNP Uptake Mechanism

Conclusion

The choice of ionizable lipid is a critical determinant of the tissue tropism and overall efficacy of an LNP formulation. While racemic C12-200 demonstrates a strong predilection for the liver, comparative studies show that other lipids like ALC-0315 and SM-102 can lead to higher protein expression, particularly when administered intramuscularly. The key takeaway for researchers is the significant enhancement in delivery potency offered by the stereopure (S)-C12-200 isomer. This highlights a promising avenue for optimizing LNP-based therapies by focusing on the stereochemistry of their components. As the field of nucleic acid therapeutics continues to advance, a deeper understanding of these structure-activity relationships will be instrumental in developing next-generation delivery vehicles with improved targeting and therapeutic windows.

References

• 1. A Potent Branched-Tail Lipid Nanoparticle Enables Multiplexed mRNA Delivery and Gene Editing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 3. Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biodistribution and Non-linear Gene Expression of mRNA LNPs Affected by Delivery Route and Particle Size - PMC [pmc.ncbi.nlm.nih.gov]

(S)-C12-200 in the Spotlight: A Comparative Guide to In Vivo Protein Expression with Competing Lipid Nanoparticle Formulations

For researchers, scientists, and drug development professionals at the forefront of mRNA therapeutics, the choice of a delivery vehicle is paramount. The ionizable lipid component of a lipid nanoparticle (LNP) is a critical determinant of transfection efficiency and overall therapeutic success. This guide provides an objective comparison of in vivo protein expression levels achieved with LNPs formulated with (S)-C12-200 versus other prominent lipids, supported by experimental data and detailed protocols.

This comparative analysis synthesizes findings from multiple studies to offer a comprehensive overview of (S)-C12-200's performance. The data underscores the nuanced interplay between LNP composition, mRNA cargo, and the resulting in vivo protein expression.

Quantitative Comparison of In Vivo Protein Expression

The following tables summarize quantitative data from studies comparing (S)-C12-200-formulated LNPs with those containing other ionizable lipids. The primary metric for comparison is in vivo luciferase expression, a common reporter for assessing mRNA delivery efficiency.

Table 1: Comparison of C12-200 with Analogues

Ionizable Lipid	mRNA Cargo	Animal Model	Dose	Time Point	Relative Luciferase Expression (vs. C12-200)	Reference
C10-200	Firefly Luciferase	BALB/cJ Mice	0.1 mg/kg	6 hours	~10-fold higher	[1]
C12-200	Firefly Luciferase	BALB/cJ Mice	0.1 mg/kg	6 hours	1 (Baseline)	[1]
C9-200	Cas9	BALB/cJ Mice	0.5 mg/kg	7 days	~3-fold higher (indel formation)	[1]
C12-200	Cas9	BALB/cJ Mice	0.5 mg/kg	7 days	1 (Baseline)	[1]

Table 2: Comparison of C12-200 with Other Market-Relevant Ionizable Lipids

Ionizable Lipid	mRNA Cargo	Animal Model	Dose	Time Point	Relative Luciferase Expression	Reference
SM-102	Firefly Luciferase	C57BL/6 Mice	10 µ g/mouse	6 hours	Significantly higher than C12-200	[2]
ALC-0315	Firefly Luciferase	C57BL/6 Mice	10 µ g/mouse	6 hours	Significantly higher than C12-200	[2]
MC3	Firefly Luciferase	C57BL/6 Mice	10 µ g/mouse	6 hours	Lower than SM-102 and ALC-0315	[2]
C12-200	Firefly Luciferase	C57BL/6 Mice	10 µ g/mouse	6 hours	Lower than SM-102 and ALC-0315	[2]

Experimental Methodologies

The following are detailed protocols from the cited studies for the formulation of LNPs and the assessment of in vivo protein expression.

Lipid Nanoparticle Formulation

A common method for LNP formulation involves microfluidic mixing.[3][4][5]

• Lipid Stock Preparation: The ionizable lipid (e.g., C12-200), helper lipids such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) or 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC), cholesterol, and a PEGylated lipid (e.g., DMG-PEG 2000) are dissolved in ethanol to create stock solutions.[3][5]

• mRNA Solution Preparation: The mRNA cargo is diluted in a low pH buffer, such as a 10 mM sodium citrate buffer (pH 3.0).[3][6]

• Microfluidic Mixing: The ethanol-lipid mixture and the aqueous mRNA solution are loaded into separate syringes and infused into a microfluidic mixing device at a specific flow rate ratio (e.g., 1:3 ethanol to aqueous).[3][6]

• Dialysis and Concentration: The resulting LNP solution is dialyzed against phosphate-buffered saline (PBS) to remove ethanol and concentrate the nanoparticles.[3]

The molar ratio of the lipid components is a critical parameter that is often optimized. A typical molar ratio for a C12-200 formulation is 35:16:46.5:2.5 (ionizable lipid:DOPE:cholesterol:C14-PEG2000).[6]

In Vivo Luciferase Expression Assay

• Animal Models: C57BL/6 or BALB/cJ mice are commonly used for in vivo studies.[1][2]

• Administration: LNPs encapsulating firefly luciferase mRNA are administered to the mice, typically via intravenous (tail vein) or intramuscular injection.[2][7]

• Bioluminescence Imaging: At a specified time point post-injection (e.g., 6 hours), the mice are anesthetized and injected intraperitoneally with a D-luciferin solution.[3]

• Data Acquisition: The mice are then imaged using an in vivo imaging system (IVIS) to detect the bioluminescence signal.[3][8]

• Quantification: The total luminescent flux in specific regions of interest (e.g., the liver or the injection site) is quantified to determine the level of protein expression.[3][8]

Visualizing the Process

To better understand the experimental workflow and the underlying biological processes, the following diagrams are provided.

Caption: Experimental workflow for comparing in vivo protein expression.

Caption: Cellular pathway of LNP-mediated mRNA delivery.

References

• 1. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 2. pureportal.strath.ac.uk [pureportal.strath.ac.uk]
• 3. Video: Testing the In Vitro and In Vivo Efficiency of mRNA-Lipid Nanoparticles Formulated by Microfluidic Mixing [jove.com]
• 4. Lipid Nanoparticles: Formulation Concepts + Guidance - Echelon Biosciences [echelon-inc.com]
• 5. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 6. Lipid nanoparticle chemistry determines how nucleoside base modifications alter mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Testing new LNPs (lipid nanoparticles) for delivery of Fluc mRNA in adult mice | SCGE Toolkit [scge.mcw.edu]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (S)-C12-200: A Guide for Laboratory Professionals

Ann Arbor, Michigan - For researchers and drug development professionals handling (S)-C12-200, a novel ionizable cationic lipid integral to the formulation of lipid nanoparticles (LNPs) for mRNA delivery, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe handling and disposal of (S)-C12-200 waste, aligning with general hazardous waste and nanoparticle disposal protocols.

(S)-C12-200 and materials contaminated with it are to be treated as hazardous chemical waste. Under no circumstances should this material be disposed of in the regular trash or down the drain. The toxicological properties of (S)-C12-200 are not fully characterized, necessitating cautious handling and adherence to stringent disposal protocols. As this lipid is often supplied in an ethanol solution, the flammability of the solvent must also be considered when managing waste.

All waste containing (S)-C12-200, whether in pure form, in solution, or on contaminated labware, must be collected in designated, properly labeled, and sealed containers. It is imperative to prevent the release of this substance into the environment, particularly into sewer systems and waterways. Disposal must be conducted through a licensed professional waste disposal service in accordance with all federal, state, and local regulations.

Quantitative Data for Disposal

While specific concentration limits for the disposal of (S)-C12-200 are not publicly available, the following table summarizes key specifications for handling its waste, based on general guidelines for hazardous and nanoparticle waste.

Parameter	Specification	Source/Guideline
Waste Classification	Hazardous Waste	General EHS Guidelines
EPA Hazardous Waste Code (for Ethanol solution)	D001 (Ignitable)	Resource Conservation and Recovery Act (RCRA)[1][2][3][4][5]
Container Type	Chemically resistant, leak-proof, with a secure lid	EHS Recommendations
Contaminated Solid Waste Bag Thickness	≥ 2 mil for plastic bags	General Lab Safety Protocols
Labeling	"Hazardous Waste", Chemical Name, Hazard Characteristics	EHS and RCRA Guidelines

Disposal Procedures

The proper disposal of (S)-C12-200 waste involves a systematic approach to segregate, contain, and label all contaminated materials.

Experimental Protocol: General Neutralization Approach for Cationic Lipid Waste

While a specific neutralization protocol for (S)-C12-200 waste is not available, a general approach for cationic lipid-based reagents involves charge neutralization to reduce potential environmental impact. This procedure should be performed by trained personnel within a fume hood and with appropriate personal protective equipment (PPE).

Objective: To neutralize the cationic charge of (S)-C12-200 in liquid waste streams before collection for disposal.

Materials:

• Waste (S)-C12-200 solution

• Anionic surfactant solution (e.g., sodium dodecyl sulfate - SDS) at a concentration equimolar to the estimated lipid concentration

• pH meter

• Stir plate and stir bar

• Appropriate hazardous waste container

Procedure:

• Quantify or estimate the amount of (S)-C12-200 in the liquid waste.

• In a suitable container within a fume hood, place the waste solution on a stir plate.

• Slowly add the equimolar anionic surfactant solution to the stirring waste. The interaction between the cationic lipid and anionic surfactant will form a neutral complex, which may precipitate.

• Monitor the reaction. Continue stirring for at least 30 minutes to ensure complete complexation.

• Although the primary hazard is the cationic nature, check the pH of the resulting mixture and adjust to a neutral range (pH 6-8) if necessary, using dilute acid or base.

• Transfer the treated waste into a designated hazardous waste container.

• Label the container with all components of the mixture.

• Arrange for pickup and disposal by a licensed hazardous waste contractor.

Note: This is a generalized protocol and may need to be adapted based on the specific composition of the waste stream. It does not render the waste non-hazardous; it remains subject to hazardous waste disposal regulations.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (S)-C12-200 waste in a laboratory setting.

Caption: Workflow for the proper disposal of (S)-C12-200 waste.

By adhering to these procedures, laboratories can ensure the safe management of (S)-C12-200 waste, protecting both personnel and the environment.

References

• 1. Waste Code [rcrainfo.epa.gov]
• 2. actenviro.com [actenviro.com]
• 3. my.alfred.edu [my.alfred.edu]
• 4. media.clemson.edu [media.clemson.edu]
• 5. epa.gov [epa.gov]